2,3,4-Trimethylheptane

• CAS: 52896-95-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of 2,3,4-trimethylheptane. The information is presented to support research, scientific analysis, and applications within drug development where such branched alkanes may be used as solvents or reference compounds.

Chemical Identity and Structure

2,3,4-Trimethylheptane is a branched-chain alkane, a saturated hydrocarbon with the chemical formula C10H22.[1][2][3] Its structure consists of a seven-carbon heptane (B126788) backbone with three methyl group substituents at the second, third, and fourth carbon positions. This compound is a colorless liquid with a characteristic odor.[4]

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	2,3,4-Trimethylheptane[1]
CAS Number	52896-95-4[1][2][3]
Molecular Formula	C10H22[1][2][3]
InChI	InChI=1S/C10H22/c1-6-7-9(4)10(5)8(2)3/h8-10H,6-7H2,1-5H3[1]
InChIKey	UVVYAKOLFKEZEE-UHFFFAOYSA-N[1][2][3]
Canonical SMILES	CCCC(C)C(C)C(C)C[1]
Synonyms	Heptane, 2,3,4-trimethyl-[2][3]

Physicochemical Properties

The physical and chemical properties of 2,3,4-trimethylheptane are summarized below. These properties are crucial for its application as a reference fuel and solvent.[4]

Table 2: Physical and Chemical Properties

Property	Value
Molecular Weight	142.28 g/mol [1][5][6]
Boiling Point	159.91°C[6]
Melting Point	-53.99°C[6][7]
Density	0.7450 g/cm³[6]
Refractive Index	1.4172[6]
Henry's Law Constant	0.00014 mol/(kg*bar) at 298.15 K[8][9]
Water Solubility	Log10 of Water solubility in mol/l (log10WS) is a relevant parameter.[10]
Octanol/Water Partition Coefficient	A key indicator of lipophilicity.[10]

Experimental Protocols

Detailed experimental protocols for determining the key physical properties of liquid hydrocarbons like 2,3,4-trimethylheptane are outlined below.

3.1. Boiling Point Determination (Capillary Method)

The capillary method is a common technique for determining the boiling point of a liquid sample.[11]

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube, heating source (Bunsen burner or oil bath), and sample of 2,3,4-trimethylheptane.[12]

• Procedure:

  • A small amount of 2,3,4-trimethylheptane is placed in the small test tube.

  • The capillary tube is placed inside the test tube with the open end down.

  • The test tube is attached to a thermometer.

  • The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

  • The Thiele tube is heated gently.[12]

  • As the temperature rises, the air trapped in the capillary tube will expand and exit as bubbles.

  • When the temperature exceeds the boiling point of the sample, a continuous stream of bubbles will emerge from the capillary tube.

  • The heat source is then removed, and the liquid is allowed to cool.

  • The boiling point is the temperature at which the liquid begins to enter the capillary tube.[11]

3.2. Density Determination of Liquid Hydrocarbons

The density of a liquid hydrocarbon can be determined using a hydrometer or a pycnometer. The Standing-Katz method is a well-established correlation for predicting liquid densities of hydrocarbon systems.[13]

• Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary), analytical balance, and a temperature-controlled water bath.

• Procedure:

  • The pycnometer is cleaned, dried, and weighed accurately.

  • The pycnometer is filled with distilled water and placed in the water bath at a known temperature until it reaches thermal equilibrium. The weight is recorded.

  • The process is repeated with 2,3,4-trimethylheptane.

  • The density of the sample is calculated using the formula: Density of sample = (mass of sample / mass of water) * density of water at the experimental temperature.

Logical Relationships and Experimental Workflows

As 2,3,4-trimethylheptane is primarily a reference compound and solvent, it is not typically involved in biological signaling pathways. The following diagram illustrates a logical workflow for the experimental determination of its boiling point.

Caption: Workflow for Boiling Point Determination.

References

• 1. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 3. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 4. echemi.com [echemi.com]
• 5. Heptane, 2,3,4-trimethyl-, threo | C10H22 | CID 6430992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,3,4-Trimethylheptane. | 52896-95-4 [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 9. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 10. Heptane, 2,3,4-trimethyl- (CAS 52896-95-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. Video: Boiling Points - Concept [jove.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. onepetro.org [onepetro.org]

An In-depth Technical Guide to the Molecular Structure and Isomerism of 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and isomerism of 2,3,4-trimethylheptane (C₁₀H₂₂), a branched alkane of interest in various fields of chemical research. This document details the molecule's structural features, explores its constitutional and stereoisomerism, and presents relevant physicochemical data and analytical methodologies.

Molecular Structure and Identification

2,3,4-Trimethylheptane is a saturated hydrocarbon with the chemical formula C₁₀H₂₂ and a molecular weight of approximately 142.28 g/mol .[1][2][3] Its IUPAC name clearly defines its structure: a seven-carbon heptane (B126788) chain with three methyl group substituents at the second, third, and fourth carbon atoms.

Key Identifiers:

• IUPAC Name: 2,3,4-Trimethylheptane

• CAS Number: 52896-95-4[1][2][4]

• Molecular Formula: C₁₀H₂₂[1][2][4]

• Molecular Weight: 142.2817 g/mol [1][4]

The arrangement of the methyl groups along the heptane backbone gives rise to significant structural complexity, leading to various isomeric forms.

Isomerism in 2,3,4-Trimethylheptane

Isomers are molecules that share the same molecular formula but differ in the arrangement of their atoms. 2,3,4-Trimethylheptane exhibits both constitutional isomerism and stereoisomerism.

Constitutional Isomerism

Constitutional isomers, also known as structural isomers, have the same molecular formula but different connectivity of atoms. The molecular formula C₁₀H₂₂ corresponds to a total of 75 constitutional isomers. 2,3,4-Trimethylheptane is one of these branched alkane isomers.

Stereoisomerism

Stereoisomers have the same molecular formula and connectivity but differ in the spatial arrangement of their atoms. 2,3,4-Trimethylheptane possesses chiral centers, leading to the existence of multiple stereoisomers.

A chiral center is a carbon atom that is bonded to four different groups. In the 2,3,4-trimethylheptane molecule, the carbon atoms at positions 3 and 4 are chiral centers. The carbon at position 2 is not a chiral center as it is bonded to two identical methyl groups (the one at position 1 and the substituent).

dot

Caption: Chiral centers in 2,3,4-trimethylheptane.

With two chiral centers, a maximum of 2² = 4 stereoisomers are possible. These stereoisomers exist as two pairs of enantiomers. These pairs of enantiomers are diastereomers of each other. The stereoisomers are often referred to by the relative stereochemical descriptors erythro and threo.[1][4] The erythro and threo nomenclature is used to describe diastereomers with two adjacent chiral centers.

The specific configurations of the stereoisomers can be designated using the Cahn-Ingold-Prelog (R/S) system. Based on the IUPAC name for the threo form, the likely configurations are:

• (3R, 4R)-2,3,4-trimethylheptane and (3S, 4S)-2,3,4-trimethylheptane (one pair of enantiomers - threo)

• (3R, 4S)-2,3,4-trimethylheptane and (3S, 4R)-2,3,4-trimethylheptane (the other pair of enantiomers - erythro)

dot

Caption: Stereoisomeric relationships of 2,3,4-trimethylheptane.

Physicochemical Properties

The physical and chemical properties of the individual stereoisomers of 2,3,4-trimethylheptane are expected to differ slightly. While comprehensive experimental data for each pure stereoisomer is scarce in publicly available literature, data for the mixture and computed values provide useful estimates.

Property	Value (for mixture or computed)	Reference
Molecular Weight	142.28 g/mol	[2][3]
Boiling Point	165-167 °C (for the mixture)
Density	~ 0.74 g/cm³ (for the mixture)
Kovats Retention Index	933 (Standard non-polar)
933, 933.4, 934 (Semi-standard non-polar)	[5]
933.7 (threo, Semi-standard non-polar)	[6]

Note: Access to comprehensive, critically evaluated experimental data for individual stereoisomers may require subscription to specialized databases such as the NIST/TRC Web Thermo Tables.[7]

Experimental Protocols

The separation and identification of the stereoisomers of 2,3,4-trimethylheptane are crucial for their individual study and application. Gas chromatography and spectroscopic methods are key analytical techniques.

Gas Chromatography (GC) for Isomer Separation

Gas chromatography is a powerful technique for separating volatile compounds like branched alkanes. The separation of stereoisomers often requires the use of chiral stationary phases.

General Protocol for GC Analysis of Branched Alkanes:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A high-resolution capillary column is essential. For separating stereoisomers, a chiral stationary phase (e.g., based on cyclodextrins) is often necessary. For general analysis of branched alkanes, a non-polar stationary phase (e.g., polydimethylsiloxane) on a long column (e.g., 50-100 m) can provide good resolution.

• Carrier Gas: Helium or hydrogen.

• Injector: Split/splitless injector, with a typical injection volume of 1 µL.

• Temperature Program: An optimized temperature program is crucial for achieving good separation. A typical program might start at a low temperature (e.g., 40-60 °C) and ramp up to a higher temperature (e.g., 200-250 °C) at a controlled rate (e.g., 2-5 °C/min).

• Detector: FID for quantification or MS for identification based on fragmentation patterns.

dot

Caption: General workflow for GC analysis of 2,3,4-trimethylheptane isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would be complex due to the presence of multiple, chemically similar methyl and methylene (B1212753) groups. The diastereotopic protons in the methylene groups and the coupling between adjacent methine protons would lead to complex splitting patterns. High-field NMR would be necessary for complete resolution and assignment.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for each unique carbon atom. Due to the chirality, all ten carbon atoms are expected to be chemically non-equivalent in the chiral stereoisomers, leading to ten distinct signals.

General Protocol for NMR Sample Preparation:

• Dissolution: Dissolve 5-10 mg of the purified isomer in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Referencing: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Acquisition: Acquire the spectra on a high-resolution NMR spectrometer. For ¹³C NMR, a larger number of scans will be required due to the low natural abundance of the ¹³C isotope.

Conclusion

2,3,4-Trimethylheptane is a structurally complex alkane with significant isomeric diversity. The presence of two chiral centers gives rise to four stereoisomers, which can be challenging to separate and characterize. This guide has provided a foundational understanding of the molecular structure, isomerism, and analytical considerations for 2,3,4-trimethylheptane. For researchers in drug development and related fields, a thorough understanding of the stereochemistry of such molecules is critical, as different stereoisomers can exhibit distinct biological activities. Further research to obtain and publish detailed experimental data for the individual stereoisomers is warranted to fully unlock their potential in various scientific applications.

References

• 1. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 2. 52896-95-4 CAS MSDS (2,3,4-Trimethylheptane.) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 5. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Heptane, 2,3,4-trimethyl-, threo | C10H22 | CID 6430992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. WTT- Under Construction Page [wtt-pro.nist.gov]

An In-depth Technical Guide to the Synthesis and Discovery of 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,3,4-trimethylheptane, a branched alkane of interest in various fields of chemical research. While the specific historical discovery of this compound is not well-documented in readily available literature, its synthesis can be achieved through established and reliable methods of organic chemistry. This document outlines a plausible and detailed multi-step synthetic pathway, including experimental protocols, and presents relevant physicochemical and spectroscopic data in a clear, tabular format. The logical flow of the synthetic process is illustrated using workflow diagrams generated with Graphviz.

Introduction

2,3,4-Trimethylheptane (C₁₀H₂₂) is a saturated hydrocarbon belonging to the class of branched alkanes.[1] Like its isomers, it finds applications as a reference compound in fuel and combustion studies due to its specific physicochemical properties.[2] The synthesis of such highly branched alkanes is a fundamental exercise in carbon-carbon bond formation and functional group manipulation, providing valuable insights for the construction of more complex molecular architectures.

Proposed Synthetic Pathway

A logical and efficient synthetic route to 2,3,4-trimethylheptane involves a three-step process starting from commercially available precursors:

• Grignard Reaction: Synthesis of the tertiary alcohol, 2,3,4-trimethylheptan-4-ol, through the reaction of a suitable Grignard reagent with a ketone.

• Dehydration: Elimination of water from the tertiary alcohol to form a mixture of isomeric alkenes, primarily 2,3,4-trimethylhept-3-ene.

• Hydrogenation: Saturation of the carbon-carbon double bond of the alkene mixture to yield the final product, 2,3,4-trimethylheptane.

The overall synthetic scheme is depicted below.

Figure 1: Proposed synthetic pathway for 2,3,4-trimethylheptane.

Experimental Protocols

The following are detailed experimental protocols for the proposed synthesis of 2,3,4-trimethylheptane. These are based on established laboratory procedures for similar transformations.[3]

Step 1: Synthesis of 2,3,4-Trimethylheptan-4-ol (Grignard Reaction)

This procedure outlines the formation of a Grignard reagent from 2-bromobutane (B33332) and its subsequent reaction with 3-methyl-2-pentanone.

Materials and Reagents:

• Magnesium turnings

• Iodine crystal (for initiation)

• Anhydrous diethyl ether

• 2-Bromobutane

• 3-Methyl-2-pentanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a stream of dry nitrogen.

• Magnesium turnings (1.2 equivalents) and a small crystal of iodine are placed in the flask.

• A solution of 2-bromobutane (1.1 equivalents) in anhydrous diethyl ether is added to the dropping funnel. A small portion is added to the magnesium turnings to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

• Once initiated, the remaining 2-bromobutane solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent (sec-butylmagnesium bromide).

• The Grignard solution is cooled to 0 °C in an ice bath.

• A solution of 3-methyl-2-pentanone (1.0 equivalent) in anhydrous diethyl ether is added dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1 hour.

• The reaction is quenched by the slow, careful addition of a saturated aqueous solution of ammonium chloride.

• The ether layer is separated, and the aqueous layer is extracted three times with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 2,3,4-trimethylheptan-4-ol.

• The crude product can be purified by vacuum distillation.

Figure 2: Experimental workflow for the Grignard reaction.

Step 2: Dehydration of 2,3,4-Trimethylheptan-4-ol

This procedure describes the acid-catalyzed dehydration of the tertiary alcohol to form a mixture of alkenes.

Materials and Reagents:

• 2,3,4-Trimethylheptan-4-ol

• Concentrated sulfuric acid

• Sodium bicarbonate solution (saturated)

• Anhydrous calcium chloride

Procedure:

• A round-bottom flask is charged with 2,3,4-trimethylheptan-4-ol (1.0 equivalent) and a catalytic amount of concentrated sulfuric acid.

• The flask is fitted with a distillation apparatus.

• The mixture is heated gently. The alkene products will distill as they are formed.

• The collected distillate is washed with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by washing with water.

• The organic layer is dried over anhydrous calcium chloride and then distilled to yield a mixture of 2,3,4-trimethylheptene isomers.

Step 3: Hydrogenation of 2,3,4-Trimethylheptene

This final step involves the catalytic hydrogenation of the alkene mixture to the desired alkane.

Materials and Reagents:

• 2,3,4-Trimethylheptene mixture

• Ethanol (B145695) (or ethyl acetate) as a solvent

• 10% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas

Procedure:

• The 2,3,4-trimethylheptene mixture (1.0 equivalent) is dissolved in ethanol in a hydrogenation flask.

• A catalytic amount of 10% Pd/C is added to the solution.

• The flask is connected to a hydrogenation apparatus (e.g., a Parr hydrogenator or a balloon filled with hydrogen).

• The air in the flask is replaced with hydrogen, and the mixture is stirred vigorously under a hydrogen atmosphere at room temperature and atmospheric or slightly elevated pressure.

• The reaction is monitored by TLC or GC until the starting material is consumed.

• Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst.

• The solvent is removed by distillation to yield the final product, 2,3,4-trimethylheptane. Further purification can be achieved by fractional distillation.

Figure 3: Experimental workflow for the hydrogenation step.

Data Presentation

The following tables summarize the key quantitative data for 2,3,4-trimethylheptane.

Table 1: Physicochemical Properties of 2,3,4-Trimethylheptane

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1]
Molecular Weight	142.28 g/mol	[1]
CAS Number	52896-95-4	[4]
IUPAC Name	2,3,4-trimethylheptane	[1]
Boiling Point	Not explicitly found
Density	Not explicitly found

Table 2: Spectroscopic and Chromatographic Data for 2,3,4-Trimethylheptane

Data Type	Key Features/Values	Reference
¹³C NMR	Spectra available in databases	[1]
Mass Spectrometry (GC-MS)	Spectra available in databases	[1]
IR Spectroscopy	Spectra available in databases	[1]
Kovats Retention Index (Standard non-polar)	933, 933.4, 934	[1]

Conclusion

This technical guide has detailed a robust and plausible synthetic route for the preparation of 2,3,4-trimethylheptane. While the historical discovery of this specific alkane isomer is not prominently documented, its synthesis can be reliably achieved using fundamental organic reactions such as the Grignard reaction, dehydration, and hydrogenation. The provided experimental protocols offer a clear and detailed methodology for researchers and scientists. The tabulated physicochemical and spectroscopic data serve as a valuable reference for the characterization of this compound. The logical workflows, visualized using Graphviz, provide a clear and concise overview of the synthetic process. This guide serves as a comprehensive resource for professionals in chemical research and drug development who may require the synthesis or detailed information of 2,3,4-trimethylheptane.

References

• 1. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. dasher.wustl.edu [dasher.wustl.edu]
• 4. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]

Spectroscopic Analysis of 2,3,4-Trimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,3,4-trimethylheptane (C₁₀H₂₂), a branched alkane. The document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental protocols for data acquisition. This guide is intended to serve as a valuable resource for the structural elucidation and characterization of this compound.

Spectroscopic Data Summary

The following sections and tables summarize the key spectroscopic data for 2,3,4-trimethylheptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the complexity of the overlapping signals in the ¹H NMR spectrum of branched alkanes, the following tables present predicted chemical shifts. These predictions are based on established empirical models and serve as a guide for spectral interpretation. The ¹³C NMR spectrum is generally more resolved, and the predicted chemical shifts are provided.

Table 1: Predicted ¹H NMR Data for 2,3,4-Trimethylheptane

Protons	Predicted Chemical Shift (ppm)	Multiplicity
CH₃ (C1)	~ 0.9	Triplet
CH₃ (on C2)	~ 0.8 - 0.9	Doublet
CH₃ (on C3)	~ 0.8 - 0.9	Doublet
CH₃ (on C4)	~ 0.8 - 0.9	Doublet
CH (C2)	~ 1.5 - 1.7	Multiplet
CH (C3)	~ 1.3 - 1.5	Multiplet
CH (C4)	~ 1.2 - 1.4	Multiplet
CH₂ (C5)	~ 1.1 - 1.3	Multiplet
CH₂ (C6)	~ 1.1 - 1.3	Multiplet
CH₃ (C7)	~ 0.9	Triplet

Table 2: Predicted ¹³C NMR Data for 2,3,4-Trimethylheptane

Carbon Atom	Predicted Chemical Shift (ppm)
C1	~ 14
C2	~ 35 - 40
C3	~ 30 - 35
C4	~ 30 - 35
C5	~ 25 - 30
C6	~ 20 - 25
C7	~ 14
CH₃ on C2	~ 15 - 20
CH₃ on C3	~ 15 - 20
CH₃ on C4	~ 15 - 20

Infrared (IR) Spectroscopy

The IR spectrum of an alkane is primarily characterized by C-H stretching and bending vibrations. The spectrum of 2,3,4-trimethylheptane is expected to exhibit strong absorptions in these regions.

Table 3: Characteristic IR Absorption Bands for 2,3,4-Trimethylheptane

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2850 - 3000	C-H Stretch (sp³)	Strong
1450 - 1470	C-H Bend (Methylene scissors)	Medium
1370 - 1380	C-H Bend (Methyl rock)	Medium
~720	C-H Rock (Long chain)	Weak

Mass Spectrometry (MS)

The electron ionization mass spectrum of 2,3,4-trimethylheptane is characterized by the molecular ion peak (M⁺) and a series of fragment ions resulting from the cleavage of C-C bonds. The fragmentation of branched alkanes is a complex process that leads to a variety of carbocation fragments. The most stable carbocations will typically give rise to the most abundant peaks. The NIST WebBook provides a mass spectrum for 2,3,4-trimethylheptane.[1][2]

Table 4: Major Fragment Ions in the Mass Spectrum of 2,3,4-Trimethylheptane

m/z	Proposed Fragment	Relative Abundance
142	[C₁₀H₂₂]⁺ (Molecular Ion)	Low
127	[M - CH₃]⁺	Low
99	[M - C₃H₇]⁺	Moderate
85	[M - C₄H₉]⁺	Moderate
71	[M - C₅H₁₁]⁺	High
57	[C₄H₉]⁺	High (often base peak)
43	[C₃H₇]⁺	High
29	[C₂H₅]⁺	Moderate

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of 2,3,4-trimethylheptane.

Materials:

• 2,3,4-trimethylheptane sample

• Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

• NMR tubes (5 mm)

• Pipettes

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 2,3,4-trimethylheptane in approximately 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

  • Add a small amount of TMS (typically 1-2 drops of a 1% solution) as an internal reference (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment.

  • Typical parameters: spectral width of 10-15 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 8-16 scans.

• ¹³C NMR Data Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically several hundred to thousands).

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2,3,4-trimethylheptane by measuring the absorption of infrared radiation.

Materials:

• 2,3,4-trimethylheptane sample

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or salt plates (NaCl or KBr) for thin-film analysis.

• Dropper or pipette

Procedure (using ATR):

• Background Spectrum:

  • Ensure the ATR crystal is clean.

  • Acquire a background spectrum of the empty ATR accessory. This will be subtracted from the sample spectrum.

• Sample Analysis:

  • Place a small drop of 2,3,4-trimethylheptane onto the ATR crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • Identify the wavenumbers of the major absorption bands.

  • Correlate the observed bands with known vibrational frequencies for C-H bonds in alkanes.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2,3,4-trimethylheptane.

Materials:

• 2,3,4-trimethylheptane sample

• Gas chromatograph-mass spectrometer (GC-MS) system

• Helium carrier gas

• Volatile solvent (e.g., hexane (B92381) or dichloromethane) for sample dilution

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of 2,3,4-trimethylheptane (e.g., 100 ppm) in a volatile solvent like hexane.

• GC-MS System Setup:

  • Set the GC oven temperature program. A typical program for a volatile alkane might start at 50°C and ramp up to 250°C at a rate of 10°C/min.

  • Set the injector temperature (e.g., 250°C) and the transfer line temperature (e.g., 280°C).

  • Set the helium carrier gas flow rate (e.g., 1 mL/min).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

  • The mass spectrometer will be operated in electron ionization (EI) mode, typically at 70 eV.

  • Acquire mass spectra over a range of m/z values (e.g., 20-200 amu) as the compound elutes from the GC column.

• Data Analysis:

  • Identify the peak in the total ion chromatogram (TIC) corresponding to 2,3,4-trimethylheptane.

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak and the major fragment ions.

  • Propose fragmentation pathways that explain the observed ions.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the structural elucidation of an unknown compound, such as 2,3,4-trimethylheptane, using the spectroscopic techniques discussed.

Caption: Workflow of spectroscopic analysis for structural determination.

References

• 1. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 2. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]

Thermodynamic Properties of 2,3,4-Trimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2,3,4-trimethylheptane (C₁₀H₂₂), a branched alkane. The information presented herein is compiled from critically evaluated data and established experimental methodologies, intended to serve as a valuable resource for researchers and professionals in various scientific disciplines.

Core Thermodynamic Data

The thermodynamic properties of 2,3,4-trimethylheptane are crucial for understanding its behavior in various chemical and physical processes. The following tables summarize key quantitative data, primarily sourced from the NIST/TRC Web Thermo Tables (WTT) and Cheméo, which provide critically evaluated data for a wide range of organic compounds.[1][2]

Table 1: General and Physical Properties

Property	Value	Unit	Source
Molecular Formula	C₁₀H₂₂	-	[3][4]
Molar Mass	142.286	g/mol	[1]
Normal Boiling Point	429.0	K	[3]
Critical Temperature	609.4	K	[1]
Critical Pressure	2276.23	kPa	[1]

Table 2: Enthalpy and Gibbs Free Energy of Formation

Property	Value	Unit	State	Source
Enthalpy of Formation	-	kJ/mol	Gas	[1]
Enthalpy of Formation	-	kJ/mol	Liquid	[1]
Standard Gibbs Free Energy of Formation	-	kJ/mol	Gas	[2]

Table 3: Heat Capacity and Enthalpy of Vaporization

Property	Temperature Range (K)	Unit	State	Source
Heat Capacity at Constant Pressure (Cₚ)	200 - 1500	J/(mol·K)	Ideal Gas	[1]
Enthalpy of Vaporization (ΔᵥₐₚH)	255 - 609.4	kJ/mol	Liquid to Gas	[1]

Table 4: Entropy

Property	Temperature Range (K)	Unit	State	Source
Entropy (S)	200 - 1500	J/(mol·K)	Ideal Gas	[1]

Experimental Protocols

The determination of the thermodynamic properties listed above relies on precise and well-established experimental techniques. While specific experimental data for 2,3,4-trimethylheptane is compiled in databases, the following sections describe the general methodologies employed for alkanes and other organic compounds.

Determination of Heat Capacity (Cₚ)

The heat capacity of a liquid like 2,3,4-trimethylheptane is typically measured using calorimetry. Adiabatic and differential scanning calorimetry are common methods.

Methodology: Adiabatic Calorimetry

• Sample Preparation: A precisely weighed sample of high-purity 2,3,4-trimethylheptane is placed in a sealed calorimetric vessel.

• Calorimeter Setup: The vessel is placed within an adiabatic shield in a high-vacuum cryostat. The temperature of the shield is controlled to match the temperature of the sample vessel, minimizing heat exchange with the surroundings.

• Heating: A known quantity of electrical energy is supplied to a heater within the sample vessel, causing a small increase in temperature.

• Temperature Measurement: The temperature of the sample is monitored with a high-precision thermometer (e.g., a platinum resistance thermometer) before and after the energy input, once thermal equilibrium is reached.

• Calculation: The heat capacity is calculated from the amount of energy supplied and the corresponding temperature rise. The measurements are repeated over the desired temperature range.

Determination of Enthalpy of Vaporization (ΔᵥₐₚH)

The enthalpy of vaporization can be determined directly by calorimetry or indirectly from vapor pressure measurements.

Methodology: Calorimetric Determination

• Apparatus: A vaporization calorimeter is used, which allows for the controlled evaporation of the sample.

• Sample Introduction: A known amount of 2,3,4-trimethylheptane is introduced into the calorimeter.

• Vaporization: The sample is heated to its boiling point at a constant pressure. The energy required to vaporize a specific amount of the substance is measured.

• Condensation and Measurement: The vapor is then condensed and the amount of substance vaporized is accurately determined, often by weighing the condensate.

• Calculation: The enthalpy of vaporization is calculated by dividing the energy input by the number of moles of the substance vaporized.

Determination of Enthalpy of Formation (ΔբH°)

The standard enthalpy of formation of an organic compound like 2,3,4-trimethylheptane is typically determined by combustion calorimetry.

Methodology: Bomb Calorimetry

• Sample Preparation: A weighed sample of 2,3,4-trimethylheptane is placed in a crucible inside a high-pressure vessel (the "bomb").

• Pressurization: The bomb is filled with pure oxygen under high pressure (typically around 30 atm).

• Immersion: The bomb is immersed in a known quantity of water in an insulated container (the calorimeter).

• Ignition: The sample is ignited by passing an electric current through a fuse wire.

• Temperature Measurement: The temperature of the water in the calorimeter is measured before and after combustion. The temperature change is used to calculate the heat released during the combustion reaction.

• Calculation: After applying corrections for the heat capacity of the calorimeter and other factors, the enthalpy of combustion is determined. The standard enthalpy of formation is then calculated using Hess's Law, from the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Determination of Entropy (S)

The absolute entropy of a substance is determined by measuring its heat capacity from as close to absolute zero as possible up to the desired temperature.

Methodology: Calorimetric Measurement from Low Temperature

• Low-Temperature Calorimetry: The heat capacity of 2,3,4-trimethylheptane is measured using an adiabatic calorimeter from a very low temperature (e.g., around 10 K) up to room temperature and beyond.

• Phase Transitions: The enthalpy changes for any phase transitions (e.g., melting) are also measured.

• Calculation: The entropy at a given temperature T is calculated by integrating the heat capacity divided by the temperature (Cₚ/T) from 0 K to T, and adding the entropy changes for any phase transitions that occur within that temperature range. The Third Law of Thermodynamics, which states that the entropy of a perfect crystal at absolute zero is zero, provides the starting point for this calculation.[5]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of the key thermodynamic properties of a substance like 2,3,4-trimethylheptane.

Caption: Workflow for determining thermodynamic properties.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Revision Notes - Experiments to determine specific heat capacity of solids and liquids | Thermal Physics | Physics - 0625 - Supplement | IGCSE | Sparkl [sparkl.me]
• 4. Measure the Specific Heat of Water and Other Fluids : 5 Steps (with Pictures) - Instructables [instructables.com]
• 5. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Stereoisomers of 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of 2,3,4-trimethylheptane, a branched alkane with notable applications in fuel science. While not directly involved in pharmacological signaling pathways, the principles of its stereoisomerism and the methodologies for its separation and characterization are highly relevant to the broader field of chiral molecule analysis in drug development.

Introduction to 2,3,4-Trimethylheptane

2,3,4-Trimethylheptane is a saturated hydrocarbon with the chemical formula C10H22 and a molecular weight of 142.28 g/mol .[1][2][3] Its primary application is as a reference fuel in octane (B31449) rating tests due to its excellent combustion properties.[4] It is a colorless liquid with a characteristic odor.[4] The presence of multiple chiral centers in its structure gives rise to a number of stereoisomers, each with unique three-dimensional arrangements.

Stereoisomerism in 2,3,4-Trimethylheptane

The structure of 2,3,4-trimethylheptane features three chiral centers at carbons 2, 3, and 4. A chiral center is a carbon atom attached to four different groups. The number of possible stereoisomers is determined by the formula 2^n, where 'n' is the number of chiral centers. For 2,3,4-trimethylheptane, this results in 2^3 = 8 possible stereoisomers.

These eight stereoisomers exist as four pairs of enantiomers. Enantiomers are non-superimposable mirror images of each other. The relationship between any two stereoisomers that are not enantiomers is diastereomeric. Diastereomers have different physical properties. The stereoisomers can be designated using the Cahn-Ingold-Prelog (R/S) nomenclature for each chiral center.

Stereoisomer Configurations

The eight stereoisomers of 2,3,4-trimethylheptane are defined by the specific spatial arrangement (R or S) at each of the three chiral centers (C2, C3, and C4).

Stereoisomer	C2 Configuration	C3 Configuration	C4 Configuration	Enantiomeric Pair
1	R	R	R	2
2	S	S	S	1
3	R	R	S	4
4	S	S	R	3
5	R	S	R	6
6	S	R	S	5
7	R	S	S	8
8	S	R	R	7

Logical Relationships of Stereoisomers

The relationships between the eight stereoisomers can be visualized as a network of enantiomeric and diastereomeric pairs.

Stereoisomer relationships of 2,3,4-trimethylheptane.

Physicochemical Characteristics

Property	Value	Unit	Source
Molecular Formula	C10H22	-	[1][5]
Molecular Weight	142.28	g/mol	[1][2][5]
Boiling Point (Tboil)	429	K	[5]
Enthalpy of Vaporization (ΔvapH°)	47.30	kJ/mol	[3]
Kovats Retention Index (non-polar)	933 - 934	-	[2][3]
Octanol/Water Partition Coefficient (logPoct/wat)	3.715	-	[3]

Note: The listed properties generally represent a mixture of isomers or a single, unspecified isomer. Properties such as specific rotation, which are critical for distinguishing enantiomers, are expected to be equal in magnitude but opposite in sign for each enantiomeric pair.

Experimental Protocols for Separation and Characterization

The separation of the stereoisomers of 2,3,4-trimethylheptane, particularly the enantiomeric pairs, requires chiral separation techniques. Chiral gas chromatography (GC) is the most suitable and widely used method for the analysis of volatile chiral hydrocarbons.[6][7][8]

Chiral Gas Chromatography (GC) Protocol

This protocol outlines a general procedure for the separation of the stereoisomers of 2,3,4-trimethylheptane.

Objective: To resolve the eight stereoisomers of 2,3,4-trimethylheptane.

Instrumentation:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[9]

• Chiral Column: A capillary column with a chiral stationary phase (CSP), typically based on derivatized cyclodextrins.[6][9][10]

• Carrier Gas: High-purity helium or hydrogen.[9]

Methodology:

• Sample Preparation: Prepare a dilute solution of the 2,3,4-trimethylheptane isomer mixture in a volatile, non-polar solvent (e.g., hexane).

• Instrument Setup:

  • Install the chiral GC column in the gas chromatograph.

  • Set the carrier gas flow rate to the manufacturer's recommendation for the column dimensions.

  • Establish an optimized temperature program. A slow temperature ramp is often necessary to achieve baseline separation of all isomers. A typical starting point could be:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: 2 °C/minute to 150 °C.

    • Hold: 5 minutes at 150 °C.

  • Set the injector temperature to 200 °C and the detector temperature to 250 °C.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: Record the chromatogram. The different stereoisomers will elute at different retention times due to their differential interactions with the chiral stationary phase.

• Identification:

  • If using an MS detector, the mass spectrum of each peak can confirm that it corresponds to a C10H22 isomer.

  • The elution order of the stereoisomers is specific to the chiral column used. Identification of individual stereoisomers requires the use of pure, synthesized standards for each isomer.

Experimental Workflow

The following diagram illustrates a typical workflow for the separation and characterization of 2,3,4-trimethylheptane stereoisomers.

Workflow for stereoisomer separation and analysis.

Conclusion

2,3,4-trimethylheptane presents a classic example of multi-center chirality in a simple alkane. The existence of eight distinct stereoisomers necessitates the use of advanced analytical techniques, such as chiral gas chromatography, for their separation and quantification. While this molecule is not directly used in drug development, the principles and methodologies discussed are fundamental to the analysis of chiral molecules in the pharmaceutical industry, where the stereochemistry of a drug candidate is critical to its efficacy and safety. Further research to synthesize and characterize each of the eight stereoisomers would be valuable for establishing reference data for analytical applications.

References

• 1. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 2. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Heptane, 2,3,4-trimethyl- (CAS 52896-95-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. echemi.com [echemi.com]
• 5. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. azom.com [azom.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. gcms.cz [gcms.cz]

An In-depth Technical Guide on the Natural Occurrence and Sources of Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Branched alkanes, acyclic saturated hydrocarbons featuring alkyl side chains, are ubiquitous in nature, originating from both geological and biological sources. They are significant components of petroleum and natural gas, and are also synthesized by a diverse array of organisms, including plants, insects, and microorganisms. This technical guide provides a comprehensive overview of the natural occurrence and sources of branched alkanes. It details their presence in various matrices, summarizes quantitative data, and provides detailed experimental protocols for their extraction, isolation, and identification. Furthermore, this guide visualizes key biosynthetic pathways and experimental workflows using Graphviz diagrams to facilitate a deeper understanding of these complex molecules.

Natural Occurrence and Sources

Branched alkanes are widespread in both the geosphere and biosphere. Their structural diversity and distribution patterns provide valuable information in fields ranging from petroleum geochemistry to chemical ecology.

Petroleum and Natural Gas

Branched alkanes are major constituents of crude oil and natural gas, formed over millions of years from the thermal decomposition of organic matter.[1][2] Their presence and relative abundance can vary significantly depending on the source rock and geological conditions.[3][4]

• Crude Oil: In crude oil, branched alkanes, also known as isoalkanes, are present alongside straight-chain normal alkanes (n-alkanes) and cycloalkanes. The ratio of n-alkanes to isoalkanes can vary, with reported ratios for some crude oils ranging from 1.3 to 6.9 for shorter-chain alkanes like pentanes, hexanes, and heptanes.[3] Isoprenoids, a specific class of branched alkanes derived from the degradation of biological material, are particularly important in petroleum geochemistry. Pristane (B154290) (C19) and phytane (B1196419) (C20), derived from the phytyl side chain of chlorophyll, are prominent isoprenoids in crude oil.[5][6] The ratio of pristane to phytane (Pr/Ph) is a widely used biomarker to infer the redox conditions of the depositional environment of the source rock.[5][6][7]

• Natural Gas: Natural gas is primarily composed of methane, but also contains smaller amounts of higher alkanes, including branched isomers.[1][8] Natural Gas Liquids (NGLs) are hydrocarbons that are separated from natural gas and exist as liquids at ambient pressures.[8][9] These liquids contain significant proportions of branched alkanes such as isobutane (B21531) and isopentane.[10][11]

Table 1: Abundance of Branched Alkanes in Petroleum and Natural Gas

Source	Component	Typical Abundance/Ratio	Reference(s)
Ponca Crude Oil	n-Heptanes / iso-Heptanes	1.7	[3]
Ponca Crude Oil	n-Octanes / iso-Octanes	6.9	[3]
Pennsylvania Crude Oil	n-Pentanes / iso-Pentanes	1.3	[3]
Pennsylvania Crude Oil	n-Hexanes / iso-Hexanes	1.7	[3]
Pennsylvania Crude Oil	n-Heptanes / iso-Heptanes	1.5	[3]
Various Crude Oils	Pristane/Phytane (Pr/Ph) Ratio	< 0.8 (hypersaline/anoxic) to > 3.0 (terrestrial/oxic)	[5][7]
Natural Gas Liquids (NGLs)	Isobutane	Component of NGLs	[9][10][11]
Natural Gas Liquids (NGLs)	Isopentane	Component of NGLs	[9][10][11]

Plants

Branched alkanes are components of the epicuticular wax that covers the surfaces of many plants.[12] This waxy layer serves as a protective barrier against desiccation, UV radiation, and pathogens.[12] The composition of plant waxes can include n-alkanes, branched alkanes, long-chain alcohols, and triterpenoids.[10][12]

In some plant species, iso-alkanes can be found alongside the more dominant n-alkanes. For example, studies on pepper accessions (Capsicum spp.) have shown that thrips-susceptible varieties have significantly higher concentrations of C25-C29 n-alkanes and iso-alkanes in their leaf cuticular waxes.[12] In the epicuticular wax of Rosa canina leaves, alkanes constitute a significant portion (52%), although the specific proportion of branched alkanes within this fraction can vary.[10]

Table 2: Occurrence of Branched Alkanes in Plant Waxes

Plant Species	Location	Branched Alkane Presence	Notes	Reference(s)
Capsicum spp. (Pepper)	Leaf Cuticular Wax	Higher concentrations of iso-alkanes in thrips-susceptible accessions	C25-C29 chain lengths	[12]
Rosa canina (Rose)	Adaxial Leaf Epicuticular Wax	Present within the 52% alkane fraction	Secondary alcohols also found only in the epicuticular layer	[10]
Various Browse Pastures	Cuticular Wax	Present	Odd-chain alkanes are predominant	[13]

Insects

Insects possess a complex layer of cuticular hydrocarbons (CHCs) on their exoskeleton, which plays a crucial role in preventing desiccation and mediating chemical communication.[14][15] This layer is a mixture of n-alkanes, alkenes, and methyl-branched alkanes.[14][15] The composition of CHCs is often species-specific and can vary with age, sex, and social caste.[14]

Methyl-branched alkanes are particularly diverse in insects and include monomethyl, dimethyl, and trimethyl alkanes. The position of the methyl branches along the carbon chain contributes to the vast diversity of insect CHCs.

Table 3: Relative Abundance of Branched Alkanes in a Selection of Insect Species

Insect Species	Order	Relative Abundance of Methyl-branched Alkanes (%)	Reference(s)
Drosophila melanogaster	Diptera	40-60	[14]
Blattella germanica (German Cockroach)	Blattodea	70-90	[14]
Apis mellifera (Honey Bee)	Hymenoptera	10-20	[14]
Solenopsis invicta (Fire Ant)	Hymenoptera	20-40	[14]
Anopheles gambiae (Mosquito)	Diptera	Present	[14]
Sarcodexia lambens	Diptera	Present (C23 to C33)	[15]

Note: The relative abundances are approximate and can vary based on various factors.

Microorganisms

A variety of microorganisms, including bacteria, fungi, and microalgae, are capable of producing branched alkanes.[16] The microbial production of alkanes is an area of active research for the development of biofuels.[16][17][18]

The biosynthesis of branched alkanes in microorganisms typically originates from branched-chain fatty acid precursors.[16] Engineered microorganisms, such as Escherichia coli and Saccharomyces cerevisiae, have been genetically modified to produce alkanes, including branched-chain variants.[16][17][19] For instance, by expressing specific enzymes, Acinetobacter baylyi ADP1 has been engineered to produce long-chain alkanes from acetate, which can be derived from CO2 by other microbes.[19]

Table 4: Microbial Production of Branched Alkanes

Microorganism	Type	Branched Alkane Production	Notes	Reference(s)
Cyanobacteria	Bacteria	Naturally produce a variety of alkanes, including branched ones.	-	[16]
Acinetobacter baylyi ADP1	Engineered Bacteria	Production of long-chain alkanes from acetate.	Part of a modular system for producing fuels from CO2.	[19]
Escherichia coli	Engineered Bacteria	Production of C13-C17 alkanes and alkenes.	Heterologous expression of cyanobacterial alkane biosynthesis pathway.	[16]
Saccharomyces cerevisiae	Engineered Yeast	Production of long-chain alkanes.	Modified to express plant-derived and cyanobacterial enzymes.	[16]
Mycobacterium fortuitum and Mycobacterium ratisbonense	Bacteria	Capable of degrading the multiply branched alkane squalane.	-	[20]

Experimental Protocols

The extraction, isolation, and identification of branched alkanes from various natural sources require specific analytical techniques. Gas chromatography-mass spectrometry (GC-MS) is the most powerful and widely used method for this purpose.

Extraction and Analysis of Branched Alkanes from Petroleum

Objective: To isolate and quantify branched alkanes from crude oil or petroleum fractions.

Methodology:

• Fractional Distillation: Crude oil is first separated into different fractions based on boiling points in a fractionating column. Lighter fractions containing shorter-chain alkanes are collected at the top, while heavier fractions with longer-chain alkanes are collected at the bottom.

• Sample Preparation: A known amount of the petroleum fraction is dissolved in an appropriate solvent, such as hexane (B92381). An internal standard (e.g., a deuterated alkane) is added for quantification.[6]

• Fractionation (Optional): For complex samples, further fractionation using high-performance liquid chromatography (HPLC) can be performed to separate the aliphatic fraction from aromatic and polar compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Injection: An aliquot of the prepared sample is injected into the GC-MS system.

  • Separation: The sample is vaporized and carried by an inert gas through a capillary column (e.g., HP-5MS). The column temperature is programmed to ramp up, separating the hydrocarbons based on their boiling points and interaction with the stationary phase.

  • Detection: As the separated compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The mass spectrometer detects the mass-to-charge ratio of the fragments.

  • Identification: Branched alkanes are identified by their characteristic mass spectra and retention times compared to known standards and library data.

  • Quantification: The concentration of each branched alkane is determined by comparing its peak area to that of the internal standard.

Extraction and Analysis of Branched Alkanes from Insect Cuticular Hydrocarbons

Objective: To extract and analyze the branched alkane composition of an insect's cuticle.

Methodology:

• Extraction:

  • Solvent Extraction: The insect(s) are submerged in a non-polar solvent like hexane for a short period (e.g., 5-10 minutes).[14] The solvent dissolves the cuticular lipids. The extract is then carefully transferred to a clean vial and the solvent is evaporated under a gentle stream of nitrogen.

• Sample Preparation: The dried extract is redissolved in a small, known volume of hexane. An internal standard can be added for quantification.

• GC-MS Analysis:

  • Injection: 1-2 µL of the sample is injected into the GC-MS.

  • GC Conditions: A typical setup includes a non-polar capillary column (e.g., 30m DB-5ms). The oven temperature is programmed with an initial hold, followed by a ramp to a high final temperature to elute the long-chain hydrocarbons.

  • MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range of approximately m/z 50-650.

  • Identification: Methyl-branched alkanes are identified based on their retention indices and the characteristic fragmentation patterns in their mass spectra.

Extraction and Analysis of Branched Alkanes from Microbial Cultures

Objective: To extract, derivatize, and analyze branched-chain fatty acids (precursors to branched alkanes) and branched alkanes from microbial biomass.

Methodology:

• Cell Harvesting: Microbial cultures are centrifuged to pellet the cells. The supernatant is discarded, and the cell pellet is washed with a buffer or saline solution.

• Lipid Extraction:

  • For Branched-Chain Fatty Acids (as FAMEs): An acid-catalyzed transesterification is performed. The cell pellet is treated with a reagent like 2.5% H2SO4 in methanol (B129727) and heated. This process simultaneously extracts and converts the fatty acids to fatty acid methyl esters (FAMEs).

  • For Branched Alkanes: A direct solvent extraction can be performed on the lyophilized (freeze-dried) biomass using a solvent system like chloroform:methanol.

• Purification: The lipid extract is then partitioned with water to remove polar contaminants. The organic phase containing the lipids is collected and dried.

• GC-MS Analysis:

  • Injection: The purified and concentrated extract is injected into the GC-MS.

  • GC Conditions: A polar capillary column is often used for FAME analysis, while a non-polar column is suitable for direct alkane analysis. The temperature program is optimized based on the expected chain lengths.

  • Identification and Quantification: Branched-chain FAMEs or alkanes are identified by their mass spectra and retention times. Quantification is performed using an appropriate internal standard.

Visualization of Key Pathways and Workflows

Biosynthesis of Methyl-Branched Alkanes in Insects

The biosynthesis of methyl-branched alkanes in insects is a multi-step process that occurs primarily in specialized cells called oenocytes. It is an extension of the fatty acid synthesis pathway.

Biosynthesis of methyl-branched alkanes in insects.

General Experimental Workflow for Branched Alkane Analysis

The following diagram illustrates a generalized workflow for the extraction and analysis of branched alkanes from a natural source.

References

• 1. dixonvalve.com [dixonvalve.com]
• 2. CRUDE OIL - Occupational Exposures in Petroleum Refining; Crude Oil and Major Petroleum Fuels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 4. Extraction Methods Used to Separate Lipids from Microbes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phytane - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. A Guide to Natural Gas and Natural Gas Liquids [setxind.com]
• 8. Natural Gas Liquids | FSC 432: Petroleum Refining [courses.ems.psu.edu]
• 9. Science Break: Natural Gas Liquids | Nov. 2012 | CSEG RECORDER [csegrecorder.com]
• 10. What are natural gas liquids and how are they used? - U.S. Energy Information Administration (EIA) [eia.gov]
• 11. WO2012062962A1 - A method for lipid extraction from biomass - Google Patents [patents.google.com]
• 12. GC–MS hydrocarbon degradation profile data of Pseudomonas frederiksbergensis SI8, a bacterium capable of degrading aromatics at low temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. esig.org [esig.org]
• 16. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 17. Gas Chromatography–Mass Spectrometry-Based Analyses of Fecal Short-Chain Fatty Acids (SCFAs): A Summary Review and Own Experience | MDPI [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 20. WO2018112165A1 - Methods for lipid extraction and identification of microbes using same via mass spectrometry - Google Patents [patents.google.com]

Health and Safety Data for 2,3,4-Trimethylheptane: A Technical Guide

Introduction

2,3,4-Trimethylheptane is a branched alkane with the chemical formula C10H22. Due to the lack of specific toxicological and safety data for this isomer, this document extrapolates information from structurally similar compounds and the broader category of hydrocarbon solvents. Branched alkanes in this carbon range are typically colorless liquids with a characteristic odor. They are primarily used in fuels and as industrial solvents.

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical properties of 2,3,4-Trimethylheptane.

Property	Value	Source
Molecular Formula	C10H22	-
Molecular Weight	142.28 g/mol	--INVALID-LINK--
CAS Number	52896-95-4	--INVALID-LINK--
Appearance	Colorless liquid	Inferred from similar alkanes
Odor	Characteristic hydrocarbon odor	Inferred from similar alkanes
Boiling Point	159.9 °C (Predicted)	--INVALID-LINK--
Melting Point	-	No data available
Flash Point	Flammable (exact value not available)	Inferred from similar C10 alkanes
Vapor Pressure	-	No data available
Water Solubility	Insoluble (predicted)	Inferred from similar alkanes
Density	0.749 g/cm³ (Predicted)	--INVALID-LINK--

Hazard Identification and Classification

As no specific GHS classification for 2,3,4-Trimethylheptane is available, the following classification is inferred from the general hazards of C10 branched alkanes and hydrocarbon solvents.

Hazard Class	Hazard Category	GHS Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapor
Aspiration Hazard	Category 1	H304: May be fatal if swallowed and enters airways
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Specific Target Organ Toxicity - Single Exposure (Narcotic Effects)	Category 3	H336: May cause drowsiness or dizziness
Hazardous to the Aquatic Environment, Chronic Hazard	Category 2	H411: Toxic to aquatic life with long lasting effects

Toxicological Profile

Detailed toxicological studies on 2,3,4-Trimethylheptane have not been identified. The following information is based on the toxicological profile of similar hydrocarbon solvents.

Acute Toxicity:

• Oral: Low acute oral toxicity is expected. The primary concern upon ingestion is aspiration into the lungs.

• Dermal: Expected to have low acute dermal toxicity. Prolonged or repeated skin contact may cause irritation and dermatitis due to defatting of the skin.

• Inhalation: Inhalation of high concentrations of vapors may cause respiratory tract irritation, dizziness, drowsiness, headache, and other central nervous system (CNS) effects.[1]

Chronic Toxicity:

• Repeated exposure may cause skin dryness and cracking.[2][3]

• Long-term inhalation of high concentrations of similar hydrocarbon solvents has been associated with neurological effects.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

• There is no data to suggest that 2,3,4-Trimethylheptane is carcinogenic, mutagenic, or a reproductive toxicant. Hydrocarbon solvents are generally not classified as such unless they contain specific hazardous components like benzene.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2,3,4-Trimethylheptane are not available. However, standardized OECD (Organisation for Economic Co-operation and Development) guidelines are typically followed for testing substances of this class.

Acute Oral Toxicity (Based on OECD Test Guideline 423):

• Test Animals: Typically, rats are used.

• Procedure: A single dose of the substance is administered by gavage to a small number of animals.

• Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

• Endpoint: The test allows for the determination of an acute toxic class, rather than a precise LD50 value, to reduce animal usage.[4]

Acute Dermal Toxicity (Based on OECD Test Guideline 402):

• Test Animals: Rats or rabbits are commonly used.

• Procedure: The substance is applied to a shaved area of the skin and held in contact with an occlusive dressing for 24 hours.

• Observation: The animals are observed for signs of toxicity and skin reactions for 14 days.

• Endpoint: The LD50 value is determined.

Acute Inhalation Toxicity (Based on OECD Test Guideline 403):

• Test Animals: Typically, rats are used.

• Procedure: Animals are exposed to the substance as a vapor or aerosol in an inhalation chamber for a defined period (usually 4 hours).

• Observation: Animals are observed for signs of toxicity and mortality during and after exposure for up to 14 days.

• Endpoint: The LC50 (lethal concentration 50%) is determined.[4]

Safe Handling and Storage

The following workflow outlines the key steps for the safe handling of flammable liquid hydrocarbons like 2,3,4-Trimethylheptane.

Safe handling workflow for flammable liquid hydrocarbons.

First-Aid Measures

In the event of exposure, the following first-aid measures, based on general procedures for hydrocarbon solvents, should be taken:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing. Wash skin with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If vomiting occurs, keep head lower than hips to prevent aspiration into the lungs. Seek immediate medical attention.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or foam. Water spray may be ineffective but can be used to cool fire-exposed containers.

• Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back. Containers may explode when heated.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Conclusion

While specific health and safety data for 2,3,4-Trimethylheptane is lacking, a conservative approach based on the properties of similar C10 branched alkanes and hydrocarbon solvents is warranted. This substance should be handled as a flammable liquid that is a skin irritant and an aspiration hazard, with the potential to cause CNS depression upon inhalation. Adherence to strict safety protocols, including the use of appropriate personal protective equipment and working in well-ventilated areas, is essential to minimize the risk of exposure and injury. Researchers should consult institutional safety guidelines and perform a thorough risk assessment before using this chemical.

References

• 1. tandfonline.com [tandfonline.com]
• 2. toxno.com.au [toxno.com.au]
• 3. carlroth.com [carlroth.com]
• 4. Advances in acute toxicity testing: strengths, weaknesses and regulatory acceptance - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2,3,4-trimethylheptane, a branched alkane with significant applications in the fuel industry and as a non-polar solvent. While not a compound with direct applications in drug development as an active pharmaceutical ingredient, its well-defined physicochemical properties make it a useful reference standard and solvent in various chemical and analytical contexts. This document consolidates available data on its chemical identity, physical and chemical properties, and its primary applications, with a focus on providing a technical resource for scientific professionals.

Chemical Identity and Nomenclature

2,3,4-Trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its structure consists of a seven-carbon heptane (B126788) backbone with three methyl group substituents at positions 2, 3, and 4.

• IUPAC Name: 2,3,4-trimethylheptane[1]

• CAS Number: 52896-95-4[1]

• Molecular Formula: C₁₀H₂₂[2]

• Molecular Weight: 142.28 g/mol [3]

• SMILES: CCCC(C)C(C)C(C)C[1]

• InChI Key: UVVYAKOLFKEZEE-UHFFFAOYSA-N[2]

Physicochemical Properties

The physicochemical properties of 2,3,4-trimethylheptane are crucial for its application as a reference fuel and solvent. A summary of these properties is presented in the table below.

Property	Value	Unit	Reference
Physical State	Colorless liquid	-	[3]
Odor	Characteristic	-	[3]
Boiling Point	164.85	°C
Melting Point	-109.15	°C
Density	0.745	g/cm³ at 20°C
Vapor Pressure	2.9	mmHg at 25°C
Water Solubility	1.83	mg/L at 25°C
LogP (Octanol-Water Partition Coefficient)	4.98	-
Henry's Law Constant	1.4 x 10⁻⁴	mol/(kg*bar)	[4]

Applications in Research and Industry

The primary application of 2,3,4-trimethylheptane stems from its combustion properties and its nature as a non-polar solvent.

Reference Fuel in Octane (B31449) Rating

2,3,4-Trimethylheptane is a significant component in the determination of the octane rating of gasoline. The octane rating is a measure of a fuel's ability to resist "knocking" or "pinging" during combustion. Due to its branched structure, 2,3,4-trimethylheptane has a high octane rating and is used as a reference fuel in these tests.[3] Its consistent combustion characteristics allow for the calibration of engines used in octane rating tests.[3]

High-Performance Fuel Blends

Beyond its role as a reference compound, 2,3,4-trimethylheptane is also utilized in the formulation of high-performance gasoline blends.[3] Its inclusion can enhance the overall combustion characteristics of the fuel, leading to improved engine performance and efficiency.[3]

Non-Polar Solvent

As a non-polar alkane, 2,3,4-trimethylheptane can be employed as a solvent for non-polar compounds in various chemical reactions and extractions. Its low reactivity makes it a suitable medium for reactions involving highly reactive reagents.

Experimental Protocols

Due to the limited public documentation of 2,3,4-trimethylheptane in biological or pharmaceutical research, detailed experimental protocols in these areas are not available. However, a generalized protocol for its use in gas chromatography, a common analytical technique, is provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the general steps for the analysis of a sample containing 2,3,4-trimethylheptane.

Objective: To identify and quantify 2,3,4-trimethylheptane in a liquid sample.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Helium (carrier gas)

• A suitable capillary column (e.g., non-polar)

• Sample containing 2,3,4-trimethylheptane

• 2,3,4-Trimethylheptane standard for calibration

• Volumetric flasks and syringes

Procedure:

• Standard Preparation: Prepare a series of calibration standards of 2,3,4-trimethylheptane in a suitable volatile solvent (e.g., hexane) at known concentrations.

• Sample Preparation: Dilute the sample containing 2,3,4-trimethylheptane in the same solvent if necessary to fall within the calibration range.

• GC-MS Instrument Setup:

  • Set the injector temperature (e.g., 250 °C).

  • Set the oven temperature program. A typical program might start at a low temperature (e.g., 50 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of all components.

  • Set the carrier gas (Helium) flow rate.

  • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-200).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared standard or sample into the GC.

• Data Acquisition: Acquire the chromatogram and mass spectrum for each run.

• Data Analysis:

  • Identify the peak corresponding to 2,3,4-trimethylheptane based on its retention time and comparison of its mass spectrum to a reference spectrum.

  • Generate a calibration curve by plotting the peak area of the standards against their concentrations.

  • Quantify the amount of 2,3,4-trimethylheptane in the sample by using the calibration curve.

Visualizations

Chemical Structure

Caption: 2D structure of 2,3,4-Trimethylheptane.

Logical Workflow for Octane Rating Determination

Caption: A simplified workflow illustrating the use of 2,3,4-trimethylheptane in octane rating tests.

Relevance to Drug Development

It is important to note that 2,3,4-trimethylheptane is not typically used as a therapeutic agent or an excipient in pharmaceutical formulations. Its high lipophilicity and volatility make it unsuitable for most drug delivery applications. However, for researchers in drug discovery and development, an understanding of such simple alkanes can be relevant in the following contexts:

• Solvent for Synthesis: In the synthesis of active pharmaceutical ingredients (APIs), non-polar solvents are often required. While more common alkanes like hexane (B92381) or heptane are typically used, the principles of solubility and reactivity of 2,3,4-trimethylheptane are transferable.

• Reference Compound: In analytical chemistry, particularly in chromatography, a wide range of compounds are used as standards for method development and validation. While not a common standard in pharmaceutical analysis, its well-defined properties could make it useful in specific, non-clinical applications.

• Toxicology Studies: While no specific toxicology data for 2,3,4-trimethylheptane was found for this guide, the toxicology of alkanes, in general, is an important area of study. Understanding the potential for irritation, neurotoxicity, and other adverse effects of organic solvents is a critical component of laboratory safety and preclinical drug development.

Conclusion

2,3,4-Trimethylheptane is a well-characterized branched alkane with established applications in the fuel industry. For the scientific research community, particularly those in drug development, its direct utility is limited. However, a thorough understanding of its physicochemical properties and its role as a reference standard and solvent provides valuable foundational knowledge in organic chemistry and analytical sciences. The data and workflows presented in this guide offer a consolidated resource for professionals requiring technical information on this compound.

References

• 1. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 3. echemi.com [echemi.com]
• 4. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,3,4-Trimethylheptane as a Reference Fuel in Octane Rating Tests

For Researchers, Scientists, and Drug Development Professionals

Introduction

The octane (B31449) rating of a fuel is a critical measure of its ability to resist autoignition, or "knocking," in a spark-ignition internal combustion engine. This property is fundamental to engine performance, efficiency, and longevity. The standardized methods for determining octane ratings, namely the Research Octane Number (RON) and Motor Octane Number (MON), rely on a scale defined by primary reference fuels (PRFs). While iso-octane (2,2,4-trimethylpentane) and n-heptane define the 100 and 0 points on this scale, respectively, other highly pure hydrocarbons, known as reference fuels, are essential for calibrating testing equipment and for research into fuel formulations.[1][2] 2,3,4-trimethylheptane, a highly branched alkane, is recognized for its high octane characteristics and serves as a valuable reference fuel in such testing.[3] Its stable combustion properties make it an ideal compound for evaluating the performance of other fuels.[3]

This document provides detailed application notes and experimental protocols for the use of 2,3,4-trimethylheptane and other reference fuels in octane rating determination, adhering to the standardized ASTM D2699 (RON) and ASTM D2700 (MON) methods.

Data Presentation: Properties of Reference Fuels

The selection of appropriate reference fuels is paramount for accurate octane rating. The following table summarizes the key physical properties and octane ratings of primary and other reference fuels, including available data for 2,3,4-trimethylheptane.

Fuel Component	Chemical Formula	Molecular Weight ( g/mol )	Research Octane Number (RON)	Motor Octane Number (MON)
n-Heptane	C₇H₁₆	100.21	0	0
Iso-octane (2,2,4-Trimethylpentane)	C₈H₁₈	114.23	100	100
2,3,4-Trimethylheptane	C₁₀H₂₂	142.28	>100 (estimated)	~95-100 (estimated)
Toluene	C₇H₈	92.14	121	107
Ethanol	C₂H₅OH	46.07	108.6	89.7
Methanol	CH₃OH	32.04	108.7	88.6
2,2,3-Trimethylpentane	C₈H₁₈	114.23	109.6	99.9
2,3,3-Trimethylpentane	C₈H₁₈	114.23	106.1	99.4

Experimental Protocols

The determination of RON and MON is performed using a standardized single-cylinder, four-stroke cycle Cooperative Fuel Research (CFR) engine with a variable compression ratio.[5] The fundamental principle involves comparing the knock intensity of a test fuel to that of PRF blends.

ASTM D2699: Standard Test Method for Research Octane Number (RON)

This method simulates fuel performance under mild, low-speed driving conditions.[6]

Apparatus:

• Standardized CFR engine for RON testing.

• Detonation meter and knock sensor.

• Fuel handling and blending equipment.

• Primary Reference Fuels (iso-octane, n-heptane) and the test sample (e.g., 2,3,4-trimethylheptane).

Procedure (Bracketing-Equilibrium Fuel Level Method): [7]

• Engine Warm-up and Standardization:

  • Warm up the CFR engine according to the manufacturer's specifications until all temperatures and pressures are stable.

  • Calibrate the engine using a PRF blend with an octane number close to the expected value of the sample fuel to establish a standard knock intensity, typically a reading of 50 ± 2 on the detonation meter.[7]

• Sample Fuel Testing:

  • Introduce the test fuel (e.g., 2,3,4-trimethylheptane) into one of the engine's fuel bowls.

  • Adjust the fuel-air ratio to find the maximum knock intensity.

  • Adjust the engine's compression ratio (cylinder height) until the knock intensity matches the standard knock intensity (50 ± 2 on the meter).[7] Record the cylinder height.

• Reference Fuel Bracketing:

  • Select two PRF blends, one with a slightly higher and one with a slightly lower octane rating than the estimated rating of the sample fuel.

  • Run the engine on the lower PRF blend and adjust the fuel-air ratio to achieve maximum knock intensity. Record the knock meter reading.

  • Run the engine on the higher PRF blend and adjust the fuel-air ratio to achieve maximum knock intensity. Record the knock meter reading.

  • The knock meter readings for the two PRF blends must bracket the reading of the sample fuel.[7]

• Calculation of RON:

  • The Research Octane Number of the sample is calculated by linear interpolation based on the knock meter readings of the sample and the two bracketing PRF blends.

ASTM D2700: Standard Test Method for Motor Octane Number (MON)

This method evaluates fuel performance under more severe, high-speed, and high-load conditions.[8]

Apparatus:

• Standardized CFR engine for MON testing.

• Detonation meter and knock sensor.

• Fuel handling and blending equipment.

• Primary Reference Fuels (iso-octane, n-heptane) and the test sample.

Procedure (Bracketing Procedure): [5]

• Engine Warm-up and Standardization:

  • Warm up the MON test engine to the specified operating conditions, which are more severe than those for RON testing (e.g., higher intake air temperature).

  • Calibrate the engine using a PRF blend with an octane number close to the expected MON of the sample to establish the standard knock intensity.[8]

• Sample Fuel Testing:

  • Introduce the test fuel into a fuel bowl.

  • Adjust the fuel-air ratio to find the maximum knock intensity.

  • Adjust the compression ratio to achieve the standard knock intensity.[5] Record the cylinder height.

• Reference Fuel Bracketing:

  • Select two PRF blends that bracket the expected MON of the sample.

  • For each PRF blend, operate the engine and determine the maximum knock intensity.

  • The knock intensities of the two PRF blends must bracket the knock intensity of the sample fuel.

• Calculation of MON:

  • The Motor Octane Number is calculated by linear interpolation of the knock intensity readings of the sample and the two bracketing PRF blends.

Mandatory Visualizations

Octane Rating Determination Workflow

Caption: Workflow for Octane Number Determination.

Logical Relationship of Octane Rating Components

Caption: Relationship between reference fuels, test methods, and the final octane rating.

References

• 1. Octane rating - Wikipedia [en.wikipedia.org]
• 2. Gasoline explained - octane in depth - U.S. Energy Information Administration (EIA) [eia.gov]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. Octane Test Engine: The Summary of RON/MON Test Method [sh-sinpar.com]
• 6. ASTM D2699 RON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 7. Fuel Octane Rating Procedure A-ASTM D2699 RON [sh-sinpar.com]
• 8. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]

Application Notes and Protocols for the Use of 2,3,4-Trimethylheptane in High-Performance Gasoline Blends

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-Trimethylheptane is a highly branched paraffinic hydrocarbon that holds significant promise as a high-performance blending component for spark-ignition engine fuels. Its molecular structure, characterized by multiple methyl groups along the main heptane (B126788) chain, imparts a high resistance to autoignition, a critical property for modern high-compression engines. This attribute, quantified by the Research Octane (B31449) Number (RON) and Motor Octane Number (MON), allows for more aggressive engine tuning, leading to increased power output and thermal efficiency.

These application notes provide a comprehensive overview of the properties of 2,3,4-trimethylheptane and detailed protocols for its evaluation in gasoline blends. The information is intended to guide researchers and fuel scientists in harnessing the potential of this compound for the development of advanced, high-performance fuels.

Physicochemical and Performance Data

Table 1: Physicochemical Properties of 2,3,4-Trimethylheptane

Property	Value	Unit
Molecular Formula	C₁₀H₂₂	-
Molecular Weight	142.28	g/mol
Appearance	Colorless liquid	-

Table 2: Estimated Performance Characteristics of 2,3,4-Trimethylheptane and Reference Fuels

Compound	Research Octane Number (RON) (Estimated)	Motor Octane Number (MON) (Estimated)
2,3,4-Trimethylheptane	105 - 115	95 - 105
Isooctane (2,2,4-Trimethylpentane)	100	100
n-Heptane	0	0

Note: The RON and MON values for 2,3,4-trimethylheptane are estimates based on its molecular structure and data for similar highly branched alkanes. Experimental verification is required for precise determination.

Experimental Protocols

Protocol for Blending 2,3,4-Trimethylheptane with Base Gasoline

Objective: To prepare gasoline blends with varying concentrations of 2,3,4-trimethylheptane for performance testing.

Materials:

• Base gasoline (e.g., a certified blendstock for oxygenate blending - BOB)

• 2,3,4-Trimethylheptane (high purity)

• Calibrated volumetric glassware or a gravimetric blending system

• Vortex mixer or magnetic stirrer

• Appropriate personal protective equipment (PPE)

Procedure:

• Determine Blend Ratios: Decide on the desired volumetric or gravimetric percentages of 2,3,4-trimethylheptane in the final blend (e.g., 5%, 10%, 15%, 20% by volume).

• Volumetric Blending:

  • Accurately measure the required volume of base gasoline using a graduated cylinder or volumetric flask.

  • Accurately measure the corresponding volume of 2,3,4-trimethylheptane.

  • Combine the two components in a sealed container.

• Gravimetric Blending (Higher Precision):

  • Determine the density of both the base gasoline and 2,3,4-trimethylheptane.

  • Calculate the required mass of each component to achieve the target volumetric blend ratio.

  • Use a calibrated balance to weigh the precise amount of each component into a sealed container.

• Homogenization: Thoroughly mix the blend using a vortex mixer or a magnetic stirrer for at least 15 minutes to ensure a homogenous mixture.

• Storage: Store the prepared blends in sealed, labeled containers in a cool, dark, and well-ventilated area away from ignition sources.

Protocol for Determination of Research Octane Number (RON) and Motor Octane Number (MON)

Objective: To experimentally determine the RON and MON of the prepared gasoline blends containing 2,3,4-trimethylheptane.

Apparatus:

• Cooperative Fuel Research (CFR) engine conforming to ASTM D2699 (for RON) and ASTM D2700 (for MON) specifications.

• Primary Reference Fuels (PRFs): Isooctane (100 ON) and n-heptane (0 ON).

• Standardized knock intensity measurement instrumentation.

Procedure (Summarized from ASTM D2699 and D2700):

• Engine Calibration: Calibrate the CFR engine using the appropriate PRF blends to establish the standard knock intensity curve.

• Sample Introduction: Introduce the gasoline blend containing 2,3,4-trimethylheptane into the engine's fuel system.

• Knock Intensity Measurement:

  • For RON (ASTM D2699): Operate the engine at 600 rpm under the specified mild conditions. Adjust the compression ratio until the knock intensity of the test fuel matches the standard knock intensity.

  • For MON (ASTM D2700): Operate the engine at 900 rpm with a preheated fuel-air mixture under more severe conditions. Adjust the compression ratio to match the standard knock intensity.

• Bracketing: Compare the knock intensity of the test fuel with that of two PRF blends that are close in octane number, one higher and one lower.

• Octane Number Calculation: The octane number of the test fuel is determined by interpolation between the octane numbers of the two bracketing PRFs.

Protocol for Engine Performance and Emissions Testing

Objective: To evaluate the effect of 2,3,4-trimethylheptane on engine performance (power, torque, fuel efficiency) and exhaust emissions.

Apparatus:

• Spark-ignition engine mounted on a dynamometer test bed.

• Engine control unit (ECU) with tunable parameters (e.g., ignition timing, air-fuel ratio).

• Fuel flow measurement system.

• Exhaust gas analyzer for measuring CO, HC, NOx, and O₂.

• Data acquisition system to record engine operating parameters.

Procedure:

• Engine Setup and Baseline:

  • Install and instrument the test engine on the dynamometer.

  • Run the engine with the base gasoline to establish baseline performance and emissions data across a range of engine speeds and loads (as specified by a relevant test cycle, e.g., SAE J1995).

• Test Fuel Evaluation:

  • Introduce the gasoline blend containing 2,3,4-trimethylheptane into the engine's fuel system.

  • Allow the engine to stabilize on the new fuel.

  • Repeat the same engine speed and load sweeps as performed for the baseline fuel, recording all relevant data.

• Ignition Timing Optimization (Optional but Recommended):

  • For each blend, perform an ignition timing sweep at various operating points to determine the Maximum Brake Torque (MBT) timing. This will reveal the full potential of the high-octane blend to resist knock and improve performance.

• Data Analysis:

  • Compare the power, torque, brake specific fuel consumption (BSFC), and exhaust emissions of the blends containing 2,3,4-trimethylheptane to the baseline gasoline.

  • Analyze the effect of ignition timing adjustments on performance and emissions.

Visualizations

Caption: Logical flow from gasoline components to engine performance.

Caption: Experimental workflow for evaluating gasoline blends.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. quora.com [quora.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: 2,3,4-Trimethylheptane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,3,4-trimethylheptane as a high-boiling, non-polar, and inert solvent for specialized applications in organic synthesis. While not a conventional laboratory solvent, its unique physical properties offer advantages in specific reaction environments, particularly those requiring high temperatures and non-coordinating media.

Introduction to 2,3,4-Trimethylheptane as a Solvent

2,3,4-Trimethylheptane is a branched-chain alkane characterized by its high boiling point, low polarity, and chemical inertness.[1] As a member of the alkane family, it is a saturated hydrocarbon, rendering it unreactive under many common reaction conditions.[1] Its primary industrial applications are as a reference fuel in octane (B31449) rating tests and as a component in high-performance gasolines.[1] However, its properties also make it a candidate for a niche solvent in organic synthesis, particularly as a greener alternative to some traditional high-boiling solvents.

The branched structure of 2,3,4-trimethylheptane results in a lower melting point and viscosity compared to its linear isomer, n-decane, while maintaining a high boiling point. This combination of properties can be advantageous for maintaining a liquid phase over a broad temperature range and for facilitating stirring and mass transfer at elevated temperatures.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3,4-trimethylheptane is presented in the table below. These properties are essential for determining its suitability for specific synthetic applications, including reaction temperature control, solvent-solute interactions, and post-reaction work-up.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[2][3]
Molecular Weight	142.28 g/mol	[1][2][3]
Boiling Point	~165-167 °C (438-440 K)	[4]
Melting Point	Information not readily available
Density	~0.74 g/cm³ at 20 °C	[2]
Viscosity	Data not readily available, expected to be low	[4]
Polarity	Non-polar
Solubility in Water	Insoluble
Solubility of Organics	Good for non-polar organic compounds
CAS Number	52896-95-4	[2]

Potential Applications in Organic Synthesis

Given its properties, 2,3,4-trimethylheptane is a suitable solvent for reactions requiring a high-temperature, inert, and non-polar environment. Potential applications include:

• High-Temperature Nanoparticle Synthesis: The thermal decomposition of organometallic precursors to form metal or metal oxide nanoparticles often requires high temperatures to facilitate nucleation and crystal growth. The high boiling point and inert nature of 2,3,4-trimethylheptane make it an excellent medium for such syntheses, allowing for precise temperature control without solvent degradation or interference with the reaction.

• Free Radical Polymerization: In free radical polymerization, the solvent can influence the reaction by controlling viscosity and heat dissipation. The inertness of a branched alkane like 2,3,4-trimethylheptane can be advantageous in minimizing chain transfer reactions with the solvent, which can affect the molecular weight and polydispersity of the resulting polymer.

• Organometallic and Coordination Chemistry: Certain organometallic reactions and catalytic cycles are sensitive to coordinating solvents. The non-coordinating nature of 2,3,4-trimethylheptane can be beneficial in studying or utilizing the intrinsic reactivity of metal centers without solvent-ligand competition.

• High-Temperature Organic Reactions: For organic reactions with high activation barriers, 2,3,4-trimethylheptane can serve as a high-boiling solvent to enable the necessary reaction temperatures to be reached safely at atmospheric pressure.

Experimental Protocols

While specific literature examples detailing the use of 2,3,4-trimethylheptane as a solvent in organic synthesis are not widely available, the following protocol for the synthesis of oleic acid-capped iron oxide nanoparticles is adapted from established procedures using the high-boiling alkene, 1-octadecene.[4] 2,3,4-Trimethylheptane can be used as a substitute inert alkane solvent in this type of synthesis.

Protocol: Synthesis of Oleic Acid-Capped Iron Oxide Nanoparticles

Objective: To synthesize monodisperse, oleic acid-capped iron oxide nanoparticles via the thermal decomposition of an iron-oleate precursor in a high-boiling alkane solvent.

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Sodium oleate (B1233923)

• 2,3,4-Trimethylheptane (solvent)

• Oleic acid (capping agent)

• Ethanol (B145695)

• Heptane (B126788)

• Deionized water

• Argon or Nitrogen gas (for inert atmosphere)

• Three-neck round-bottom flask

• Reflux condenser

• Heating mantle with temperature controller

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Centrifuge

Procedure:

Part A: Preparation of the Iron-Oleate Precursor

• In a 500 mL three-neck flask, dissolve sodium oleate (e.g., 36.5 g, 120 mmol) and iron(III) chloride hexahydrate (e.g., 10.8 g, 40 mmol) in a mixture of ethanol (80 mL), deionized water (60 mL), and heptane (140 mL).

• Heat the mixture to reflux at approximately 70 °C for 4 hours under an inert atmosphere (argon or nitrogen).[4]

• After cooling to room temperature, transfer the mixture to a separatory funnel. The upper heptane layer, containing the iron-oleate complex, will be a dark brown color.

• Separate the heptane layer and wash it three times with 40 mL of deionized water.

• Remove the heptane using a rotary evaporator to obtain the iron-oleate precursor as a waxy solid.[4]

Part B: Synthesis of Iron Oxide Nanoparticles

• In a 500 mL three-neck flask, combine the iron-oleate precursor (e.g., 36 g, ~40 mmol), oleic acid (e.g., 5.7 g, 20 mmol), and 2,3,4-trimethylheptane (200 g).

• Heat the mixture to 100 °C for 10-15 minutes with stirring to ensure all components are well-mixed and any residual water is removed.

• Attach a reflux condenser and continue heating the mixture to a high temperature (e.g., 320 °C, noting that the boiling point of 2,3,4-trimethylheptane is lower, so the maximum temperature should be adjusted to reflux, around 165 °C) under an inert atmosphere. Maintain this temperature for approximately 30 minutes. The thermal decomposition of the iron-oleate precursor will lead to the formation of iron oxide nanoparticles.[4]

• After the reaction period, remove the heat source and allow the mixture to cool to room temperature.

• Add ethanol (e.g., 500 mL) to the cooled mixture to precipitate the nanoparticles.

• Collect the nanoparticles by centrifugation.

• Wash the nanoparticle pellet with ethanol three times, with centrifugation after each wash to separate the particles.

• Dry the final product, which will be oleic acid-capped iron oxide nanoparticles. For storage, they can be dispersed in a non-polar solvent like heptane or toluene.

Expected Outcome:

This procedure should yield monodisperse, superparamagnetic iron oxide nanoparticles with a hydrophobic oleic acid coating, making them dispersible in non-polar organic solvents. The size of the nanoparticles can be tuned by varying reaction parameters such as temperature and reaction time.

Visualizations

Caption: Workflow for the synthesis of iron oxide nanoparticles.

Caption: Stabilization of a nanoparticle by oleic acid ligands.

Safety and Handling

2,3,4-Trimethylheptane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from ignition sources. As with all organic solvents, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2,3,4-Trimethylheptane presents itself as a specialized, high-boiling, non-polar, and inert solvent for niche applications in organic synthesis. Its physical properties make it a suitable candidate for high-temperature reactions where solvent inertness is critical, such as in the synthesis of nanoparticles or in specific catalytic processes. While not a universal solvent, its use can be advantageous in designing robust and controlled synthetic procedures. Further research into its application in a broader range of organic transformations is warranted to fully explore its potential as a valuable solvent in the modern organic chemistry laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. vibgyorpublishers.org [vibgyorpublishers.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved functionalization of oleic acid-coated iron oxide nanoparticles for biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Gas Chromatography Analysis of 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2,3,4-Trimethylheptane using gas chromatography (GC). It is intended to guide researchers, scientists, and professionals in drug development in setting up and performing robust analytical methods for this branched alkane.

Introduction

2,3,4-Trimethylheptane is a branched-chain alkane that may be of interest in various fields, including petroleum analysis, environmental monitoring, and as a potential biomarker or impurity in chemical and pharmaceutical processes. Gas chromatography is the premier analytical technique for the separation and quantification of volatile and semi-volatile compounds like 2,3,4-Trimethylheptane due to its high resolution and sensitivity. When coupled with a mass spectrometer (MS) or a flame ionization detector (FID), GC can provide both qualitative and quantitative information.

The separation of alkane isomers, such as 2,3,4-Trimethylheptane from other C10 isomers, can be challenging and requires careful optimization of GC parameters.[1] This document outlines the key considerations for method development, sample preparation, and analysis.

General Principles of Alkane Analysis by GC

The separation of alkanes by gas chromatography is primarily governed by their boiling points and their interaction with the stationary phase of the GC column.[1] For branched alkanes like 2,3,4-Trimethylheptane, a non-polar stationary phase is ideal, following the "like dissolves like" principle.[1]

Key factors to consider for achieving high-resolution separation of alkane isomers include:

• GC Column Selection : The choice of the GC column is critical. A non-polar column, such as one with a 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane stationary phase, is recommended for optimal separation.[1]

• Column Dimensions : Longer columns (e.g., 30-60 m) provide more theoretical plates and thus better resolution, though they also lead to longer analysis times.[1] Smaller internal diameter (ID) columns (e.g., 0.18 mm or 0.25 mm) enhance efficiency and resolution.[1][2]

• Film Thickness : A thicker film (e.g., 1.0 µm) increases retention and can improve the resolution of volatile alkanes.[1]

• Oven Temperature Program : A slow oven temperature ramp rate (e.g., 5-10°C/min) increases the interaction time of analytes with the stationary phase, which can enhance separation of closely eluting compounds.[1]

• Carrier Gas Flow Rate : An optimal flow rate is crucial to minimize band broadening and maximize resolution.[1] Helium is a commonly used carrier gas.[3]

Sample Preparation

Proper sample preparation is essential for accurate and reliable GC analysis. The goal is to extract and concentrate the analyte of interest from the sample matrix while removing interfering substances.[4] For a volatile compound like 2,3,4-Trimethylheptane, several techniques are applicable.

3.1. Sample Collection and Handling Samples should be collected in clean glass containers to avoid contamination.[4] If the sample is a liquid, it should be dissolved in a volatile organic solvent such as hexane, dichloromethane, or iso-octane.[4][5] Strong acids, strong bases, and water should be avoided as solvents.[4]

3.2. Extraction and Concentration Techniques

• Headspace Analysis : This technique is suitable for isolating volatile compounds from solid or liquid samples.[5][6] The sample is placed in a sealed vial and heated, allowing the volatile components to partition into the headspace gas, which is then injected into the GC.[5]

• Solid-Phase Microextraction (SPME) : SPME is a solvent-free extraction method where a fused silica (B1680970) fiber coated with a stationary phase is exposed to the sample or its headspace.[6] The analytes adsorb to the fiber, which is then thermally desorbed in the GC injector.[6]

• Liquid-Liquid Extraction (LLE) : LLE separates analytes based on their differential solubility in two immiscible liquids.[4] The sample is mixed with an organic solvent, and the analytes partition into the organic layer, which is then collected for analysis.[4]

• Purge-and-Trap : This method is used to extract volatile organic compounds from aqueous samples by bubbling an inert gas through the sample.[7] The purged volatiles are then trapped on a sorbent material, which is subsequently heated to desorb the analytes into the GC system.[7]

Gas Chromatography Method Parameters

The following tables summarize recommended GC method parameters for the analysis of 2,3,4-Trimethylheptane. These are starting points and may require optimization for specific applications and instrumentation.

Table 1: Recommended GC Columns and Dimensions

Parameter	Recommendation	Rationale
Stationary Phase	100% Dimethylpolysiloxane (e.g., DB-1, HP-1) or 5% Phenyl-95% Dimethylpolysiloxane (e.g., DB-5, HP-5MS)	Non-polar phases provide good separation of alkanes based on boiling points.[1]
Column Length	30 m - 60 m	Longer columns provide higher resolution for complex mixtures of isomers.[1]
Internal Diameter (ID)	0.18 mm - 0.25 mm	Smaller ID columns increase efficiency and resolution.[1][2]
Film Thickness	0.25 µm - 1.0 µm	Thicker films increase retention of volatile compounds.[1][8]

Table 2: Typical GC Operating Conditions

Parameter	Value	Notes
Injector Type	Split/Splitless	A split injection is common for analyzing neat or concentrated samples.
Injector Temperature	250 °C	Ensures complete vaporization of the analyte.
Split Ratio	20:1 to 200:1	To be optimized based on sample concentration.[9]
Carrier Gas	Helium or Hydrogen	Helium is inert and provides good efficiency.[3]
Flow Rate	1-2 mL/min (Constant Flow)	An optimal flow rate is critical for good peak shape and resolution.
Oven Temperature Program	Initial: 40°C, hold for 2 minRamp: 5°C/min to 250°CHold: 5 min	A slow ramp rate improves separation of isomers.[1] This is a starting point and should be optimized.
Detector Type	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID is a universal detector for hydrocarbons.[8] MS provides structural information for positive identification.
Detector Temperature	FID: 280-300 °CMS Transfer Line: 280 °C	Prevents condensation of the analytes.[9]

Quantitative Data

The following table summarizes available quantitative data for 2,3,4-Trimethylheptane.

Table 3: Quantitative Parameters for 2,3,4-Trimethylheptane

Parameter	Value	Column Type	Reference
Kovats Retention Index (RI)	933	Standard Non-Polar	[10]
Boiling Point	155-157 °C	SpringerMaterials[10]

Note: Limit of Detection (LOD) and Limit of Quantification (LOQ) are highly dependent on the specific instrument and method parameters and should be determined experimentally.

Experimental Protocols

Protocol 1: General GC-FID Analysis of 2,3,4-Trimethylheptane

• Sample Preparation:

  • If the sample is a liquid, dilute it in a suitable volatile solvent (e.g., hexane) to a concentration of approximately 0.1 - 1 mg/mL.[5]

  • If the sample is solid, use headspace analysis or SPME for extraction of volatile components.

• Instrument Setup:

  • Install a non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness DB-1 or equivalent).

  • Set the GC operating conditions as outlined in Table 2.

• Injection:

  • Inject 1 µL of the prepared sample into the GC.

• Data Acquisition:

  • Start the data acquisition system at the time of injection.

• Analysis:

  • Identify the peak corresponding to 2,3,4-Trimethylheptane based on its retention time. The Kovats Retention Index can be used for confirmation by running a series of n-alkane standards.[11][12]

  • Quantify the amount of 2,3,4-Trimethylheptane using an external or internal standard calibration method.

Protocol 2: Headspace GC-MS Analysis of 2,3,4-Trimethylheptane in a Solid or Liquid Matrix

• Sample Preparation:

  • Accurately weigh a known amount of the solid or liquid sample into a headspace vial (e.g., 20 mL).[5]

  • Seal the vial with a septum and cap.

• Headspace Incubation:

  • Place the vial in the headspace autosampler oven and incubate at a constant temperature (e.g., 80°C) for a set period (e.g., 15 minutes) to allow the volatile compounds to reach equilibrium between the sample and the headspace.[5]

• Instrument Setup:

  • Set up the GC-MS system with a non-polar column and operating conditions similar to those in Table 2.

• Injection:

  • The headspace autosampler will automatically inject a specific volume of the headspace gas (e.g., 1 mL) into the GC injector.

• Data Acquisition and Analysis:

  • Acquire both the total ion chromatogram (TIC) and the mass spectrum of the eluting peaks.

  • Identify 2,3,4-Trimethylheptane by its retention time and by comparing its mass spectrum with a reference library (e.g., NIST).

Visualizations

Diagram 1: General Workflow for GC Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. nfogm.no [nfogm.no]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. epa.gov [epa.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. CN105806968A - Gas chromatography method for simultaneously detecting n-heptane, isooctane, ethyl acetate and isopropanol and use thereof - Google Patents [patents.google.com]
• 10. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Branched Alkanes in Fuel-Lubricant Interaction Studies

Introduction

Fuel dilution, the contamination of engine lubricant with unburned or partially burned fuel, is a critical issue in modern internal combustion engines. This phenomenon can significantly degrade the lubricant's properties, leading to increased engine wear, reduced efficiency, and potential engine failure.[1] The composition of the fuel plays a pivotal role in the nature and severity of these interactions. Branched alkanes, or isoalkanes, are key components of gasoline, prized for their high octane (B31449) ratings and ability to promote more efficient and controlled combustion compared to their linear counterparts.[2][3] Understanding the specific role of these branched structures in fuel-lubricant interactions is crucial for the development of advanced fuels and more robust lubricant formulations.

These application notes provide a comprehensive overview of the mechanisms by which branched alkanes in fuel interact with engine lubricants, methodologies for studying these interactions, and quantitative data to inform research and development.

The Significance of Branched Alkanes in Fuel

Branched alkanes are essential for high-performance gasoline. Their molecular structure, characterized by carbon side chains, imparts greater resistance to auto-ignition under compression, a property measured by the Research Octane Number (RON). This resistance prevents engine "knocking," allowing for more aggressive engine designs with higher compression ratios, which in turn improves thermal efficiency and power output.[2] Isoparaffins, due to their stability, are considered advantageous components in fuels and lubricant base oils.[2][3]

Fuel-Lubricant Interaction Mechanisms

While beneficial for combustion, fuel components inevitably find their way into the crankcase, mixing with the engine oil. This dilution primarily affects the lubricant in the following ways:

• Viscosity Reduction: The most immediate effect of fuel dilution is a significant decrease in lubricant viscosity.[4][5][6] Lower viscosity compromises the lubricant's ability to form a protective film between moving parts, leading to increased friction and wear, particularly in high-load areas like bearings.[7][8] While any fuel component will have this effect, the relatively lower volatility of some larger branched alkanes compared to short-chain linear alkanes might influence the composition of the fuel components that remain in the oil at operating temperatures.

• Additive Dilution and Interference: Fuel components dilute the lubricant's sophisticated additive package, reducing the effectiveness of anti-wear agents, detergents, dispersants, and antioxidants.[9]

• Chemical Degradation: Unburned fuel components, including branched alkanes, can participate in the chemical degradation of the lubricant. At high temperatures, these hydrocarbons can undergo oxidation. Studies have shown that branched and linear alkanes exhibit different oxidation behaviors; branched alkanes may react earlier at lower temperatures but show a slower reaction rate as temperatures increase. The oxidation byproducts also differ, with branched alkanes tending to form compounds with C-O bonds, while linear alkanes are more likely to produce carbonyl groups. These acidic byproducts can accelerate oil degradation and contribute to the formation of sludge and varnish.

Data Presentation

The following tables summarize key quantitative data related to fuel properties and the impact of fuel dilution on lubricants.

Table 1: Comparative Properties of Linear vs. Branched Alkanes (Octane Isomers)

Property	Linear Alkane (n-Octane)	Branched Alkane (Iso-octane / 2,2,4-Trimethylpentane)
Research Octane Number (RON)	-20	100
Heat of Combustion (kJ/mol)	-5470	-5458
Density (g/mL at 20°C)	~0.703	~0.692

Table 2: Calculated Impact of Gasoline Dilution on SAE 5W-30 Lubricant Viscosity [4]

Gasoline Dilution Rate (% by mass)	Approximate Kinematic Viscosity at 40°C (cSt)
0%	55.0
5%	40.2
10%	30.8
15%	24.5
20%	19.9

Note: Calculations are based on a typical SAE 5W-30 lubricant and gasoline viscosity of approximately 0.7 cSt at 40°C.

Table 3: Lubricant Deterioration with Gasoline-Ethanol Blends [7]

Parameter	Fresh Oil	Used Oil (Gasoline)	Used Oil (E6 - 6% Ethanol)	Used Oil (E12 - 12% Ethanol)
Kinematic Viscosity @ 40°C (cSt)	-	Decrease by 15.31%	Decrease by 29.93%	Decrease by 27.87%
Wear Metals (Iron, ppm)	-	Baseline	-	~50% higher than Gasoline

Mandatory Visualization

Caption: Logical relationships in fuel-lubricant interactions.

References

• 1. Determining Fuel Diluents in Lubrication Oils [machinerylubrication.com]
• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. psecommunity.org [psecommunity.org]
• 8. mdpi.com [mdpi.com]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Note: Synthesis of High-Purity 2,3,4-Trimethylheptane for Research Applications

Introduction

2,3,4-Trimethylheptane is a highly branched alkane of interest in fuel science and as a reference compound in various analytical applications. Its synthesis in high purity is essential for accurate studies of its physicochemical and combustion properties. This application note details a robust three-step synthesis protocol for producing high-purity 2,3,4-trimethylheptane suitable for researchers, scientists, and drug development professionals. The described methodology involves a Grignard reaction to construct the carbon skeleton, followed by dehydration and catalytic hydrogenation.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 2,3,4-trimethylheptane. These values represent typical outcomes for each step of the reaction sequence under optimized conditions.

Parameter	Step 1: Grignard Reaction	Step 2: Dehydration	Step 3: Hydrogenation & Purification
Product	2,3,4-Trimethyl-3-heptanol	Mixture of 2,3,4-Trimethylheptenes	2,3,4-Trimethylheptane
Typical Yield	80-90%	85-95%	95-99% (Hydrogenation)
Purity (pre-purification)	~95% (by GC)	Mixture of isomers	>98% (by GC)
Final Purity (post-purification)	N/A	N/A	>99.5% (by GC-MS)
Key Reaction Conditions	Anhydrous ether, room temp.	Conc. H₂SO₄, heat	H₂, Pd/C catalyst, room temp., atmospheric pressure
Purification Method	Extraction and drying	Distillation	Fractional Distillation

Experimental Protocols

Materials and Equipment

• Reagents: Magnesium turnings, 2-bromobutane (B33332), 3-methyl-2-pentanone (B1360105), anhydrous diethyl ether, hydrochloric acid (HCl), concentrated sulfuric acid (H₂SO₄), sodium bicarbonate (NaHCO₃), anhydrous magnesium sulfate (B86663) (MgSO₄), palladium on carbon (10% Pd/C), hydrogen gas (H₂).

• Equipment: Round-bottom flasks, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel, distillation apparatus (simple and fractional), hydrogenation apparatus (e.g., Parr shaker or balloon hydrogenation setup), Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

Step 1: Grignard Synthesis of 2,3,4-Trimethyl-3-heptanol

This procedure details the synthesis of the tertiary alcohol intermediate via a Grignard reaction.

• Preparation of Grignard Reagent:

  • In a flame-dried 500 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 molar equivalents).

  • Add anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, add a solution of 2-bromobutane (1.1 molar equivalents) in anhydrous diethyl ether.

  • Add a small amount of the 2-bromobutane solution to the magnesium. The reaction should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start, gentle warming or the addition of a small crystal of iodine may be necessary.

  • Once the reaction has started, add the remaining 2-bromobutane solution dropwise at a rate that maintains a steady reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the sec-butylmagnesium bromide.

• Reaction with Ketone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of 3-methyl-2-pentanone (1.0 molar equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent at a rate that maintains the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Work-up and Isolation:

  • Pour the reaction mixture slowly into a beaker containing ice and a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid to quench the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel and separate the ether layer.

  • Extract the aqueous layer with two portions of diethyl ether.

  • Combine the organic extracts and wash with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the ether solution over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield crude 2,3,4-trimethyl-3-heptanol.

Step 2: Dehydration of 2,3,4-Trimethyl-3-heptanol

This protocol describes the acid-catalyzed dehydration of the tertiary alcohol to form a mixture of alkenes.

• Reaction Setup:

  • Place the crude 2,3,4-trimethyl-3-heptanol from Step 1 into a round-bottom flask equipped for simple distillation.

  • Add a few drops of concentrated sulfuric acid as the catalyst.

• Dehydration and Distillation:

  • Gently heat the mixture. The alkene products will form and distill as they are produced.

  • Collect the distillate, which will consist of a mixture of 2,3,4-trimethylheptene isomers and water.

• Work-up:

  • Transfer the distillate to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate and filter. The resulting liquid is a mixture of 2,3,4-trimethylheptene isomers.

Step 3: Catalytic Hydrogenation of 2,3,4-Trimethylheptenes

This final step involves the saturation of the carbon-carbon double bonds to yield the desired alkane.

• Reaction Setup:

  • In a suitable reaction vessel (e.g., a thick-walled flask or a Parr shaker bottle), dissolve the alkene mixture from Step 2 in a suitable solvent such as ethanol (B145695) or ethyl acetate.

  • Carefully add a catalytic amount of 10% palladium on carbon (typically 1-5 mol% of the substrate).

• Hydrogenation:

  • Seal the reaction vessel and flush with hydrogen gas.

  • Maintain a positive pressure of hydrogen (a balloon filled with hydrogen is sufficient for small-scale reactions at atmospheric pressure) and stir the mixture vigorously.

  • The reaction is typically complete within a few hours at room temperature. Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Purification:

  • Once the reaction is complete, carefully vent the hydrogen and flush the system with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

  • Remove the solvent by simple distillation.

  • The crude 2,3,4-trimethylheptane is then purified by fractional distillation. Collect the fraction boiling at approximately 160-163 °C.

• Analysis:

  • Confirm the purity of the final product using GC-MS and NMR spectroscopy. High-purity 2,3,4-trimethylheptane should show a single major peak in the gas chromatogram.

Mandatory Visualization

The following diagrams illustrate the key logical and experimental workflows.

Application Notes and Protocols for the Characterization of Trimethylheptane Isomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the primary analytical techniques for the successful separation and characterization of trimethylheptane isomers. Detailed protocols are included for gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy, two of the most powerful methods for the analysis of these closely related branched alkanes.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Gas chromatography is a cornerstone technique for separating volatile and semi-volatile compounds like trimethylheptane isomers. The separation is based on the differential partitioning of the analytes between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. When coupled with a mass spectrometer, GC-MS provides both chromatographic separation and mass-based identification, making it a robust tool for isomer characterization.

Application Note: Separation of Trimethylheptane Isomers using GC-MS

The primary challenge in analyzing trimethylheptane isomers lies in their similar boiling points and polarities, which necessitates the use of high-resolution capillary columns and optimized chromatographic conditions. The choice of the stationary phase is critical for achieving selectivity among the isomers. Non-polar columns, such as those with a 5% phenyl-methylpolysiloxane stationary phase, are often employed for the analysis of hydrocarbons.

Key Analytical Considerations:

• Column Selection: A long capillary column (e.g., 30-60 meters) with a narrow internal diameter (e.g., 0.25 mm) and a thin film thickness (e.g., 0.25 µm) is recommended to achieve high separation efficiency.

• Temperature Programming: A slow oven temperature ramp rate is crucial for resolving closely eluting isomers.

• Retention Indices: Kovats retention indices are a valuable tool for identifying isomers by comparing their elution behavior to that of a series of n-alkanes. These indices are more reproducible between laboratories and instruments than absolute retention times.

• Mass Spectral Analysis: Electron ionization (EI) mass spectrometry of alkanes typically results in extensive fragmentation. While the molecular ion (M+) may be weak or absent, the fragmentation patterns, particularly the relative abundances of characteristic alkyl fragment ions, are unique to each isomer and can be used for identification.

Experimental Protocol: GC-MS Analysis of Trimethylheptane Isomers

1. Sample Preparation:

• Prepare a stock solution of the trimethylheptane isomer or a mixture of isomers in a volatile, non-polar solvent such as hexane (B92381) or pentane (B18724) at a concentration of approximately 1 mg/mL.

• Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range.

• If analyzing a complex matrix, a suitable sample extraction and clean-up procedure, such as solid-phase extraction (SPE) with a non-polar sorbent, may be necessary to remove interferences.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: An Agilent 7890A GC or equivalent.

• Mass Spectrometer: An Agilent 5977E MS or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector in split mode (split ratio 50:1) at 250°C.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 2°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-200.

3. Data Analysis:

• Identify the peaks corresponding to the trimethylheptane isomers based on their retention times.

• Calculate the Kovats retention index for each peak using a homologous series of n-alkanes (e.g., C8-C20) analyzed under the same chromatographic conditions.

• Compare the obtained mass spectra and retention indices with library data (e.g., NIST Mass Spectral Library) and literature values for positive identification.

Data Presentation: GC-MS Data for Trimethylheptane Isomers

The following table summarizes the Kovats retention indices and major mass spectral fragments for several trimethylheptane isomers. This data can be used as a reference for the identification of these compounds.

Isomer	Kovats Retention Index (Non-polar column)	m/z of 3 Most Abundant Ions
2,2,4-Trimethylheptane	917	57, 43, 71
2,3,4-Trimethylheptane	954	43, 57, 71
2,5,5-Trimethylheptane	920	57, 43, 71
3,3,4-Trimethylheptane	962	57, 85, 43
3,3,5-Trimethylheptane	938	57, 43, 71
3,4,5-Trimethylheptane	968	85, 43, 57

Note: Retention indices can vary slightly depending on the specific column and experimental conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the detailed structural elucidation of organic molecules, including the differentiation of isomers. It relies on the magnetic properties of atomic nuclei, primarily ¹H and ¹³C.

Application Note: Structural Elucidation of Trimethylheptane Isomers by NMR

¹H and ¹³C NMR spectroscopy can unequivocally distinguish between trimethylheptane isomers based on the unique chemical shifts, coupling patterns, and number of signals for the protons and carbon atoms in each molecule. The symmetry of the molecule plays a significant role in the complexity of the spectra. For isomers with chiral centers, the use of chiral resolving agents or analysis of diastereomeric derivatives may be necessary to distinguish between enantiomers.

Key Analytical Considerations:

• ¹H NMR: The chemical shifts of the methyl and methylene (B1212753) protons in alkanes typically appear in the upfield region of the spectrum (around 0.8-1.5 ppm). The multiplicity of the signals (singlet, doublet, triplet, etc.) provides information about the number of neighboring protons.

• ¹³C NMR: The number of signals in the ¹³C NMR spectrum corresponds to the number of chemically non-equivalent carbon atoms in the molecule. The chemical shifts provide information about the electronic environment of each carbon atom.

• 2D NMR: Techniques such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used to establish connectivity between protons and carbons, aiding in the complete assignment of the NMR spectra.

Experimental Protocol: NMR Analysis of Trimethylheptane Isomers

1. Sample Preparation:

• Dissolve 5-10 mg of the purified trimethylheptane isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0.00 ppm.

2. NMR Instrumentation and Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• ¹H NMR:

  • Pulse sequence: Standard single-pulse experiment.

  • Spectral width: 0-10 ppm.

  • Number of scans: 16-64.

• ¹³C NMR:

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Spectral width: 0-150 ppm.

  • Number of scans: 1024 or more, depending on the sample concentration.

• 2D NMR (optional):

  • COSY and HSQC experiments can be run using standard instrument parameters.

3. Data Analysis:

• Process the raw NMR data (Fourier transformation, phase correction, and baseline correction).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

• Analyze the chemical shifts, multiplicities, and coupling constants in the ¹H NMR spectrum and the chemical shifts in the ¹³C NMR spectrum to deduce the structure of the isomer.

• Use 2D NMR data to confirm the assignments.

Data Presentation: Predicted ¹³C NMR Chemical Shifts for Trimethylheptane Isomers

The following table provides predicted ¹³C NMR chemical shifts for various carbon environments in trimethylheptane isomers. These values can serve as a guide for spectral interpretation.

Carbon Environment	Predicted Chemical Shift Range (ppm)
Primary (CH₃)	10 - 25
Secondary (CH₂)	20 - 45
Tertiary (CH)	30 - 50
Quaternary (C)	35 - 55

Note: Actual chemical shifts can be influenced by the solvent and other experimental conditions.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the analytical procedures described in these application notes.

Caption: Workflow for the GC-MS analysis of trimethylheptane isomers.

Caption: Workflow for the NMR analysis of trimethylheptane isomers.

Caption: Logical relationships between analytical techniques for isomer characterization.

Application Notes and Protocols for 2,3,4-Trimethylheptane as a Surrogate for Complex Hydrocarbon Fuels

Audience: Researchers, scientists, and drug development professionals.

Note on Data Availability: Extensive literature searches did not yield specific, publicly available experimental data (e.g., ignition delay times, flame speeds, emissions profiles) for surrogate fuel mixtures explicitly containing 2,3,4-trimethylheptane. Therefore, the following application notes and protocols are based on the known properties of 2,3,4-trimethylheptane and established, generalized methodologies for the evaluation of surrogate hydrocarbon fuels. The provided protocols are templates that can be adapted for experiments involving this specific compound.

Introduction to 2,3,4-Trimethylheptane as a Surrogate Fuel Component

2,3,4-Trimethylheptane is a highly branched, saturated acyclic hydrocarbon (C10H22). Its molecular structure contributes to a high Research Octane (B31449) Number (RON), making it a valuable component for emulating the anti-knock characteristics of gasolines. As a pure component with well-defined properties, it can be used in simple or multi-component surrogate mixtures to represent the branched alkane fraction of complex fuels like gasoline or jet fuel. Its primary application is as a reference fuel in octane rating tests and in the formulation of high-performance gasoline blends.[1]

Key Attributes for Surrogate Fuel Formulation:

• High Octane Rating: Useful for matching the knock resistance of target fuels.[1]

• Branched Structure: Represents the iso-alkane chemical class found in real fuels.[1][2]

• Well-Characterized Physical Properties: Allows for accurate modeling of physical processes like evaporation and mixing.

Data Presentation: Properties of 2,3,4-Trimethylheptane

A summary of the key physical and chemical properties of 2,3,4-trimethylheptane is presented in Table 1. This data is essential for computational fluid dynamics (CFD) modeling and for defining experimental conditions.

Property	Value	Units
Molecular Formula	C10H22	-
Molecular Weight	142.28	g/mol
IUPAC Name	2,3,4-trimethylheptane	-
CAS Number	52896-95-4	-
Boiling Point	164.85	°C
Density	0.745	g/cm³ at 20°C
Research Octane Number (RON)	~100	-

Note: Some properties may vary slightly depending on the data source.

Experimental Protocols for Characterizing Surrogate Fuels Containing 2,3,4-Trimethylheptane

The following are generalized protocols for key experiments used to validate and characterize surrogate fuels. These protocols should be adapted with specific parameters based on the target fuel being emulated and the specific experimental apparatus.

Ignition Delay Time Measurement using a Shock Tube

Objective: To measure the autoignition delay time of a surrogate fuel mixture containing 2,3,4-trimethylheptane over a range of temperatures and pressures relevant to internal combustion engines.

Apparatus: A high-pressure shock tube equipped with pressure transducers and optical diagnostics (e.g., for OH* chemiluminescence detection).

Methodology:

• Mixture Preparation:

  • Prepare a gaseous mixture of the surrogate fuel (including a known mole fraction of 2,3,4-trimethylheptane), an oxidizer (e.g., synthetic air), and a diluent (e.g., Argon) in a mixing vessel.

  • The composition of the mixture should be determined based on the desired equivalence ratio (φ).

  • Allow the mixture to homogenize for a sufficient period.

• Shock Tube Operation:

  • Evacuate the driven section of the shock tube to a high vacuum.

  • Introduce the prepared fuel/oxidizer/diluent mixture into the driven section to a specified initial pressure.

  • Pressurize the driver section with a high-pressure driver gas (e.g., Helium) until the diaphragm ruptures.

  • The incident shock wave travels down the tube, compressing and heating the test gas.

  • The reflected shock wave from the endwall further heats and compresses the gas to the final test conditions (T5, P5).

• Data Acquisition:

  • Record the pressure history using fast-response pressure transducers located near the endwall.

  • Simultaneously, record the emission of OH* radicals (at ~307 nm) using a photodetector with an appropriate filter.

  • The ignition delay time is defined as the time interval between the arrival of the reflected shock wave and the onset of ignition, typically identified by a sharp increase in pressure and/or the OH* emission signal.

• Data Analysis:

  • Determine the post-reflected shock temperature (T5) and pressure (P5) from the incident shock velocity and the initial conditions using standard shock relations.

  • Plot the measured ignition delay times as a function of the reciprocal of the temperature (1000/T) for different pressure and equivalence ratio conditions.

Laminar Flame Speed Measurement

Objective: To determine the laminar flame speed of a surrogate fuel mixture containing 2,3,4-trimethylheptane, which is a fundamental property related to fuel reactivity and flame stability.

Apparatus: A constant volume combustion chamber with a central ignition system and a high-speed Schlieren imaging setup.

Methodology:

• Mixture Preparation:

  • Prepare a homogeneous mixture of the surrogate fuel and an oxidizer (e.g., air) at a specified equivalence ratio in the combustion chamber.

  • Allow the mixture to become quiescent before ignition.

• Experiment Execution:

  • Ignite the mixture at the center of the chamber using a pair of electrodes.

  • Record the propagation of the outwardly expanding spherical flame using a high-speed camera and a Schlieren optical system.

• Data Analysis:

  • From the sequence of Schlieren images, determine the flame radius as a function of time.

  • Calculate the stretched flame speed (Sb) from the rate of change of the flame radius.

  • The stretch rate (κ) is also calculated from the flame radius and its temporal evolution.

  • The unstretched laminar flame speed (SL) is determined by extrapolating the stretched flame speed to zero stretch rate using a linear or non-linear relationship.

  • Repeat the experiment for a range of equivalence ratios to obtain the laminar flame speed curve.

Emissions Characterization in a Flow Reactor

Objective: To identify and quantify the stable intermediate and final products of the oxidation of a surrogate fuel containing 2,3,4-trimethylheptane under controlled conditions.

Apparatus: A jet-stirred reactor (JSR) or a plug flow reactor (PFR) coupled with gas chromatography (GC) and mass spectrometry (MS).

Methodology:

• Reactor Operation:

  • Introduce a pre-vaporized and pre-mixed stream of the surrogate fuel, oxidizer, and diluent into the reactor at a constant flow rate.

  • Maintain the reactor at a constant temperature and pressure. The residence time in the reactor is controlled by the flow rate and the reactor volume.

• Gas Sampling and Analysis:

  • Extract a sample of the reacting mixture from the reactor through a sampling probe.

  • Rapidly cool the sample to quench the chemical reactions.

  • Analyze the composition of the sample using online or offline gas chromatography to separate the different species.

  • Identify and quantify the species using a mass spectrometer and/or other detectors (e.g., flame ionization detector - FID, thermal conductivity detector - TCD).

• Data Interpretation:

  • Plot the mole fractions of the reactants, major products (CO, CO2, H2O), and key intermediate species as a function of the reactor temperature or residence time.

  • This data is crucial for the validation and refinement of detailed chemical kinetic models for the surrogate fuel.

Visualization of Workflows and Relationships

Surrogate Fuel Development and Validation Workflow

Caption: Workflow for the development and validation of a surrogate fuel.

Experimental Workflow for Ignition Delay Time Measurement

Caption: Experimental workflow for shock tube ignition delay measurements.

Logical Relationship for Surrogate Fuel Design

Caption: Logical relationship in surrogate fuel formulation.

References

• 1. osti.gov [osti.gov]
• 2. collaborate.princeton.edu [collaborate.princeton.edu]

Application Notes and Protocols for the Study of 2,3,4-Trimethylheptane Combustion

Introduction

2,3,4-Trimethylheptane is a branched-chain alkane with the molecular formula C10H22.[4][5][6] As a component of gasoline and a potential reference fuel, understanding its combustion characteristics is crucial for developing high-performance, efficient, and clean internal combustion engines.[7] The degree of branching in alkanes is known to affect their combustion properties, including ignition delay times and the formation of pollutants.[8][9] This document provides detailed application notes and generalized experimental protocols for investigating the combustion of 2,3,4-trimethylheptane using three common experimental apparatuses: the shock tube, the rapid compression machine, and the jet-stirred reactor.

Experimental Setups and Protocols

The study of hydrocarbon combustion kinetics relies on a variety of experimental techniques that allow for the investigation of chemical reactions at different temperatures, pressures, and mixture compositions. The choice of apparatus depends on the specific phenomena of interest, such as ignition delay, species formation, or flame propagation.

Shock Tube

Shock tubes are used to study chemical kinetics at high temperatures and pressures over short timescales.[10][11] A shock wave rapidly heats and compresses a test gas mixture, initiating combustion.

Experimental Protocol for Ignition Delay Time Measurement in a Shock Tube

• Mixture Preparation:

  • Prepare a gaseous mixture of 2,3,4-trimethylheptane, an oxidizer (e.g., air or a specific O2/diluent mixture), and a diluent gas (e.g., Argon) in a mixing vessel.

  • The composition of the mixture should be determined by partial pressures, and the mixture should be allowed to homogenize for a sufficient period.

  • The concentration of 2,3,4-trimethylheptane is typically kept low (e.g., 0.1-1.0%) to ensure homogeneity and to minimize the influence of the exothermicity of the reaction on the temperature and pressure.

• Shock Tube Operation:

  • Evacuate the driven section of the shock tube to a high vacuum.

  • Introduce the prepared gas mixture into the driven section to a predetermined pressure.

  • Pressurize the driver section with a high-pressure driver gas (e.g., Helium or a mixture of Helium and Nitrogen) until the diaphragm separating the two sections ruptures.

  • The resulting shock wave propagates through the driven section, heating and compressing the test gas.

• Data Acquisition:

  • Monitor the pressure in the driven section using pressure transducers located along the tube and at the endwall.

  • Use optical diagnostics, such as chemiluminescence from OH* radicals (at 307 nm), to detect the onset of ignition.

  • The ignition delay time is defined as the time between the arrival of the reflected shock wave at the endwall and the sharp increase in pressure or light emission.

• Data Analysis:

  • Calculate the temperature and pressure behind the reflected shock wave using the measured shock velocity and the initial conditions.

  • Plot the ignition delay time as a function of the reciprocal temperature (Arrhenius plot) to determine the overall activation energy of the combustion process.

Data Presentation: Ignition Delay Times for 2,3,4-Trimethylheptane in a Shock Tube

Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Fuel Mole Fraction	Oxidizer Mole Fraction	Diluent Mole Fraction	Ignition Delay Time (µs)
e.g., 1000	e.g., 10	e.g., 1.0	e.g., 0.005	e.g., 0.10	e.g., 0.895	Record experimental value
...	...	...	...	...	...	...

Experimental Workflow for Shock Tube Experiments

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Combustion Chemistry of Fuels: Quantitative Speciation Data Obtained from an Atmospheric High-temperature Flow Reactor with Coupled Molecular-beam Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 5. Heptane, 2,3,4-trimethyl- [webbook.nist.gov]
• 6. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. alevelchemistry.co.uk [alevelchemistry.co.uk]
• 9. Khan Academy [khanacademy.org]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Highly Branched Alkanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of highly branched alkanes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing highly branched alkanes?

A1: The synthesis of highly branched alkanes presents several key challenges stemming from the inherent stability of C-C and C-H bonds.[1] Major hurdles include:

• Controlling Regioselectivity and Stereoselectivity: Precisely controlling the position and spatial orientation of branches, especially when creating quaternary carbon centers, is a significant challenge.[2]

• Low Reactivity of Alkanes: The inert nature of alkanes requires harsh reaction conditions or highly reactive catalysts, which can lead to undesirable side reactions.[3][4]

• Side Reactions and Byproduct Formation: Reactions often produce a mixture of isomers and cracking products, complicating purification and reducing the yield of the desired product.[5]

• Purification of Complex Mixtures: Separating the target highly branched alkane from structurally similar isomers and byproducts can be difficult and require sophisticated purification techniques.[6]

Q2: Which synthetic methods are commonly used for preparing highly branched alkanes?

A2: Several methods are employed, each with its own set of advantages and challenges:

• Grignard Reactions: This classic method involves the reaction of Grignard reagents with ketones or esters to form tertiary alcohols, which can then be deoxygenated to the corresponding alkane.[7][8] While versatile, it can be prone to side reactions.

• Catalytic Hydroisomerization: This industrial process converts linear or less branched alkanes into more highly branched isomers using bifunctional catalysts.[5][9] Achieving high selectivity for a specific isomer can be difficult.

• C-H Activation/Functionalization: This modern approach directly functionalizes C-H bonds in alkanes, offering a more atom-economical route.[3][10][11] Challenges include controlling the site of activation and preventing over-functionalization.

• Alkane Metathesis: This catalytic reaction rearranges the carbon skeleton of alkanes to produce a mixture of higher and lower homologues.[1][12][13] It is particularly useful for redistributing chain lengths.

Q3: How can I improve the yield and selectivity of my Grignard reaction for synthesizing a tertiary alcohol precursor?

A3: To improve Grignard reactions for tertiary alcohol synthesis, consider the following:

• Starting Material Purity: Ensure all glassware is flame-dried and reagents (solvents, alkyl halides, magnesium) are anhydrous to prevent quenching of the Grignard reagent.

• Controlled Addition: Add the carbonyl compound (ketone or ester) to the Grignard reagent slowly and at a low temperature (e.g., 0 °C) to minimize side reactions like enolization and reduction.

• Choice of Reagents: When synthesizing a tertiary alcohol with three different alkyl groups, reacting a Grignard reagent with a ketone is the preferred method.[8][14] If two of the alkyl groups are identical, an ester can be used as the starting material.[8]

• Solvent: Tetrahydrofuran (THF) is often a better solvent than diethyl ether, especially for less reactive alkyl halides, due to its higher boiling point and better solvating properties.

Q4: What are the common issues with catalytic hydroisomerization and how can they be addressed?

A4: The main challenges in hydroisomerization are catalyst deactivation and the competing cracking reactions that reduce the yield of desired isomers.[5]

• Catalyst Deactivation: This is often caused by coke formation on the catalyst surface. Operating at an optimal hydrogen-to-hydrocarbon ratio and temperature can minimize coking.

• Cracking Reactions: These are favored at higher temperatures.[9] Using a catalyst with a balanced metal-to-acid site ratio can improve selectivity for isomerization over cracking.[5] Zeolite-based catalysts with controlled acidity are often employed.[5]

Q5: How can I achieve regioselectivity in C-H activation of alkanes?

A5: Achieving regioselectivity in C-H activation is a significant challenge due to the presence of multiple, chemically similar C-H bonds.[10] Strategies to control regioselectivity include:

• Directing Groups: Introducing a directing group onto the substrate can position the catalyst to activate a specific C-H bond.

• Catalyst Design: The steric and electronic properties of the catalyst can influence which C-H bond is preferentially activated. For example, some catalysts show a preference for activating primary C-H bonds over secondary or tertiary ones.[4][15]

• Reaction Conditions: Fine-tuning reaction parameters such as temperature, solvent, and the presence of additives can influence the selectivity of the C-H activation process.

Troubleshooting Guides

Problem 1: Low Yield in the Synthesis of a Tertiary Alcohol via Grignard Reaction

Possible Cause	Troubleshooting Step
Moisture in the reaction	Flame-dry all glassware before use. Use anhydrous solvents and ensure reagents are dry.
Side reactions (enolization, reduction)	Add the ketone or ester to the Grignard reagent slowly at low temperature (e.g., 0 °C).
Impure magnesium or alkyl halide	Use high-purity magnesium turnings and freshly distilled alkyl halide.
Incorrect stoichiometry	Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent.

Problem 2: Poor Selectivity in Catalytic Hydroisomerization (High amount of cracking products)

Possible Cause	Troubleshooting Step
High reaction temperature	Lower the reaction temperature. Cracking is more favorable at higher temperatures.[9]
Inappropriate catalyst acidity	Use a catalyst with optimized acidity. High acidity favors cracking.[5] Consider catalysts with a lower acid site density or modified zeolites.
Low hydrogen pressure	Increase the hydrogen pressure to suppress coke formation and promote hydrogenation of intermediates, which can reduce cracking.

Problem 3: Difficulty in Purifying the Highly Branched Alkane Product

Possible Cause	Troubleshooting Step
Presence of close-boiling isomers	Use high-efficiency fractional distillation with a column of appropriate length and packing.
Co-elution in column chromatography	Experiment with different stationary phases (e.g., silica (B1680970) gel, alumina) and solvent systems. Preparative gas chromatography (GC) can be effective for small-scale purifications.
Formation of an unresolved complex mixture	For separating linear alkanes from branched ones, consider urea (B33335) adduction, where urea selectively forms crystalline complexes with linear alkanes.[6] Molecular sieves can also be used to trap linear alkanes based on size exclusion.[6]

Quantitative Data Summary

Table 1: Comparison of Yields for Tertiary Alcohol Synthesis via Grignard Reaction

Ketone/Ester	Grignard Reagent	Product	Yield (%)	Reference
Acetone	Ethylmagnesium bromide	2-Methyl-2-butanol	~85%	[General Organic Chemistry Textbook Knowledge]
Ethyl acetate	Methylmagnesium iodide (2 eq.)	2-Methyl-2-propanol	~75%	[General Organic Chemistry Textbook Knowledge]
Cyclohexanone	Phenylmagnesium bromide	1-Phenylcyclohexanol	~90%	[General Organic Chemistry Textbook Knowledge]

Table 2: Selectivity in n-Heptane Hydroisomerization over Different Catalysts

Catalyst	Temperature (°C)	Conversion (%)	Isomer Selectivity (%)	Cracking Selectivity (%)	Reference
Pt/SAPO-11	250	85	90	10	[Hypothetical Data Based on Literature Trends]
Pt/ZSM-22	270	90	85	15	[Hypothetical Data Based on Literature Trends]
Ni/HZSM-5	300	95	70	30	[Hypothetical Data Based on Literature Trends]

Experimental Protocols

Protocol 1: Synthesis of 3-Ethyl-3-pentanol via Grignard Reaction

• Preparation of Grignard Reagent: In a flame-dried 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (2.43 g, 0.1 mol). Add 50 mL of anhydrous diethyl ether. In the dropping funnel, place a solution of ethyl bromide (10.9 g, 0.1 mol) in 50 mL of anhydrous diethyl ether. Add a small amount of the ethyl bromide solution to the magnesium. If the reaction does not start, gently warm the flask. Once the reaction begins, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Ketone: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of 3-pentanone (B124093) (7.21 g, 0.084 mol) in 50 mL of anhydrous diethyl ether dropwise from the dropping funnel with vigorous stirring.

• Work-up: After the addition is complete, stir the mixture at room temperature for 1 hour. Pour the reaction mixture slowly into a beaker containing 100 g of crushed ice and 20 mL of saturated aqueous ammonium (B1175870) chloride solution. Separate the ether layer, and extract the aqueous layer with two 50 mL portions of diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent by rotary evaporation. Purify the crude product by fractional distillation to obtain 3-ethyl-3-pentanol.

Protocol 2: Purification of a Mixture of Linear and Branched Alkanes using Urea Adduction

• Adduct Formation: Dissolve the alkane mixture (10 g) in 50 mL of methanol (B129727). In a separate flask, prepare a saturated solution of urea in methanol at 60-70 °C. Add the alkane solution to the hot urea solution with stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature, and then place it in a refrigerator (4 °C) overnight to facilitate the crystallization of the urea-n-alkane adduct.

• Isolation of Adduct: Collect the crystalline adduct by vacuum filtration and wash it with a small amount of cold methanol.

• Recovery of n-Alkanes: Decompose the adduct by adding it to 100 mL of hot water (80 °C) and stirring until the solid dissolves. The n-alkanes will separate as an oily layer.

• Extraction and Purification: Separate the n-alkane layer and extract the aqueous layer with hexane. Combine the organic layers, wash with water, dry over anhydrous magnesium sulfate, and remove the solvent to yield the purified n-alkanes. The branched alkanes remain in the methanol filtrate from step 3 and can be recovered by removing the solvent.

Visualizations

Caption: Workflow for the synthesis of tertiary alcohols via Grignard reaction.

Caption: Simplified process flow for catalytic hydroisomerization of alkanes.

Caption: Logical workflow for the purification of highly branched alkanes.

References

• 1. Metathesis of alkanes and related reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. C–H bond activation in light alkanes: a theoretical perspective - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Activation of alkanes with organotransition metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. tandfonline.com [tandfonline.com]
• 10. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 11. C–H bond activation in light alkanes: a theoretical perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01262A [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Alkane metathesis - Wikipedia [en.wikipedia.org]
• 14. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 15. pubs.acs.org [pubs.acs.org]

Improving the yield and purity of 2,3,4-Trimethylheptane synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2,3,4-trimethylheptane. It provides detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data summaries to assist in improving the yield and purity of this branched alkane.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 2,3,4-trimethylheptane, which typically proceeds via a three-step route: a Grignard reaction to form a tertiary alcohol, followed by dehydration to an alkene, and subsequent hydrogenation to the final alkane.

Issue 1: Low Yield in Grignard Reaction (Synthesis of 2,3,4-Trimethyl-3-heptanol)

Potential Cause	Proposed Solution
Poor Quality of Grignard Reagent	Ensure all glassware is flame-dried and the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents (e.g., diethyl ether or THF). The magnesium turnings should be fresh and activated (e.g., with a small crystal of iodine) to ensure efficient reaction with the ethyl bromide.
Enolization of the Ketone	The Grignard reagent can act as a base and deprotonate the α-carbon of the sterically hindered 3,4-dimethyl-2-pentanone (B3384585), leading to the recovery of the starting ketone after workup. To minimize this, add the ketone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to favor nucleophilic addition over deprotonation.
Side Reactions	Wurtz coupling of the Grignard reagent with unreacted ethyl bromide can reduce the amount of available nucleophile. This can be minimized by the slow addition of ethyl bromide during the Grignard reagent formation and ensuring the magnesium is in excess.

Issue 2: Incomplete Dehydration of 2,3,4-Trimethyl-3-heptanol

Potential Cause	Proposed Solution
Insufficient Acid Catalyst or Temperature	Ensure an adequate amount of a strong acid catalyst, such as sulfuric acid or phosphoric acid, is used. The reaction typically requires heating to drive the elimination of water.[1][2] The optimal temperature will depend on the specific acid and concentration used.
Reversible Reaction	Dehydration is a reversible reaction. To drive the equilibrium towards the alkene product, it is advisable to remove the water as it is formed, for example, by using a Dean-Stark apparatus.

Issue 3: Incomplete Hydrogenation of the Alkene Mixture

Potential Cause	Proposed Solution
Inactive Catalyst	Use a fresh, high-quality palladium on carbon (Pd/C) catalyst. Ensure the catalyst is not poisoned by impurities from the previous steps.
Insufficient Hydrogen Pressure or Reaction Time	The hydrogenation should be carried out under a positive pressure of hydrogen gas. If the reaction is sluggish, increasing the pressure or extending the reaction time may be necessary. Ensure vigorous stirring to facilitate contact between the catalyst, substrate, and hydrogen.

Issue 4: Low Purity of Final Product (2,3,4-Trimethylheptane)

Potential Cause	Proposed Solution
Presence of Unreacted Intermediates	Monitor the completion of each reaction step using an appropriate analytical technique, such as gas chromatography (GC), before proceeding to the next step.
Formation of Isomeric Byproducts	The dehydration step can lead to the formation of multiple alkene isomers. While hydrogenation will saturate all of them, the final product may contain a mixture of stereoisomers. Fractional distillation is crucial for separating the desired 2,3,4-trimethylheptane from any remaining impurities or isomers with different boiling points.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,3,4-trimethylheptane?

A1: A widely applicable route involves the Grignard reaction of ethylmagnesium bromide with 3,4-dimethyl-2-pentanone to produce the tertiary alcohol 2,3,4-trimethyl-3-heptanol. This alcohol is then dehydrated to a mixture of 2,3,4-trimethylheptene isomers, which are subsequently hydrogenated to yield the final product, 2,3,4-trimethylheptane.

Q2: Why is my Grignard reaction yield low when using a sterically hindered ketone?

A2: Sterically hindered ketones, like 3,4-dimethyl-2-pentanone, are more susceptible to enolization, where the Grignard reagent acts as a base rather than a nucleophile.[5] This results in the deprotonation of the ketone and regeneration of the starting material upon workup. To improve the yield of the desired alcohol, it is recommended to perform the reaction at low temperatures and add the ketone slowly to the Grignard reagent.

Q3: What are the expected major and minor alkene products from the dehydration of 2,3,4-trimethyl-3-heptanol?

A3: According to Zaitsev's rule, the dehydration of a tertiary alcohol will favor the formation of the most substituted (and therefore most stable) alkene. In this case, the major product is expected to be 2,3,4-trimethyl-3-heptene, with 2,3,4-trimethyl-2-heptene as a likely minor product. The exact ratio can be influenced by the reaction conditions.

Q4: How can I confirm the purity of the final 2,3,4-trimethylheptane?

A4: Gas chromatography-mass spectrometry (GC-MS) is an excellent method for assessing the purity of the final product. The gas chromatogram will show the relative amounts of different components, and the mass spectrum will help in identifying 2,3,4-trimethylheptane and any potential impurities.

Q5: What are the key safety precautions for this synthesis?

A5: Grignard reagents are highly reactive and pyrophoric; they must be handled under a dry, inert atmosphere. Diethyl ether and other solvents used are highly flammable. The dehydration step involves strong acids, which are corrosive. Hydrogenation is typically performed under pressure and requires appropriate safety equipment. Always consult the Safety Data Sheets (SDS) for all chemicals and use appropriate personal protective equipment (PPE).

Quantitative Data Summary

The following table summarizes typical, albeit illustrative, yield and purity data for each step of the 2,3,4-trimethylheptane synthesis. Actual results may vary depending on the specific experimental conditions and scale.

Reaction Step	Product	Typical Yield Range (%)	Typical Purity Range (%)
Grignard Reaction	2,3,4-Trimethyl-3-heptanol	60 - 80	90 - 95 (crude)
Dehydration	2,3,4-Trimethylheptene isomers	80 - 95	>95 (after distillation)
Hydrogenation	2,3,4-Trimethylheptane	>95	>98 (after distillation)

Experimental Protocols

Protocol 1: Synthesis of 2,3,4-Trimethyl-3-heptanol (Grignard Reaction)

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add magnesium turnings (1.2 equivalents) to the flask.

• Grignard Reagent Formation: Add a small volume of anhydrous diethyl ether to the flask. Prepare a solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether and add a small amount to the dropping funnel. Add a few drops of the ethyl bromide solution to the magnesium to initiate the reaction (indicated by bubbling and a cloudy appearance). Once initiated, add the remaining ethyl bromide solution dropwise while maintaining a gentle reflux.

• Reaction with Ketone: After the magnesium has been consumed, cool the Grignard reagent solution to 0 °C in an ice bath. Prepare a solution of 3,4-dimethyl-2-pentanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent over 1-2 hours, maintaining the temperature below 10 °C.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour. Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure to obtain the crude 2,3,4-trimethyl-3-heptanol. The crude product can be purified by vacuum distillation.

Protocol 2: Dehydration of 2,3,4-Trimethyl-3-heptanol

• Setup: Place the crude 2,3,4-trimethyl-3-heptanol (1.0 equivalent) in a round-bottom flask equipped with a distillation head and a condenser.

• Reaction: Add a catalytic amount of concentrated sulfuric acid (e.g., 5-10 mol%). Heat the mixture gently. The alkene product will distill as it is formed.

• Purification: Collect the distillate, which will be a mixture of alkene isomers. Wash the distillate with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous calcium chloride and purify by fractional distillation.

Protocol 3: Hydrogenation of 2,3,4-Trimethylheptene Isomers

• Setup: In a suitable pressure vessel (e.g., a Parr hydrogenator), dissolve the alkene mixture (1.0 equivalent) in a solvent such as ethanol (B145695) or ethyl acetate.

• Reaction: Carefully add a catalytic amount of 10% palladium on carbon (Pd/C) (e.g., 1-5 mol% by weight). Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50 psi) and stir the mixture vigorously at room temperature until hydrogen uptake ceases.

• Workup and Purification: Carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Remove the solvent under reduced pressure. The resulting crude 2,3,4-trimethylheptane can be purified by fractional distillation to obtain the high-purity product.

Visualizations

Caption: Synthetic workflow for 2,3,4-trimethylheptane.

Caption: Troubleshooting logic for the Grignard reaction step.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Purification [chem.rochester.edu]
• 4. jackwestin.com [jackwestin.com]
• 5. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Separation of 2,3,4-Trimethylheptane Isomers

Welcome to the technical support center for the analysis and separation of 2,3,4-trimethylheptane and its related isomers. This guide provides detailed answers to common questions, troubleshooting advice for experimental challenges, and standardized protocols to assist researchers, scientists, and drug development professionals in their work with complex hydrocarbon mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for separating 2,3,4-trimethylheptane from other decane (B31447) (C10H22) isomers?

The most powerful and widely used analytical technique for separating volatile hydrocarbon isomers, including the 75 structural isomers of decane, is high-resolution gas chromatography (GC).[1][2] The separation is based on the differences in boiling points and the extent of interaction with the capillary column's stationary phase.[3] Generally, more highly branched isomers have lower boiling points and elute earlier than their straight-chain or less-branched counterparts.[3]

For industrial-scale separations, particularly for separating linear from branched alkanes, adsorptive techniques using molecular sieves like zeolite 5A are common.[4][5] These materials use a size-exclusion principle where linear alkanes can enter the zeolite pores while branched isomers are excluded.[4] However, for detailed analytical characterization of a complex mixture, GC is the superior method.

Q2: How can I separate the different stereoisomers of 2,3,4-trimethylheptane?

2,3,4-trimethylheptane has three chiral centers, meaning it can exist as multiple stereoisomers (enantiomers and diastereomers).[6] Standard gas chromatography columns cannot separate enantiomers. To resolve these stereoisomers, you must use a specialized chiral stationary phase (CSP) in your gas chromatograph. This technique is known as chiral gas chromatography.[6] The chiral selector in the stationary phase interacts differently with each enantiomer, leading to different retention times and enabling their separation. High-Performance Liquid Chromatography (HPLC) with a chiral column can also be an option for separating diastereomers.[6][7]

Q3: I have achieved separation, but how do I reliably identify 2,3,4-trimethylheptane among other co-eluting isomers?

Identification is typically performed using a mass spectrometer (MS) coupled to the gas chromatograph (GC-MS). However, structural isomers of alkanes often produce very similar mass spectra due to similar fragmentation patterns, which can make definitive identification based on mass spectra alone difficult or impossible.[3][8]

The most reliable method for identification is to combine MS data with Kovats Retention Index (RI) analysis.[9][10] The retention index is a normalized measure of a compound's retention time relative to a series of n-alkane standards.[11] By comparing the experimental retention index of an unknown peak to published values in databases (like the NIST WebBook) for a specific stationary phase, you can achieve a much higher degree of confidence in your compound identification.[11][12]

Troubleshooting Guides

Issue 1: Poor Peak Resolution - My isomer peaks are overlapping.

Poor resolution is a common problem when analyzing complex mixtures of similar compounds. Follow these steps to diagnose and solve the issue:

• Optimize Temperature Program: If using a temperature ramp, try decreasing the ramp rate (e.g., from 5 °C/min to 2 °C/min). A slower ramp increases the interaction time with the stationary phase and can significantly improve the separation of closely eluting compounds.[13]

• Check Carrier Gas Flow Rate: Ensure the carrier gas (e.g., Helium, Hydrogen) flow rate is optimal for the column diameter. A flow rate that is too high will reduce separation efficiency, while one that is too low can lead to peak broadening.[13]

• Assess Injection Technique: Injecting too large a sample volume can overload the column and cause peak fronting and poor resolution.[14] If applicable, try increasing the split ratio to reduce the amount of sample entering the column.[15]

• Evaluate Column Condition: The column's performance degrades over time. Contamination can create active sites leading to peak tailing, while phase bleed at high temperatures can reduce efficiency.[16] Try conditioning the column by baking it at a high temperature (below its maximum limit). If performance does not improve, it may be time to trim the first few centimeters of the column inlet or replace the column entirely.[14]

• Consider a Different Column: If optimization fails, the stationary phase may not be suitable for your specific separation. Consider a column with a different selectivity or a longer column to increase the total number of theoretical plates and enhance resolving power.[13]

Issue 2: Shifting Retention Times - Peaks are not appearing at the same time in different runs.

Irreproducible retention times make peak identification unreliable. Common causes include:

• System Leaks: Small leaks in the carrier gas line, septum, or column fittings are a frequent cause.[17] A leak will alter the column head pressure and flow rate, leading to shifts in retention time. Use an electronic leak detector to systematically check the entire flow path.[16]

• Pressure Regulator Fluctuation: As a gas cylinder empties, single-stage regulators can experience "pressure creep," causing the outlet pressure to rise and increasing the carrier gas flow rate.[18] Using high-quality, two-stage pressure regulators is recommended to ensure a stable gas inlet pressure.[18]

• Inconsistent Oven Temperature: The GC oven must reproduce the temperature program precisely for every run. Verify the oven's temperature accuracy and stability with a calibrated external thermometer.

• Non-reproducible Sample Injection: If using manual injection, inconsistencies in technique can lead to variability. An autosampler is highly recommended for achieving reproducible injections.[17]

Data Presentation

Table 1: GC Column Selection Guide for C10H22 Isomer Analysis

Stationary Phase Type	Polarity	Common Phases	Primary Application
Polydimethylsiloxane	Non-Polar	DB-1, SE-30, OV-101	General-purpose separation of hydrocarbons based on boiling point. Good for separating branched from linear isomers.[11]
(5%-Phenyl)-methylpolysiloxane	Low Polarity	DB-5, HP-5, RTX-5	Slightly more polar, offering different selectivity for unsaturated or aromatic compounds. Can help resolve some co-eluting alkane isomers.[11]
Cyclodextrin Derivatives	Chiral	Beta-DEX, Gamma-DEX	Specifically designed for the separation of enantiomers (stereoisomers). Essential for chiral analysis of 2,3,4-trimethylheptane.[6]

Table 2: Example Kovats Retention Indices (RI) of C10H22 Isomers on a Standard Non-Polar Column

This table illustrates how different structural isomers have unique retention indices, which are used for identification. The index is calculated relative to n-alkanes (n-Decane = 1000, n-Undecane = 1100).[10][19]

Compound	Kovats Retention Index (RI)	Boiling Point (°C)
2,2,4-Trimethylheptane	919	151.7
2,3,4-Trimethylheptane	933 [12]	161.4
3-Methyldecane	973	170.1
n-Decane	1000	174.1[19]

Note: RI values are dependent on the specific column and analytical conditions and should be used as a guide. Experimental determination with an n-alkane standard series is required for accurate identification.

Experimental Protocols

Protocol: GC-MS Analysis of C10H22 Isomers

This protocol provides a starting point for developing a separation method. Parameters should be optimized for your specific instrument and sample.

• Sample Preparation:

  • Dilute the hydrocarbon mixture (e.g., 1 µL) in a high-purity solvent like hexane (B92381) or pentane (B18724) (e.g., 1 mL) in a 2 mL autosampler vial. High concentrations can overload the column.

• GC-MS Instrument Parameters:

  • GC System: Agilent 8890 or equivalent

  • Injector: Split/Splitless Inlet

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 100:1 (Adjust as needed to avoid column overload)

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m length x 0.25 mm ID x 0.25 µm film thickness

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 5 minutes

    • Ramp: Increase by 3 °C/min to 150 °C

    • Hold: Hold at 150 °C for 2 minutes

  • MS System: Agilent 5977 MSD or equivalent

  • MS Transfer Line Temp: 280 °C

  • Ion Source Temp: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: Scan from m/z 40 to 200

• Data Analysis:

  • Integrate all resolved peaks in the total ion chromatogram (TIC).

  • Examine the mass spectrum of each peak to confirm it is consistent with a C10H22 isomer.

  • For positive identification, run a separate analysis of an n-alkane standard mixture (e.g., C8-C20) under identical conditions to calculate the Kovats Retention Index for each peak of interest.

  • Compare the experimental RI values with those in a reliable database.[11]

Visualizations

Caption: General workflow for the separation and identification of hydrocarbon isomers using GC-MS.

Caption: A logical troubleshooting guide for diagnosing and resolving poor peak resolution in GC.

References

• 1. vurup.sk [vurup.sk]
• 2. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 3. Advanced GC-MS Blog Journal: Hydrocarbon Isomers - Why Aren't They Analyzed [blog.avivanalytical.com]
• 4. Exploiting entropy to separate alkane isomers [pubsapp.acs.org]
• 5. Adsorptive process design for the separation of hexane isomers using zeolites - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. 3,4,5-Trimethylheptane | 20278-89-1 | Benchchem [benchchem.com]
• 7. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 8. Isomers identificaion by mass - Chromatography Forum [chromforum.org]
• 9. phytochemia.com [phytochemia.com]
• 10. gcms.cz [gcms.cz]
• 11. Gas Chromatographic Retention Data [webbook.nist.gov]
• 12. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Chempendix - Retention Indexes [sites.google.com]

Troubleshooting peak tailing and overlap in GC analysis of branched alkanes

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing and overlap during the Gas Chromatography (GC) analysis of branched alkanes.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it impact my analysis of branched alkanes?

A1: Peak tailing is a chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the peak maximum towards the baseline.[1] This distortion can negatively affect the accuracy of peak integration and quantification, and it can also obscure smaller, closely eluting peaks, leading to a loss of resolution.[1]

Q2: Why are all of my branched alkane peaks tailing?

A2: When all peaks in a chromatogram, including the solvent peak, exhibit tailing, the cause is typically related to a physical issue within the GC system that disrupts the flow path of the carrier gas. Common culprits include:

• Improper column installation: The column may be positioned incorrectly in the inlet, creating dead volume.

• Poor column cut: A jagged or uneven cut at the column inlet can cause turbulence.

• Contaminated inlet liner: Residue from previous injections can accumulate in the liner.

• System leaks: Leaks at the inlet or detector fittings can disrupt carrier gas flow.[1]

Q3: Only some of my branched alkane peaks are tailing. What is the likely cause?

A3: If only specific peaks are tailing, the problem is more likely due to chemical interactions between the analytes and active sites within the system. For branched alkanes, this can be caused by:

• Column contamination: Accumulation of non-volatile residues at the head of the column.

• Active sites: Exposed silanol (B1196071) groups on the column or in the liner can interact with analytes. While less common for non-polar alkanes, it can still occur.[1]

• Column overload: Injecting too much sample can lead to peak distortion that may appear as tailing.[2]

Q4: What is peak overlap and why is it a problem for branched alkane analysis?

A4: Peak overlap, or co-elution, occurs when two or more compounds elute from the GC column at or near the same time, resulting in merged or partially resolved peaks.[3] This is a significant challenge in the analysis of branched alkanes due to the large number of structurally similar isomers with very close boiling points.[4] Overlapping peaks make accurate identification and quantification of individual isomers difficult or impossible.

Q5: How can I improve the separation of my overlapping branched alkane peaks?

A5: Improving the resolution of overlapping peaks involves optimizing your GC method. Key strategies include:

• Column Selection: Utilize a long, narrow-bore column (e.g., 60-100 m length, 0.18-0.25 mm I.D.) with a thin film of a suitable stationary phase (typically non-polar for alkanes).[4][5]

• Oven Temperature Program: Employ a slow temperature ramp rate (e.g., 1-2 °C/min) to increase the interaction time between the analytes and the stationary phase.[5][6]

• Carrier Gas Flow Rate: Operate the carrier gas at its optimal linear velocity to maximize column efficiency.[5][7]

• Comprehensive Two-Dimensional GC (GCxGC): For extremely complex mixtures, GCxGC provides significantly higher resolving power by using two columns with different separation mechanisms.[8][9]

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing issues.

Caption: A step-by-step workflow for diagnosing the cause of peak tailing.

Guide 2: Troubleshooting Peak Overlap

This guide outlines a systematic approach to improving the resolution of co-eluting branched alkane peaks.

References

• 1. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Three ways of solving peak overlapping in gas chromatography | Filo [askfilo.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimization of Octane Rating Test Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists conducting octane (B31449) rating tests using reference fuels. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Troubleshooting Guide

This section addresses common problems that may arise during octane rating tests, providing potential causes and step-by-step solutions.

Issue 1: Inconsistent or Non-Reproducible Octane Number Readings

• Question: My octane number readings for the same sample are fluctuating and not reproducible. What could be the cause?

• Answer: Inconsistent octane readings are a common issue that can stem from several factors related to the CFR engine, fuel handling, and environmental conditions.

  • Probable Causes:

    • Engine Operating Conditions: The engine may not have reached thermal equilibrium. Critical variables like intake air temperature, coolant temperature, and oil temperature must be stable.[1][2]

    • Reference Fuel Quality: The primary reference fuels (PRF) or toluene (B28343) standardization fuels (TSF) may be contaminated or may have degraded.[3]

    • Engine Contamination: Carbon deposits in the combustion chamber can affect knock characteristics.[4]

    • Environmental Factors: Changes in barometric pressure, air temperature, or humidity can influence the test results.[1][3]

    • Knock Measurement System: The detonation pickup and knock meter may not be properly calibrated.[5]

  • Troubleshooting Steps:

    • Verify Engine Stability: Ensure the CFR engine has been properly warmed up for at least one hour to stabilize all critical variables.[1]

    • Check Reference Fuels: Use fresh, certified PRFs and TSFs. Ensure proper storage to prevent contamination and evaporation.

    • Inspect Combustion Chamber: If deposit buildup is suspected, perform necessary maintenance to clean the engine.

    • Monitor Environmental Conditions: Record barometric pressure, air temperature, and humidity. Apply the necessary corrections to the cylinder height as specified in ASTM D2699 or D2700.[6] A barometric pressure change of more than 0.68 kPa (0.2 in. Hg) may require recalibration.[1]

    • Calibrate Knock Measurement System: Verify the calibration of the detonation meter to ensure it produces a stable and accurate signal.[5]

Issue 2: Difficulty in Achieving Standard Knock Intensity

• Question: I am unable to achieve the standard knock intensity of 50 ± 2 divisions on the knock meter for my reference fuels. What should I do?

• Answer: Achieving the correct knock intensity is crucial for accurate octane rating. This issue often points to problems with the fuel-air ratio or the compression ratio setting.

  • Probable Causes:

    • Incorrect Fuel Level: The fuel level in the carburetor bowl affects the fuel-air mixture and, consequently, the knock intensity.[6]

    • Improper Cylinder Height: The cylinder height, which determines the compression ratio, may not be correctly set for the octane number of the reference fuel.[6]

    • Carburetor Malfunction: Issues with the carburetor, such as a clogged venturi, can lead to an incorrect fuel-air mixture.[5]

  • Troubleshooting Steps:

    • Adjust Fuel Level: For each reference fuel and sample, determine the fuel level that results in the maximum knock intensity.[6]

    • Set Correct Cylinder Height: Use the appropriate guide tables in the ASTM methods to set the cylinder height corresponding to the octane number of the reference fuel and the prevailing barometric pressure.[6]

    • Inspect Carburetor: Check the carburetor for any blockages or malfunctions and ensure the correct venturi size is being used for the site's altitude.[5]

    • Adjust Detonation Meter: Once the maximum knock intensity is found, adjust the METER READING setting on the detonation meter to produce a knock meter reading of 50 ± 2 divisions.[6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the principles and practices of octane rating testing.

1. What is an octane rating?

An octane rating is a standard measure of a fuel's ability to resist auto-ignition, also known as knocking or pinging, in an internal combustion engine.[7][8] The higher the octane number, the more compression the fuel can withstand before igniting.[7] It does not directly relate to the energy content of the fuel.[7]

2. What are Primary Reference Fuels (PRFs)?

Primary Reference Fuels are high-purity compounds used to define the octane number scale. The two primary reference fuels are:

• Iso-octane (2,2,4-trimethylpentane): Assigned an octane number of 100 due to its high resistance to knock.[7][9]

• n-heptane: Assigned an octane number of 0 due to its high tendency to knock.[7][10] Blends of these two compounds are used to create reference fuels with specific octane numbers for calibrating the test engine.[7][9] For example, a blend of 90% iso-octane and 10% n-heptane by volume has an octane rating of 90.[7]

3. What is the difference between Research Octane Number (RON) and Motor Octane Number (MON)?

RON and MON are the two most common methods for measuring octane rating, both utilizing a CFR engine but under different operating conditions.[11][12]

• Research Octane Number (RON) (ASTM D2699): Determined under less severe conditions, with the engine running at a lower speed (600 rpm) and lower intake air temperature.[2][7] RON values are typically higher and represent fuel performance under mild driving conditions.[13]

• Motor Octane Number (MON) (ASTM D2700): Determined under more severe conditions, with the engine at a higher speed (900 rpm) and higher intake air temperature.[11][14] MON values are typically lower and reflect fuel performance under heavy load conditions.[13]

4. Why is engine calibration with Toluene Standardization Fuels (TSFs) necessary?

Calibration with TSF blends, which are mixtures of toluene, iso-octane, and n-heptane, is required to ensure the CFR engine is fit for use before rating a fuel sample.[1][15] This procedure verifies that the engine's response to a fuel with known octane characteristics is within the specified tolerances of the ASTM methods.[1]

5. How often should the CFR engine be calibrated?

The CFR engine should be calibrated at regular intervals to ensure accurate results. According to ASTM D2699, calibration should be performed:[1]

• At least once during each 12-hour period of octane rating.

• After the engine has been shut down or running at non-knocking conditions for more than 2 hours.

• After a significant change in barometric pressure (more than 0.68 kPa or 0.2 in. Hg).[1]

Data Presentation

Table 1: Primary and Toluene Standardization Reference Fuels

Reference Fuel Component	Assigned Octane Number	Purity Requirement (ASTM D2699/D2700)
Iso-octane (2,2,4-trimethylpentane)	100	≥ 99.75%
n-heptane	0	≥ 99.75%
Toluene	116 (approx.)	Reference Fuel Grade

Table 2: Common Toluene Standardization Fuel (TSF) Blends for Secondary Calibration

TSF Blend Octane Number	Composition
89.3	Blend of Toluene, Iso-octane, and n-heptane
93.4	Blend of Toluene, Iso-octane, and n-heptane
96.9	Blend of Toluene, Iso-octane, and n-heptane
99.8	Blend of Toluene, Iso-octane, and n-heptane

Note: The exact compositions of TSF blends are specified in the relevant ASTM standards.[15][16]

Experimental Protocols

Protocol 1: Preparation of Primary Reference Fuel (PRF) Blends

This protocol outlines the steps for preparing PRF blends for CFR engine calibration and sample bracketing.

• Objective: To prepare a PRF blend with a specific octane number.

• Materials:

  • Certified iso-octane (≥ 99.75% purity).[9]

  • Certified n-heptane (≥ 99.75% purity).[9]

  • Calibrated volumetric glassware or a gravimetric blending system.[17]

• Procedure (Volumetric Blending):

  • Calculate the required volumes of iso-octane and n-heptane for the target octane number. For example, for an octane number of 90, use 90% iso-octane and 10% n-heptane by volume.

  • Using a calibrated burette or graduated cylinder, accurately measure the calculated volume of iso-octane and transfer it to a clean, dry container.

  • Accurately measure the calculated volume of n-heptane and add it to the same container.

  • Thoroughly mix the components to ensure a homogeneous blend.

  • Store the blend in a properly labeled, sealed container to prevent evaporation and contamination.

• Procedure (Gravimetric Blending):

  • Calculate the mass equivalents of the volumetric blend components based on the density of each component at a standard temperature (e.g., 15.56°C).[17]

  • Use a calibrated balance to accurately weigh the required mass of each component into a container.

  • Ensure the blending tolerance is within ±0.2%.[17]

  • Mix and store as described for volumetric blending.

Protocol 2: CFR Engine Calibration (Fit-for-Use Test)

This protocol describes the general steps for calibrating the CFR engine using a TSF blend according to ASTM D2699.

• Objective: To verify that the CFR engine is operating correctly before testing fuel samples.

• Procedure:

  • Engine Warm-up: Operate the engine on a warm-up fuel for approximately one hour to achieve stable operating conditions.[1]

  • Select TSF Blend: Choose a TSF blend with an octane number close to the expected octane number of the samples to be tested.[1]

  • Rate the TSF Blend: Following the bracketing procedure described in ASTM D2699, determine the octane number of the TSF blend.[6]

  • Compare with Accepted Value: Compare the measured octane number of the TSF blend with its Accepted Reference Value (ARV).

  • Assessment:

    • If the measured value is within the specified tolerance of the ARV, the engine is deemed "fit-for-use."[1]

    • If the measured value is outside the tolerance, adjustments to engine parameters (e.g., intake air temperature) may be permissible to bring the rating within tolerance. If this is not successful, further engine maintenance and troubleshooting are required before proceeding with sample testing.[1]

Visualizations

Caption: Workflow for Octane Number Determination.

Caption: Troubleshooting Logic for Inconsistent Readings.

References

• 1. ASTM D2699 RON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 2. CFR Knock Test Engine-How to Test Octane Number [sh-sinpar.com]
• 3. matestlabs.com [matestlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Octane Engine Blog & News [sh-sinpar.com]
• 6. Fuel Octane Rating Procedure A-ASTM D2699 RON [sh-sinpar.com]
• 7. Octane rating - Wikipedia [en.wikipedia.org]
• 8. Octane Rating - Understanding Fuel Octane | Exxon and Mobil [exxon.com]
• 9. haltermannsolutions.com [haltermannsolutions.com]
• 10. What is Octane Rating and How to Test Octane Rating? [sh-sinpar.com]
• 11. koehlerinstrument.com [koehlerinstrument.com]
• 12. Octane Testing [intertek.com]
• 13. What are ASTM D2700 and ASTM D2699? [sh-sinpar.com]
• 14. researchgate.net [researchgate.net]
• 15. Octane Reference Fuels - Potentia Enigneering [potentiaengineering.com]
• 16. chempoint.com [chempoint.com]
• 17. file.yizimg.com [file.yizimg.com]

Methods for removing impurities from 2,3,4-Trimethylheptane samples

Welcome to the technical support center for the purification of 2,3,4-Trimethylheptane. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 2,3,4-Trimethylheptane samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthetically prepared 2,3,4-Trimethylheptane?

A1: Impurities in 2,3,4-Trimethylheptane samples can originate from the synthetic route used or from degradation and contamination during storage. Common impurities may include:

• Structural Isomers: Other C10H22 isomers, particularly other trimethylheptanes or dimethyl-octanes, are common impurities due to similar formation pathways and physical properties.

• Unreacted Starting Materials: If synthesized via a Grignard reaction, residual alkyl halides or ketones may be present.

• Side-Reaction Byproducts: Wurtz coupling products from Grignard reactions or other isomeric alkanes from catalytic reforming processes can be significant impurities.[1][2]

• Solvent Residues: Residual solvents used during synthesis or purification, such as ethers (from Grignard reactions) or other hydrocarbons, may be present.

• Water and Other Polar Impurities: Moisture from the atmosphere or reagents can be present. Methanol and ethanol (B145695) can also be contaminants in industrial alkane streams.[3]

Q2: What are the primary methods for purifying 2,3,4-Trimethylheptane?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity of the 2,3,4-Trimethylheptane. The most common and effective methods include:

• Fractional Distillation: This is a suitable method for separating 2,3,4-Trimethylheptane from impurities with significantly different boiling points, such as other isomers or residual solvents.[4][5]

• Preparative Gas Chromatography (GC): For achieving very high purity and for separating isomers with very close boiling points, preparative GC is a powerful technique.[6]

• Adsorption Chromatography: Column chromatography using adsorbents like silica (B1680970) gel or alumina (B75360) can be effective for removing polar impurities or for separating isomers based on subtle differences in their interaction with the stationary phase.

Q3: How can I assess the purity of my 2,3,4-Trimethylheptane sample?

A3: The purity of 2,3,4-Trimethylheptane is typically assessed using gas chromatography with a flame ionization detector (GC-FID). This technique can separate and quantify the main component and any volatile impurities. The identity of the components can be confirmed using Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2,3,4-Trimethylheptane.

Fractional Distillation

Problem	Possible Cause	Solution
Poor separation of isomers.	Boiling points of the isomers are too close for the distillation column's efficiency.	* Increase the length of the fractionating column to increase the number of theoretical plates.[5] * Use a column with a more efficient packing material. * Slow down the distillation rate to allow for better equilibrium between the liquid and vapor phases.[5] * Consider using a spinning band distillation apparatus for very difficult separations.
Product is contaminated with a lower-boiling impurity.	Distillation was performed too quickly, leading to co-distillation.	* Reduce the heating rate to ensure a slow and steady distillation. * Ensure the fractionating column is well-insulated to maintain the temperature gradient.
Product is contaminated with a higher-boiling impurity.	"Bumping" of the liquid in the distillation flask or distilling to dryness.	* Use boiling chips or a magnetic stirrer to ensure smooth boiling. * Do not distill the last few milliliters of the liquid in the flask.

Preparative Gas Chromatography (GC)

Problem	Possible Cause	Solution
Poor resolution between 2,3,4-Trimethylheptane and an isomeric impurity.	The GC column and/or temperature program are not optimized for this separation.	* Use a longer capillary column for higher resolution. * Select a stationary phase with high selectivity for hydrocarbon isomers (e.g., a non-polar or slightly polar phase). * Optimize the temperature program by using a slower temperature ramp to improve separation.[6]
Peak tailing for the 2,3,4-Trimethylheptane peak.	Active sites on the column or in the injector are interacting with the analyte.	* Use a deactivated column and liner. * Ensure the injection volume is not overloading the column.
Low recovery of the purified product.	Inefficient trapping of the collected fraction.	* Ensure the collection trap is sufficiently cold to condense the eluting compound. * Optimize the timing of the fraction collection to capture the entire peak of interest.

Adsorption Chromatography

Problem	Possible Cause	Solution
2,3,4-Trimethylheptane and non-polar impurities elute together.	The chosen solvent system is too non-polar, providing no selectivity.	* Since alkanes are very non-polar, separation on silica gel or alumina relies on very subtle differences in van der Waals interactions. Use a very non-polar mobile phase (e.g., heptane (B126788) or hexane) and a highly activated adsorbent. Separation of alkane isomers on polar stationary phases is challenging.
Polar impurities are not effectively removed.	The adsorbent is not active enough, or the mobile phase is too polar.	* Activate the silica gel or alumina by heating before use to remove adsorbed water. * Use a less polar mobile phase to ensure the polar impurities are strongly retained on the stationary phase.
Sample is not eluting from the column.	The mobile phase is not strong enough to elute the compound.	* This is unlikely for an alkane like 2,3,4-Trimethylheptane on silica or alumina. If this occurs, it indicates the presence of a very polar impurity that has strongly adsorbed. Elute with a slightly more polar solvent to regenerate the column.

Data Presentation

Table 1: Physical Properties of 2,3,4-Trimethylheptane and Selected Isomers

Compound	Molecular Formula	Boiling Point (°C)
2,3,4-Trimethylheptane	C10H22	159.91
2,2,4-Trimethylheptane	C10H22	148.15[7]
3,3,5-Trimethylheptane	C10H22	~155 (estimated)
n-Decane	C10H22	174.1

Note: Boiling points can vary slightly with atmospheric pressure.

Experimental Protocols

Fractional Distillation for Isomer Separation

Objective: To separate 2,3,4-Trimethylheptane from isomers with different boiling points.

Materials:

• Crude 2,3,4-Trimethylheptane sample

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stirrer

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Add the crude 2,3,4-Trimethylheptane sample and boiling chips (or a stir bar) to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Wrap the fractionating column with insulation to ensure an adiabatic process.

• Begin heating the sample gently.

• Observe the vapor rising slowly through the fractionating column. A proper separation is indicated by a gradual increase in temperature on the thermometer.[5]

• Collect the fractions in separate receiving flasks based on the boiling point ranges observed. The fraction corresponding to the boiling point of the desired isomer should be collected carefully.

• Analyze the purity of each fraction using GC-FID.

Preparative Gas Chromatography (GC) for High-Purity Isolation

Objective: To obtain high-purity 2,3,4-Trimethylheptane by separating it from closely boiling isomers.

Materials:

• Partially purified 2,3,4-Trimethylheptane sample

• Preparative gas chromatograph equipped with a fraction collector

• A suitable capillary column (e.g., a thick-film non-polar or slightly polar phase column)

• High-purity carrier gas (e.g., Helium or Hydrogen)

• Collection traps (cooled with liquid nitrogen or a dry ice/acetone slurry)

Procedure:

• Develop an analytical GC method that shows good separation between 2,3,4-Trimethylheptane and its impurities.

• Scale up the injection volume for the preparative GC system. This may require some optimization to avoid column overload.

• Set the temperature program based on the analytical method, possibly with a slower ramp rate to enhance separation.

• Perform a trial run and identify the retention time window for the 2,3,4-Trimethylheptane peak.

• Program the fraction collector to open and close at the start and end of the target peak.

• Run the preparative separation, collecting the desired fraction in a cooled trap.

• Allow the trap to warm to room temperature and recover the purified liquid sample.

• Confirm the purity of the collected fraction using analytical GC-FID.

Visualizations

Caption: Workflow for the purification of 2,3,4-Trimethylheptane by fractional distillation.

Caption: Selection of purification method based on impurity type.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Alkylation unit - Wikipedia [en.wikipedia.org]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. Purification [chem.rochester.edu]
• 6. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Stereoselective Synthesis of Trimethylheptane

Welcome to the technical support center for the stereoselective synthesis of trimethylheptane and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges in controlling stereoselectivity during the synthesis of acyclic molecules with multiple stereocenters, such as those in trimethylheptane.

Issue 1: Low Diastereoselectivity in Chiral Auxiliary-Mediated Alkylation

Question: We are performing an asymmetric alkylation using a chiral auxiliary (e.g., pseudoephedrine or an Evans oxazolidinone) to introduce a methyl group, but the diastereomeric ratio (d.r.) of the product is consistently low. What are the potential causes and solutions?

Answer:

Low diastereoselectivity in these reactions often points to issues with the formation and stability of the enolate, as well as the reaction conditions. Here are the primary factors to investigate:

• Incomplete or Incorrect Enolate Formation: The geometry of the enolate is critical for face-selective alkylation. For both pseudoephedrine amides and Evans oxazolidinones, the formation of a specific (Z)-enolate is desired, which is achieved through chelation with a lithium cation.

  • Troubleshooting:

    • Base Quality and Stoichiometry: Ensure you are using a freshly prepared or recently titrated solution of a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA). Use of 1.95–2.2 equivalents of LDA is typical for pseudoephedrine amides to ensure complete deprotonation of both the α-proton and the hydroxyl group.[1] For Evans auxiliaries, bases like sodium bis(trimethylsilyl)amide (NaHMDS) are also effective.[2]

    • Temperature Control: Maintain a low temperature (typically -78 °C) during deprotonation to ensure kinetic control and prevent enolate equilibration or decomposition.[3][4]

    • Presence of Lithium Chloride (LiCl): For Myers alkylation with pseudoephedrine amides, the addition of anhydrous LiCl (typically 6-12 equivalents) is crucial.[5][6] LiCl breaks up enolate aggregates, leading to a more reactive and well-defined enolate, which significantly improves reaction rates and diastereoselectivity.[3]

• Suboptimal Reaction Conditions:

  • Troubleshooting:

    • Solvent Purity: Use anhydrous solvents (typically THF or diethyl ether) to prevent quenching of the enolate.[3]

    • Temperature of Alkylation: Add the electrophile (e.g., methyl iodide) at low temperature. Allowing the reaction to warm prematurely can lead to decreased selectivity.[7]

    • Nature of the Electrophile: Highly reactive electrophiles generally give better results. If using a less reactive electrophile, longer reaction times or slightly elevated temperatures may be necessary, which can compromise diastereoselectivity.

• Analysis of Diastereomeric Ratio:

  • Troubleshooting:

    • NMR Analysis: The diastereomeric ratio can be accurately determined by ¹H NMR spectroscopy.[8] Look for well-resolved signals corresponding to each diastereomer (e.g., α-protons or methyl groups) and carefully integrate them. Baseline correction is important for accurate integration.[8] For complex spectra, band-selective pure shift NMR can be a powerful tool to simplify multiplets into singlets, allowing for easier quantification.[9][10]

Issue 2: Difficulty in Removing the Chiral Auxiliary

Question: We have successfully performed the diastereoselective alkylation, but we are struggling to remove the chiral auxiliary without epimerization of the newly formed stereocenter or decomposition of our product. What are the recommended procedures?

Answer:

The choice of cleavage method depends on the desired functional group (carboxylic acid, alcohol, aldehyde, or ketone) and the stability of your product.

• Cleavage to Carboxylic Acids:

  • Acidic Hydrolysis: Vigorous acidic hydrolysis (e.g., with 9-18 N H₂SO₄ in dioxane at reflux) is effective for cleaving pseudoephedrine amides.[11][12]

  • Basic Hydrolysis: For base-sensitive substrates, milder basic hydrolysis conditions can be used. For pseudoephedrine amides, tetra-n-butylammonium hydroxide (B78521) (n-Bu₄NOH) can be effective.[11][13] For Evans oxazolidinones, lithium hydroxide with hydrogen peroxide (LiOH/H₂O₂) in a THF/water mixture at 0 °C is a standard and mild procedure.[2][14]

• Cleavage to Primary Alcohols:

  • Reduction: The amide or imide can be reduced to the corresponding primary alcohol. For pseudoephedrine amides, lithium amidotrihydroborate (LAB) or lithium borohydride (B1222165) (LiBH₄) with chlorotrimethylsilane (B32843) (TMSCl) are effective.[11][13]

• Cleavage to Aldehydes:

  • Partial Reduction: This can be challenging due to over-reduction. For pseudoephedrine amides, reduction with lithium triethoxyaluminum hydride (LiAlH(OEt)₃) at low temperatures can yield the aldehyde, though yields can be variable.[3]

• Cleavage to Ketones:

  • Organometallic Addition: Treatment of the pseudoephedrine amide with an organolithium or Grignard reagent at low temperature can afford the corresponding ketone.[11][13]

Key Consideration: After cleavage, the chiral auxiliary can often be recovered by an appropriate aqueous workup and extraction, improving the cost-effectiveness of the synthesis.[11]

Issue 3: Low Yield in the Final Deoxygenation Step

Question: We have synthesized our chiral precursor (e.g., a β-hydroxy acid or a secondary alcohol) and are attempting to convert it to the final trimethylheptane product, but the yield is low. What are some robust methods for this transformation?

Answer:

The deoxygenation of a functional group to an alkane requires specific and often robust reducing conditions.

• Deoxygenation of Alcohols (Barton-McCombie Reaction): This is a reliable radical-mediated deoxygenation of secondary alcohols.[7][15]

  • Formation of a Thiocarbonyl Derivative: The alcohol is first converted to a xanthate or a thioester. A common method involves treating the alcohol with sodium hydride, carbon disulfide, and then methyl iodide.[7]

  • Radical Reduction: The thiocarbonyl derivative is then treated with a radical initiator (like AIBN) and a hydrogen atom donor, classically tributyltin hydride (Bu₃SnH).[15][16] Due to the toxicity of tin compounds, alternative, less toxic silane-based reagents are often preferred.[15] This method is advantageous as it proceeds under neutral conditions and is less prone to carbocation rearrangements.[17]

• Reduction of Carboxylic Acids:

  • Direct Reduction to Alcohol: Carboxylic acids can be reduced to primary alcohols using strong reducing agents like lithium aluminum hydride (LiAlH₄) in an anhydrous etheral solvent.[9][18] Note that sodium borohydride (NaBH₄) is not strong enough for this transformation.[18]

  • Conversion to Alkane: The resulting alcohol can then be deoxygenated as described above. A two-step process of converting the alcohol to a tosylate or halide followed by reduction with LiAlH₄ is also a viable route.[19]

Data Presentation

The following tables summarize typical results for key stereoselective reactions that can be employed in the synthesis of trimethylheptane precursors.

Table 1: Diastereoselective Alkylation using Myers' Pseudoephedrine Auxiliary

Entry	Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
1	CH₃I	>99:1	90	[12]
2	CH₃CH₂I	>99:1	89	[12]

| 3 | PhCH₂Br | >99:1 | 95 |[12] |

Table 2: Diastereoselective Alkylation using Evans' Oxazolidinone Auxiliary

Entry	Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
1	CH₃I	99:1	88	[20]
2	CH₃CH₂I	99:1	85	[20]

| 3 | Allyl Iodide | 98:2 | 92 |[4][14] |

Table 3: Cleavage of Chiral Auxiliaries

Auxiliary	Desired Product	Cleavage Reagents	Yield (%)	Reference
Pseudoephedrine Amide	Carboxylic Acid	9 N H₂SO₄, dioxane, reflux	85-97	[11]
Pseudoephedrine Amide	Primary Alcohol	LiBH₄, TMSCl, THF	89-94	[11][13]

| Evans' Oxazolidinone | Carboxylic Acid | LiOH, H₂O₂, THF/H₂O | >90 |[14] |

Experimental Protocols

Protocol 1: Asymmetric Alkylation of (+)-Pseudoephedrine Propionamide (Myers' Method)

This protocol describes the key step for introducing a new stereocenter.

• Amide Formation: React (+)-pseudoephedrine with propionyl chloride in the presence of a base like triethylamine (B128534) to form N-propionyl-(+)-pseudoephedrine.[3]

• Enolate Formation and Alkylation:

  • To a flame-dried flask under an inert atmosphere (Argon), add anhydrous lithium chloride (6.0 equiv.) and anhydrous THF.

  • Cool the suspension to -78 °C and add a solution of LDA in THF (2.2 equiv.) dropwise.

  • Warm the mixture to 0 °C for 15 minutes, then briefly to room temperature for 5 minutes before re-cooling to 0 °C.

  • Add a solution of the N-propionyl-(+)-pseudoephedrine (1.0 equiv.) in THF to the LDA/LiCl suspension.

  • After stirring for a set period to ensure complete enolization, cool the reaction to the desired alkylation temperature (e.g., 0 °C) and add the electrophile (e.g., methyl iodide, 1.2 equiv.).

  • Monitor the reaction by TLC. Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Perform an aqueous workup and extract the product with an organic solvent. The crude product can be purified by flash chromatography.[21]

Protocol 2: Cleavage of the Pseudoephedrine Auxiliary to a Carboxylic Acid

• Acidic Hydrolysis:

  • Dissolve the alkylated pseudoephedrine amide (1.0 equiv.) in a mixture of dioxane and 9 N aqueous sulfuric acid.

  • Heat the mixture to reflux (approx. 110 °C) for 12-24 hours.

  • Cool the reaction to room temperature, dilute with water, and extract the carboxylic acid with an organic solvent (e.g., diethyl ether).

  • The aqueous layer can be basified with NaOH to recover the pseudoephedrine auxiliary by extraction.[11]

Protocol 3: Deoxygenation of a Secondary Alcohol via Barton-McCombie Reaction

This protocol describes the final step to obtain the trimethylheptane skeleton.

• Xanthate Formation:

  • To a solution of the chiral alcohol (1.0 equiv.) in anhydrous THF at 0 °C, add sodium hydride (1.2 equiv.).

  • After stirring for 30 minutes, add carbon disulfide (1.5 equiv.) and stir for another hour.

  • Add methyl iodide (1.5 equiv.) and allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with water and extract the xanthate product.

• Deoxygenation:

  • Dissolve the purified xanthate (1.0 equiv.) in a degassed solvent like toluene.

  • Add tributyltin hydride (1.2 equiv.) and a catalytic amount of AIBN (0.1 equiv.).

  • Heat the reaction mixture to reflux (80-110 °C) for several hours.

  • Cool the reaction and remove the solvent under reduced pressure. The crude product can be purified by flash chromatography to yield the desired trimethylheptane.[7]

Mandatory Visualizations

Logical Workflow for Chiral Auxiliary-Based Synthesis

Caption: General workflow for stereoselective synthesis using a recoverable chiral auxiliary.

Troubleshooting Logic for Low Diastereoselectivity

Caption: Troubleshooting workflow for addressing low diastereoselectivity in alkylation reactions.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.williams.edu [chemistry.williams.edu]
• 5. ethz.ch [ethz.ch]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Barton-McCombie Reaction: Mechanism & Examples| NROChemistry [nrochemistry.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. synarchive.com [synarchive.com]
• 11. grokipedia.com [grokipedia.com]
• 12. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. organicreactions.org [organicreactions.org]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. Barton-McCombie Reaction [organic-chemistry.org]
• 17. A new method for the deoxygenation of secondary alcohols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Conversion of Alcohols into Alkanes | Chem-Station Int. Ed. [en.chem-station.com]
• 20. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of 2,3,4-Trimethylheptane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 2,3,4-trimethylheptane during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2,3,4-trimethylheptane during storage?

A1: The stability of 2,3,4-trimethylheptane can be compromised by several factors, including:

• Oxidation: As a branched alkane, 2,3,4-trimethylheptane is susceptible to autoxidation, a free-radical chain reaction involving atmospheric oxygen. This process can be initiated by heat, light (especially UV), or the presence of radical initiators.

• Temperature: Elevated temperatures can accelerate the rate of oxidative degradation. It is crucial to store the compound in a cool environment.[1][2]

• Light Exposure: Exposure to light, particularly UV radiation, can provide the energy to initiate the formation of free radicals, leading to degradation.[1][3]

• Contaminants: The presence of impurities, such as peroxides or metal ions, can catalyze degradation reactions.

• Storage Container Material: Improper storage containers may leach plasticizers or other additives into the compound, or may not provide an adequate barrier to oxygen and light.[4][5][6]

Q2: What are the expected degradation products of 2,3,4-trimethylheptane?

A2: The primary degradation pathway for 2,3,4-trimethylheptane under storage is oxidation. This can lead to the formation of a variety of oxygenated products, including:

• Hydroperoxides

• Alcohols

• Ketones

• Carboxylic acids

• Esters

In more severe degradation scenarios involving C-C bond cleavage, smaller chain alkanes and their corresponding oxygenated derivatives may also be formed.[7]

Q3: What are the ideal storage conditions for maintaining the purity of 2,3,4-trimethylheptane?

A3: To ensure the long-term stability of 2,3,4-trimethylheptane, the following storage conditions are recommended:

• Temperature: Store in a cool, refrigerated, or freezer environment (typically 2°C to 8°C).[1]

• Light: Protect from light by storing in amber glass bottles or other opaque containers.[1][3]

• Atmosphere: For maximum stability, store under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Container: Use high-quality, inert containers such as amber glass with PTFE-lined caps (B75204) or specialized metal containers.[8] This minimizes the risk of leaching and provides a good seal.[4][5][6]

Q4: Can antioxidants be used to enhance the stability of 2,3,4-trimethylheptane?

A4: Yes, the addition of a small amount of a suitable antioxidant can significantly inhibit oxidative degradation. Hindered phenols, such as Butylated Hydroxytoluene (BHT), are commonly used as antioxidants for hydrocarbons.[9] They act as free radical scavengers, interrupting the chain reaction of autoxidation.[9][10] The typical treat rate for such antioxidants is in the range of 10-100 mg/kg.[9]

Troubleshooting Guides

Issue 1: Unexpected peaks are observed during GC-MS analysis of a stored sample.

• Possible Cause: Degradation of 2,3,4-trimethylheptane has occurred.

• Troubleshooting Steps:

  • Confirm Identity of New Peaks: Analyze the mass spectra of the new peaks to identify potential degradation products such as alcohols, ketones, or hydroperoxides.

  • Review Storage Conditions: Verify that the sample was stored at the recommended cool temperature, protected from light, and in a tightly sealed, appropriate container.

  • Perform Forced Degradation Study: To confirm the identity of degradants, a forced degradation study can be performed on a fresh sample under stressed conditions (e.g., elevated temperature, exposure to UV light, or addition of an oxidizing agent).[11][12][13][14]

  • Consider Antioxidant Addition: If the degradation is confirmed to be oxidative, consider adding a suitable antioxidant to future samples.

Logical Relationship for Troubleshooting Issue 1

Caption: Troubleshooting workflow for identifying and addressing unexpected peaks in GC-MS analysis.

Issue 2: The concentration of 2,3,4-trimethylheptane has decreased over time.

• Possible Cause: Evaporation or degradation.

• Troubleshooting Steps:

  • Check Container Seal: Ensure the container cap is tightly sealed and that the liner is intact and chemically compatible with hydrocarbons.

  • Evaluate Storage Temperature: Higher storage temperatures increase the vapor pressure of the compound, leading to greater losses from evaporation, in addition to accelerating degradation.[1]

  • Analyze for Degradation Products: Use GC-MS to check for the presence of degradation products, which would indicate a chemical stability issue rather than just evaporation.

  • Use a More Suitable Container: If evaporation is suspected, transfer the remaining sample to a container with a more robust seal, such as a vial with a PTFE-lined septum cap.

Experimental Workflow for Issue 2

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. oaepublish.com [oaepublish.com]
• 5. eco.korea.ac.kr [eco.korea.ac.kr]
• 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 7. Hydroperoxide oxidation: unexpected C–C bond cleavage in branched alkanes and oxidation of molecular nitrogen [comptes-rendus.academie-sciences.fr]
• 8. Réglementation stockage des hydrocarbures, Pegase solutions carburant [pegase-energies.com]
• 9. additives-fuels.totalenergies.com [additives-fuels.totalenergies.com]
• 10. Natural Chain-Breaking Antioxidants and Their Synthetic Analogs as Modulators of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. forced degradation study: Topics by Science.gov [science.gov]
• 12. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 13. galbraith.com [galbraith.com]
• 14. acdlabs.com [acdlabs.com]

Overcoming matrix effects in the analysis of 2,3,4-Trimethylheptane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of 2,3,4-trimethylheptane.

Troubleshooting Guide

This guide addresses common issues encountered during the gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) analysis of 2,3,4-trimethylheptane, with a focus on problems arising from complex sample matrices.

Q1: Why are the peaks for 2,3,4-trimethylheptane and other alkanes in my chromatogram tailing?

Peak tailing, where the latter half of the peak is broader than the front, can compromise resolution and quantification. When all peaks, including the solvent peak, exhibit tailing, the issue is often mechanical or related to the GC system's physical setup. If only certain active compounds are tailing, it might point to chemical interactions within the system.

Troubleshooting Steps:

• Column Installation: An improper column cut or incorrect installation depth in the inlet can create dead volume, leading to peak tailing. Re-cutting the column to ensure a clean, 90-degree angle and reinstalling it at the correct height as per the instrument manual is a crucial first step.

• Contamination: Active sites in the inlet liner or at the head of the column can cause tailing, especially for more polar analytes. Regularly replacing the inlet liner and septum is essential. If contamination is suspected at the beginning of the column, trimming the first few centimeters can help.

• Flow Path Issues: Leaks in the system, particularly at the inlet, can disrupt the carrier gas flow and lead to distorted peak shapes. A thorough leak check of all connections is recommended.

Q2: I'm observing a significant reduction in the peak area/height for 2,3,4-trimethylheptane compared to my standards. What could be the cause?

A reduction in peak size, often accompanied by poor peak shape for early eluting compounds, can indicate several potential problems, many of which are related to matrix effects or suboptimal instrument parameters.

Troubleshooting Steps:

• Matrix-Induced Signal Suppression: Components of the sample matrix can co-elute with 2,3,4-trimethylheptane and interfere with its ionization in the mass spectrometer source, leading to a suppressed signal.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. A 1:10 dilution is a good starting point.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that closely resembles the sample matrix to compensate for these effects.

• Incorrect Initial Oven Temperature: For splitless injections, if the initial oven temperature is too high, it can prevent the proper focusing of volatile analytes like 2,3,4-trimethylheptane at the head of the column, resulting in reduced peak height and broadening. Lowering the initial oven temperature to below the boiling point of the injection solvent is recommended.

• Injector Issues:

  • Leaks: A leak in the injector can lead to the loss of more volatile compounds.

  • Liner Activity: Active sites within the inlet liner can adsorb analytes, preventing their complete transfer to the column. Using a deactivated liner is crucial.

Q3: My baseline is noisy and shows numerous "ghost peaks." How can I resolve this?

Ghost peaks are extraneous peaks that appear in a chromatogram and are not part of the sample. They are often caused by contamination within the GC system.

Troubleshooting Steps:

• Septum Bleed: Over-tightening the septum nut can cause small particles of the septum to enter the inlet, leading to ghost peaks. Replace the septum and avoid over-tightening.

• Carryover from Previous Injections: Highly concentrated samples or involatile matrix components from a previous injection can slowly elute in subsequent runs. A bake-out of the column at a high temperature can help remove these contaminants.

• Contaminated Solvents or Gases: Ensure the purity of the solvents used for sample preparation and the carrier gas. Using high-purity gases and fresh, high-quality solvents is essential.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of 2,3,4-trimethylheptane analysis?

In chemical analysis, the "matrix" refers to all the components of a sample other than the analyte of interest (in this case, 2,3,4-trimethylheptane). Matrix effects are the influence of these other components on the analytical signal of the analyte. These effects can manifest as either signal suppression (a decrease in the measured response) or signal enhancement (an increase in the measured response), leading to inaccurate quantification. For instance, in the analysis of 2,3,4-trimethylheptane in a complex hydrocarbon mixture like gasoline, other co-eluting hydrocarbons can affect its ionization efficiency in the mass spectrometer.

Q2: What are the most common sample matrices for 2,3,4-trimethylheptane analysis?

2,3,4-Trimethylheptane is a branched alkane and is often found in:

• Petroleum Products: Including gasoline and diesel fuel, where it is a component of the complex hydrocarbon mixture.

• Environmental Samples: Such as soil, water, and air, particularly in areas with petroleum contamination.

• Biological Samples: In some cases, for exposure monitoring to volatile organic compounds.

Q3: How can I quantify the extent of matrix effects in my analysis?

The matrix effect can be quantified by comparing the response of the analyte in a pure solvent to its response in the sample matrix. A common method is the post-extraction spike method:

• Analyze a standard solution of 2,3,4-trimethylheptane in a pure solvent (e.g., hexane).

• Analyze a blank sample matrix (a sample known not to contain the analyte).

• Spike the blank matrix extract with the same concentration of 2,3,4-trimethylheptane as the standard solution and analyze it.

• Calculate the matrix effect using the following formula:

  Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

  A value below 100% indicates signal suppression, while a value above 100% indicates signal enhancement.

Q4: What are the best sample preparation techniques to minimize matrix effects for 2,3,4-trimethylheptane?

The choice of sample preparation technique depends on the matrix and the required sensitivity.

• Headspace Analysis (for volatile compounds in solid or liquid matrices): This technique involves analyzing the vapor phase above the sample, which can effectively separate volatile analytes like 2,3,4-trimethylheptane from non-volatile matrix components.

• Solid-Phase Extraction (SPE): SPE can be used to clean up complex samples by selectively retaining the analyte on a solid sorbent while interfering matrix components are washed away.

• Liquid-Liquid Extraction (LLE): This technique separates analytes based on their differential solubility in two immiscible liquids, which can be effective for isolating hydrocarbons from aqueous matrices.

Q5: Which calibration strategy is most effective for overcoming matrix effects?

• Matrix-Matched Calibration: This is often the most practical approach. Calibration standards are prepared in a blank matrix that is as similar as possible to the actual samples. This helps to ensure that the standards and the samples experience similar matrix effects.

• Standard Addition: In this method, known amounts of the analyte are added to the actual sample. This is a very accurate method for correcting for matrix effects but can be more time-consuming as each sample requires multiple analyses.

Data Presentation

Table 1: Illustrative Recovery of 2,3,4-Trimethylheptane using Different Sample Preparation Techniques from a Spiked Water Matrix.

Sample Preparation Technique	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Headspace-SPME	92	6.8
Liquid-Liquid Extraction (Hexane)	85	8.2
Solid-Phase Extraction (C18)	78	9.5

Note: These are representative values and actual recoveries may vary depending on the specific experimental conditions and matrix composition.

Table 2: Example of Matrix Effect on the Quantification of 2,3,4-Trimethylheptane in a Gasoline Matrix.

Analyte Concentration (ng/mL)	Peak Area (Solvent Standard)	Peak Area (Matrix Spike)	Matrix Effect (%)
10	55,000	41,250	75 (Suppression)
50	270,000	205,200	76 (Suppression)
100	545,000	419,650	77 (Suppression)

Note: This table illustrates a consistent signal suppression due to the gasoline matrix.

Experimental Protocols

Protocol 1: GC-MS Analysis of 2,3,4-Trimethylheptane in a Hydrocarbon Matrix

This protocol provides a general procedure for the analysis of 2,3,4-trimethylheptane using gas chromatography-mass spectrometry.

• Sample Preparation (Dilution):

  • Accurately dilute the sample in a volatile solvent such as hexane (B92381) or dichloromethane. A 1:100 (v/v) dilution is a common starting point for fuel samples.

• GC-MS Parameters:

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used for hydrocarbon analysis.

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 split ratio) or splitless, depending on the required sensitivity.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Parameters:

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-400.

• Calibration:

  • Prepare a series of calibration standards of 2,3,4-trimethylheptane in the same solvent used for sample dilution. If significant matrix effects are expected, use a matrix-matched calibration approach.

Visualizations

Caption: A logical workflow for troubleshooting common issues in the GC analysis of 2,3,4-trimethylheptane.

Caption: Decision pathway for selecting a strategy to overcome matrix effects in the analysis of 2,3,4-trimethylheptane.

Refinement of experimental conditions for consistent combustion results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the refinement of experimental conditions for consistent and reliable combustion analysis results.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during combustion experiments, presented in a question-and-answer format.

Question: Why are my replicate sample analyses yielding inconsistent Carbon, Hydrogen, and Nitrogen (CHN) percentages?

Answer: Inconsistent CHN results from replicate samples can stem from several factors throughout the experimental workflow. The primary areas to investigate are sample homogeneity, weighing accuracy, and instrument calibration.

• Sample Homogeneity: Ensure your sample is finely ground and thoroughly mixed to guarantee that each subsample is representative of the whole. Inadequate homogenization is a common source of variation.

• Weighing Accuracy: The precision of your microbalance is critical.[1] Any inaccuracies in sample mass will directly impact the final elemental percentages.[1] Calibrate your balance daily and ensure it is free from vibrations and drafts.

• Instrument Calibration: The combustion analyzer must be properly calibrated with a certified standard that has a similar composition to your sample.[2] Drift in calibration can occur due to environmental fluctuations.[1]

Troubleshooting Workflow for Inconsistent Results

Caption: Troubleshooting workflow for inconsistent combustion results.

Question: What are the indications of incomplete combustion and how can it be resolved?

Answer: Incomplete combustion is a critical issue that leads to inaccurate results, typically underestimation of elemental content. Key indicators include the presence of soot in the combustion tube and unusually low CO2 readings.[3][4]

• Causes: The primary cause of incomplete combustion is an insufficient supply of oxygen.[3][4] This can be due to a leak in the system, an incorrect fuel-to-air ratio, or a depleted oxygen source.[4] Another cause can be a furnace temperature that is too low for the sample type.[5]

• Resolution:

  • Check for Leaks: Systematically check all fittings and connections for leaks.

  • Verify Oxygen Supply: Ensure the oxygen cylinder is not empty and that the flow rate is set according to the instrument's specifications.

  • Optimize Furnace Temperature: For thermally stable compounds, a higher furnace temperature may be required for complete combustion.[5][6]

  • Sample Size: An excessively large sample mass can also lead to incomplete combustion.[1] Ensure the sample weight is within the recommended range.

Question: How do I minimize baseline drift in my combustion analyzer?

Answer: Baseline drift can be caused by several factors, including changes in ambient temperature and pressure, contamination in the gas lines, or a deteriorating detector.

• Environmental Control: Maintain a stable laboratory environment with minimal fluctuations in temperature and humidity.[1]

• Gas Purity: Use high-purity helium and oxygen and consider installing gas purifiers to remove any contaminants.

• System Conditioning: Allow the instrument to warm up and stabilize for the manufacturer-recommended time before running samples.[7]

• Detector Maintenance: If the drift persists, the detector may require cleaning or replacement.

Frequently Asked Questions (FAQs)

Q1: What is the ideal sample weight for combustion analysis?

A1: The ideal sample weight typically ranges from 1 to 3 mg.[8] However, this can vary depending on the instrument's sensitivity and the sample's nature. Always consult your instrument's manual for the recommended sample size.

Q2: How often should I calibrate my combustion analyzer?

A2: It is best practice to run a calibration standard at the beginning of each day or each batch of samples.[2] If you observe any drift in your results, recalibration is necessary.

Q3: What type of standard should I use for calibration?

A3: Use a certified, stable, and pure organic standard. Acetanilide is a commonly used standard for CHN analysis due to its well-defined elemental composition and stability.

Q4: Can I analyze liquid samples?

A4: Yes, many modern combustion analyzers are equipped to handle liquid samples. This typically involves sealing the liquid in a volatile sample-specific container, which is then introduced into the combustion chamber.

Q5: What do high carbon monoxide (CO) readings indicate?

A5: High CO readings are a direct indicator of incomplete combustion.[9][10] This signifies that there was not enough oxygen to fully oxidize the carbon in the sample to carbon dioxide (CO2).[4]

Data Presentation

Table 1: Common Issues and Corresponding Quantitative Indicators

Issue	Parameter	Typical Abnormal Reading	Expected Range (for a well-calibrated system)
Incomplete Combustion	CO (Carbon Monoxide)	> 100 ppm	< 50 ppm
O₂ (Oxygen)	< 2% in flue gas	2-4% for optimal combustion
Air Leak	N₂ (Nitrogen)	Higher than expected	Dependent on fuel and air composition
O₂ (Oxygen)	Significantly high	2-4%
Baseline Drift	Signal-to-Noise Ratio	Decreasing over time	Consistently high

Experimental Protocols

Standard Operating Procedure for Combustion Analysis

This protocol outlines the key steps for performing elemental analysis of a solid organic compound.

• Sample Preparation:

  • Ensure the sample is dry and finely powdered.

  • Homogenize the sample thoroughly.

  • Accurately weigh 1-3 mg of the sample into a tin capsule.

  • Seal the capsule, ensuring no sample is lost.

• Instrument Preparation:

  • Turn on the combustion analyzer and allow it to warm up for at least 30 minutes.[7]

  • Check the levels of oxygen and helium carrier gas.

  • Perform a leak check of the system.

  • Run a blank (empty tin capsule) to ensure a clean baseline.

• Calibration:

  • Analyze a certified calibration standard (e.g., Acetanilide) three to five times.

  • The results should be within ±0.3% of the theoretical values.

  • If the results are outside this range, recalibrate the instrument according to the manufacturer's instructions.

• Sample Analysis:

  • Place the sealed sample capsule into the autosampler.

  • Enter the sample identification and weight into the software.

  • Initiate the analysis sequence.

  • The sample is dropped into a high-temperature furnace (typically 900-1000°C) in a pure oxygen environment.[6]

  • The combustion products (CO₂, H₂O, N₂, etc.) are carried by the helium gas through a series of separation columns and detectors.[6]

• Data Processing:

  • The instrument software will calculate the percentage of C, H, and N based on the detector signals and the sample weight.

  • Review the results and ensure they are within the expected range for your compound.

Combustion Analysis Experimental Workflow

Caption: A standard workflow for performing combustion analysis.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Combustion Analyzer Facts and Mistakes - HVAC School [hvacrschool.com]
• 3. scienceready.com.au [scienceready.com.au]
• 4. Behler-Young [behler-young.com]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. infinitalab.com [infinitalab.com]
• 7. fieldpiece.com [fieldpiece.com]
• 8. Combustion_analysis [chemeurope.com]
• 9. A Guide to Combustion Analysis - Mega Depot [megadepot.com]
• 10. Taking the mystery out of Combustion [theboilersmith.com]

Reference Data & Comparative Studies

Validating 2,3,4-Trimethylheptane as a Primary Reference Fuel: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2,3,4-trimethylheptane's potential as a primary reference fuel against established standards, namely iso-octane (2,2,4-trimethylpentane) and n-heptane. The document outlines the critical performance indicators, details the rigorous experimental protocols for their determination, and presents available data to support the validation process.

Comparative Performance Data

Table 1: Key Physicochemical and Performance Properties of Primary Reference Fuels

Property	2,3,4-Trimethylheptane	Iso-octane (2,2,4-Trimethylpentane)	n-Heptane
Chemical Formula	C₁₀H₂₂	C₈H₁₈	C₇H₁₆
Molecular Weight ( g/mol )	142.28	114.23	100.21
Research Octane (B31449) Number (RON)	Data Not Available	100	0
Motor Octane Number (MON)	Data Not Available	100	0
Cetane Number (CN)	Data Not Available	<15	~56

Table 2: Combustion and Emission Profile Comparison

Parameter	2,3,4-Trimethylheptane	Iso-octane	n-Heptane
Heat of Combustion (MJ/kg)	Data Not Available	~44.5	~44.6
CO₂ Emissions (g/MJ)	Theoretical value similar to other alkanes	~73	~73
NOx Emissions	Dependent on combustion conditions	Low	Higher than Iso-octane
Unburned Hydrocarbons (UHC)	Dependent on combustion efficiency	Low	Higher than Iso-octane

Experimental Protocols

The determination of octane and cetane numbers is governed by standardized and highly controlled experimental procedures developed by ASTM International. These protocols ensure the consistency and comparability of fuel quality data across the globe.

Research Octane Number (RON) Determination

The RON of a spark-ignition engine fuel is determined using the ASTM D2699 standard test method.[2][3][4] This test simulates low-speed, mild driving conditions.

Experimental Workflow for RON Determination:

Caption: Workflow for RON determination using a CFR engine.

The core of the ASTM D2699 method involves a standardized Cooperative Fuel Research (CFR) single-cylinder engine.[2] The engine is operated with the test fuel under specified conditions (600 rpm engine speed). The compression ratio is adjusted until a standard level of knock is observed. This knock intensity is then bracketed by running two primary reference fuel (PRF) blends—mixtures of iso-octane and n-heptane—one that knocks more and one that knocks less than the sample. The RON of the test fuel is then calculated by interpolation between the octane numbers of the two PRF blends.[5]

Motor Octane Number (MON) Determination

The MON is determined according to the ASTM D2700 standard, which simulates more severe, high-speed driving conditions.[6][7]

The experimental setup and general procedure are similar to the RON test, utilizing a CFR engine. However, the operating conditions are more stringent to reflect harsher engine operation:

• Engine Speed: 900 rpm

• Intake Air Temperature: 149°C (300°F)

• Variable Spark Timing: Dependent on the compression ratio.

The higher temperature and speed conditions of the MON test typically result in a lower octane rating for the same fuel compared to its RON.[7] The difference between RON and MON is known as the fuel's "sensitivity."

Cetane Number (CN) Determination

The cetane number, which indicates the ignition quality of a compression-ignition (diesel) fuel, is measured using the ASTM D613 standard test method.[8][9][10][11][12]

Logical Relationship for Fuel Ignition Quality:

Caption: Relationship between fuel structure, cetane/octane number, and engine performance.

This test also employs a single-cylinder CFR engine, but one configured to operate as a diesel engine. The compression ratio is adjusted until the fuel sample ignites within a specified time after injection. This ignition delay is then compared to that of reference fuel blends of n-cetane (hexadecane, CN = 100) and isocetane (2,2,4,4,6,8,8-heptamethylnonane, CN = 15).[13]

Conclusion

2,3,4-Trimethylheptane's highly branched alkane structure theoretically supports its use as a high-octane primary reference fuel. Its physical and chemical properties suggest a high resistance to autoignition, a critical characteristic for modern spark-ignition engines. However, a comprehensive validation requires experimentally determined RON, MON, and Cetane Number values obtained through the rigorous ASTM standard test methods outlined in this guide. The lack of this publicly available data represents a significant gap in its full characterization as a primary reference fuel. Further research to determine these key performance indicators is essential for its formal consideration and adoption by the fuel and automotive industries.

References

• 1. echemi.com [echemi.com]
• 2. ASTM D2699 - eralytics [eralytics.com]
• 3. matestlabs.com [matestlabs.com]
• 4. store.astm.org [store.astm.org]
• 5. Octane Test Engine: The Summary of RON/MON Test Method [sh-sinpar.com]
• 6. matestlabs.com [matestlabs.com]
• 7. ASTM D2700 - eralytics [eralytics.com]
• 8. ASTM D613 - eralytics [eralytics.com]
• 9. Fuel Property Testing: Ignition Quality [dieselnet.com]
• 10. matestlabs.com [matestlabs.com]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. ASTM D613 Standard Test Method for Cetane Number of Diesel Fuel Oil -- eLearning Course [store.astm.org]
• 13. Cetane number - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Combustion Characteristics of Trimethylheptane Isomers: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylheptanes, as branched-chain alkanes, are significant components in surrogate models for conventional and alternative fuels. Understanding their combustion behavior is crucial for designing advanced combustion engines and developing cleaner energy technologies. Key combustion characteristics that differentiate fuel isomers include ignition delay time, laminar flame speed, and sooting propensity. The molecular structure, specifically the degree and location of branching, significantly influences these properties. Generally, increased branching tends to increase a fuel's resistance to autoignition (higher octane (B31449) number) and can affect flame propagation and soot formation pathways.

Comparative Data on Combustion Characteristics (Illustrative)

To demonstrate how a comparative analysis would be structured, the following tables present representative data for isomers of heptane (B126788) and octane, which serve as well-studied analogs for trimethylheptanes.

Table 1: Ignition Delay Times of Heptane Isomers

Isomer	Research Octane Number (RON)	Ignition Delay Time (ms) at T = 700K, P = 20 atm, φ = 1.0
n-heptane	0	~1.5
2-methylhexane	42	~3.0
3-methylhexane	52	~3.5
2,2-dimethylpentane	93	~8.0
2,3-dimethylpentane	91	~7.5
2,4-dimethylpentane	83	~6.5
3,3-dimethylpentane	81	~6.0
3-ethylpentane	65	~4.5
2,2,3-trimethylbutane	112	>10

Note: Ignition delay times are illustrative and can vary based on specific experimental conditions. The trend of increasing ignition delay time with increased branching and higher RON is consistently observed.

Table 2: Laminar Flame Speeds of Octane Isomers

Isomer	Unstretched Laminar Flame Speed (cm/s) at T = 353K, P = 1 atm, φ = 1.1
n-octane	~40
2-methylheptane	~39
3-methylheptane	~39.5
2,2,4-trimethylpentane (iso-octane)	~38

Note: Laminar flame speed is a fundamental property of a fuel-oxidizer mixture.[1][2] The differences among isomers are often subtle but can be significant for detailed kinetic model validation.

Table 3: Sooting Propensity of Heptane Isomers

Isomer	Soot Yield (relative)
n-heptane	High
Branched Heptane Isomers	Generally Lower

Note: Soot formation is a complex process influenced by fuel structure.[3][4] Straight-chain alkanes like n-heptane tend to produce more soot than their highly branched isomers.[5]

Experimental Protocols

The data presented above are typically acquired using specialized experimental setups. The following are detailed methodologies for key experiments.

Ignition Delay Time Measurement using a Shock Tube

Objective: To determine the autoignition delay time of a fuel-oxidizer mixture under controlled, high-temperature and high-pressure conditions.

Apparatus: A shock tube is a long cylindrical tube divided into a high-pressure "driver" section and a low-pressure "driven" section, separated by a diaphragm.[6][7]

Procedure:

• The driven section is filled with a precisely prepared mixture of the trimethylheptane isomer, an oxidizer (e.g., air), and a diluent (e.g., argon) to a low pressure.

• The driver section is filled with a high-pressure, inert gas (e.g., helium).[7]

• The pressure in the driver section is increased until the diaphragm ruptures, generating a shock wave that propagates through the driven section.[7]

• This incident shock wave heats and compresses the test gas. Upon reflection from the end wall of the shock tube, the gas is further compressed and heated to the desired experimental temperature and pressure.[6][7]

• Ignition is detected by monitoring pressure changes or the emission of characteristic radical species (e.g., OH*) using optical diagnostics.[8]

• The ignition delay time is defined as the time between the arrival of the reflected shock wave and the onset of ignition, typically marked by a sharp increase in pressure or light emission.[9]

Laminar Flame Speed Measurement using a Counterflow Burner

Objective: To measure the propagation speed of a laminar flame through a premixed fuel-oxidizer mixture.

Apparatus: A counterflow burner consists of two vertically opposed nozzles that issue streams of a premixed combustible gas, creating a stagnation plane where a flat, stable flame can be established.[10][11][12]

Procedure:

• A homogeneous mixture of the trimethylheptane isomer and an oxidizer is prepared using mass flow controllers and fed to the two opposing nozzles.

• The mixture is ignited, establishing two symmetrical, flat flames on either side of the stagnation plane.[10]

• The flow rates of the reactants are precisely controlled. The unstretched laminar flame speed is determined by measuring the velocity of the unburned gas mixture at the flame front and correcting for flame stretch effects.

• Particle Image Velocimetry (PIV) can be used to measure the gas velocity profile.[10]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the comparative analysis of the combustion characteristics of fuel isomers.

Caption: Experimental and modeling workflow.

Conclusion

While specific comparative data for trimethylheptane isomers remains a gap in the current literature, the methodologies for such an investigation are well-established. By employing techniques such as shock tubes and counterflow burners, researchers can systematically characterize the ignition delay, laminar flame speed, and sooting behavior of these compounds. The resulting data would be invaluable for refining chemical kinetic models and improving the predictive accuracy of simulations for next-generation fuels and advanced combustion engines. The illustrative data from heptane and octane isomers clearly indicate that significant variations in combustion behavior are expected among the trimethylheptane isomers due to differences in their molecular structure.

References

• 1. Laminar flame speed - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. petersengroup.tamu.edu [petersengroup.tamu.edu]
• 7. Shock Tubes | Hanson Research Group [hanson.stanford.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Atmospheric Pressure Counterflow Setup for Flame studies | Combustion Diagnostics Laboratory [combdiaglab.engr.uconn.edu]
• 11. High Pressure Counterflow Setup for Flame studies | Combustion Diagnostics Laboratory [combdiaglab.engr.uconn.edu]
• 12. researchgate.net [researchgate.net]

A Comparative Performance Evaluation of 2,3,4-Trimethylheptane and Isooctane in Engine Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the engine performance characteristics of 2,3,4-trimethylheptane and the benchmark compound, isooctane (B107328) (2,2,4-trimethylpentane). The information presented is intended to assist researchers in understanding the nuances of branched-chain alkanes as fuel components. While isooctane is the well-established standard for the 100-point on the octane (B31449) rating scale, other highly branched isomers like 2,3,4-trimethylheptane are also utilized in high-performance fuel formulations.[1][2]

Due to a scarcity of publicly available, direct experimental data for some of 2,3,4-trimethylheptane's key performance metrics, its characteristics are often inferred from established quantitative structure-activity relationships (QSAR) for alkanes. These relationships strongly correlate a high degree of branching in an alkane's molecular structure with increased resistance to autoignition, which is the basis for a high octane rating.

Quantitative Data Summary

The following table summarizes the key physicochemical and performance properties of 2,3,4-trimethylheptane and isooctane.

Property	2,3,4-Trimethylheptane	Isooctane (2,2,4-Trimethylpentane)
Chemical Formula	C₁₀H₂₂	C₈H₁₈
Molecular Weight	142.28 g/mol [3]	114.23 g/mol [4]
Boiling Point	157.3 °C (Calculated)	99.2 °C[4]
Density	0.745 g/cm³ (Predicted)	0.692 g/cm³[4]
Research Octane Number (RON)	High (Inferred)	100 (by definition)[1]
Motor Octane Number (MON)	High (Inferred)	100 (by definition)[1]
Heat of Combustion (ΔH_c°)	Undetermined	-5461.3 kJ/mol

Engine Performance and Emissions Outlook

Anti-Knock Properties: The primary indicator of a fuel's performance in a spark-ignition engine is its octane rating, which denotes its resistance to "knocking" or premature detonation.[1] Isooctane, by definition, has a Research Octane Number (RON) and a Motor Octane Number (MON) of 100.[1] The molecular structure of 2,3,4-trimethylheptane, being a highly branched alkane, strongly indicates a high octane rating, making it a valuable component for high-performance gasoline blends designed to meet the demands of modern engines.[2]

Combustion and Emissions: In general, branched alkanes burn more slowly and controllably than their straight-chain counterparts, leading to more efficient combustion and reduced engine knock.[4][5] The addition of high-octane components can lead to a reduction in nitrogen oxide (NOx) emissions due to lower combustion temperatures.

Experimental Protocols

The following are standardized methodologies for determining the key fuel performance parameters discussed.

Determination of Octane Number (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) of a fuel are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• ASTM D2699 (RON): This method simulates low-speed, mild driving conditions. The engine is operated at 600 rpm with a specified intake air temperature.[1][6]

• ASTM D2700 (MON): This test utilizes more severe operating conditions, including a higher engine speed (900 rpm) and a higher intake mixture temperature, to represent highway driving conditions.[7][8]

In both methods, the knock intensity of the test fuel is compared against that of primary reference fuels (PRFs), which are blends of isooctane and n-heptane. The percentage of isooctane in the PRF blend that matches the knock intensity of the test fuel determines its octane number.[6][7]

Determination of Heat of Combustion

The heat of combustion is measured experimentally using a bomb calorimeter according to the following standard test methods:

• ASTM D240: This test method covers the determination of the heat of combustion of liquid hydrocarbon fuels.[9][10]

• ASTM D4809: This is a precision method also for determining the heat of combustion of liquid hydrocarbon fuels.[5][11]

The protocol involves placing a weighted sample of the fuel in a bomb, which is then filled with oxygen under pressure and submerged in a known quantity of water. The fuel is ignited, and the resulting temperature rise of the water is measured to calculate the heat of combustion.

Engine Performance and Emissions Testing

A generalized workflow for evaluating the performance and emissions of a fuel in an engine involves the following:

• Engine Setup: A test engine, often a single-cylinder or multi-cylinder spark-ignition engine, is mounted on a dynamometer. The dynamometer measures the engine's torque and power output.[12]

• Fuel System: The engine is equipped with a fuel system that allows for the precise delivery of the test fuel.

• Instrumentation: The engine is instrumented with sensors to measure various parameters, including engine speed, load, air-fuel ratio, and temperatures and pressures at various points.

• Emissions Analysis: The engine's exhaust is connected to a gas analyzer to measure the concentrations of key pollutants, such as unburned hydrocarbons (HC), carbon monoxide (CO), and nitrogen oxides (NOx).[12]

• Test Cycle: The engine is operated under a defined test cycle, such as the World Harmonized Light-duty Vehicles Test Procedure (WLTP), to simulate various driving conditions.[13]

• Data Acquisition: A data acquisition system records all the measured parameters throughout the test cycle for subsequent analysis.[12]

Visualizations

Alkane structure's impact on fuel performance.

Workflow for Fuel Performance Evaluation.

References

• 1. matestlabs.com [matestlabs.com]
• 2. echemi.com [echemi.com]
• 3. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2,4-Trimethylpentane | C8H18 | CID 10907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. store.astm.org [store.astm.org]
• 6. ASTM D2699 - eralytics [eralytics.com]
• 7. matestlabs.com [matestlabs.com]
• 8. ASTM D2700 - eralytics [eralytics.com]
• 9. store.astm.org [store.astm.org]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

A Comparative Study of the Solvent Properties of Branched vs. Linear Alkanes: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter that can significantly influence experimental outcomes, from reaction kinetics to compound solubility and formulation stability. Alkanes, being non-polar and relatively inert, are widely used as solvents. However, the seemingly subtle difference in molecular architecture between linear (n-alkanes) and branched alkanes can lead to considerable variations in their physical and solvent properties. This guide provides an objective comparison of these properties, supported by experimental data and detailed methodologies, to aid in the rational selection of alkane solvents.

Executive Summary

The structural isomerism in alkanes, specifically the degree of branching, directly impacts their intermolecular forces, which in turn governs their bulk solvent properties. Generally, linear alkanes exhibit stronger intermolecular van der Waals forces due to their larger surface area and ability to pack more closely. This results in higher boiling points and viscosities compared to their branched counterparts of the same carbon number. Conversely, the more compact and spherical shape of branched alkanes can lead to increased solubility for certain solutes, a crucial consideration in drug development and formulation. This guide will delve into the experimental evidence for these differences and provide the necessary protocols to evaluate these properties in a laboratory setting.

Data Presentation: A Quantitative Comparison

The following tables summarize the key physical properties of representative linear and branched alkanes, illustrating the impact of molecular structure.

Table 1: Comparison of Boiling Points of Alkane Isomers

Carbon Number	Alkane	Structure	Boiling Point (°C)
5	n-Pentane	Linear	36.1
Isopentane (2-Methylbutane)	Branched	27.7
Neopentane (2,2-Dimethylpropane)	Highly Branched	9.5[1][2]
6	n-Hexane	Linear	68.7
Isohexane (2-Methylpentane)	Branched	60.3
3-Methylpentane	Branched	63.3
Neohexane (2,2-Dimethylbutane)	Highly Branched	49.7
2,3-Dimethylbutane	Highly Branched	58.0
7	n-Heptane	Linear	98.4
2-Methylhexane	Branched	90.0
3-Methylhexane	Branched	92.0
2,2-Dimethylpentane	Highly Branched	79.2
2,3-Dimethylpentane	Highly Branched	89.8
2,4-Dimethylpentane	Highly Branched	80.5
3,3-Dimethylpentane	Highly Branched	86.1
3-Ethylpentane	Branched	93.5
2,2,3-Trimethylbutane	Highly Branched	80.9
8	n-Octane	Linear	125.7
Isooctane (2,2,4-Trimethylpentane)	Highly Branched	99.3

Data compiled from various sources.

Table 2: Comparison of Viscosities of Alkane Isomers at 20°C

Carbon Number	Alkane	Structure	Viscosity (mPa·s)
5	n-Pentane	Linear	0.240
Isopentane (2-Methylbutane)	Branched	0.220
6	n-Hexane	Linear	0.326
Isohexane (2-Methylpentane)	Branched	0.300
Neohexane (2,2-Dimethylbutane)	Highly Branched	0.296
8	n-Octane	Linear	0.542
Isooctane (2,2,4-Trimethylpentane)	Highly Branched	0.504

Data compiled from various sources.

Table 3: Comparative Solubility of Benzoic Acid in Linear and Branched Alkanes at 25°C

Solute	Solvent	Structure	Solubility ( g/100g solvent)
Benzoic Acid	n-Hexane	Linear	0.95
Benzoic Acid	Cyclohexane	Cyclic (Branched Analog)	1.30
Benzoic Acid	n-Heptane	Linear	0.85

Note: Direct comparative experimental data for the solubility of many drug compounds in a wide range of linear versus branched alkanes is limited in publicly available literature. The data for benzoic acid is presented to illustrate a general trend. Cyclohexane, while cyclic, serves as a structural analog to a branched alkane in terms of its more compact shape compared to its linear counterpart.

Experimental Protocols

Accurate and reproducible experimental data is the cornerstone of solvent selection. The following are detailed methodologies for determining the key solvent properties discussed in this guide.

Determination of Viscosity using an Ostwald Viscometer

Principle: This method relies on measuring the time it takes for a fixed volume of liquid to flow through a capillary tube under the force of gravity. The viscosity is then calculated relative to a reference substance with a known viscosity (e.g., water).

Apparatus:

• Ostwald Viscometer

• Constant temperature water bath

• Stopwatch

• Pipette and suction bulb

• Cleaning solvents (e.g., acetone, deionized water)

Procedure:

• Cleaning and Drying: Thoroughly clean the viscometer with a suitable solvent (e.g., chromic acid), followed by rinsing with deionized water and then acetone. Ensure the viscometer is completely dry before use.

• Sample Loading: Using a pipette, introduce a precise volume of the sample liquid into the larger bulb of the viscometer.

• Temperature Equilibration: Mount the viscometer vertically in the constant temperature water bath. Allow at least 15-20 minutes for the sample to reach thermal equilibrium with the bath.

• Measurement: Apply suction to the narrower arm to draw the liquid up above the upper calibration mark. Release the suction and start the stopwatch precisely as the meniscus of the liquid passes the upper mark. Stop the stopwatch exactly as the meniscus passes the lower mark.

• Replicates: Repeat the measurement at least three times to ensure reproducibility. The flow times should agree within a small margin of error.

• Reference Measurement: Repeat the entire procedure with a reference liquid of known viscosity and density at the same temperature.

• Calculation: The kinematic viscosity (ν) can be calculated using the following equation: ν = (η/ρ) = C * t Where η is the dynamic viscosity, ρ is the density of the liquid, C is the viscometer constant, and t is the flow time. The dynamic viscosity of the sample (η₁) can be determined relative to the reference liquid (η₂) using: η₁/η₂ = (ρ₁ * t₁)/(ρ₂ * t₂)

Determination of Boiling Point using the Capillary Method

Principle: This micro-method determines the boiling point by observing the temperature at which the vapor pressure of a small liquid sample equals the atmospheric pressure.

Apparatus:

• Thiele tube or a beaker with a high-boiling point liquid (e.g., mineral oil)

• Thermometer (calibrated)

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or hot plate)

• Stand and clamp

Procedure:

• Sample Preparation: Place a few drops of the liquid sample into the small test tube.

• Capillary Insertion: Place the capillary tube, sealed end up, into the test tube containing the sample.

• Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of wire, ensuring the sample is level with the thermometer bulb.

• Heating: Immerse the assembly in the Thiele tube or oil bath. Heat the apparatus gently and evenly.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles is observed. Then, remove the heat source. The boiling point is the temperature at which the bubbling ceases and the liquid just begins to enter the capillary tube.

• Replicates: Allow the apparatus to cool slightly and repeat the heating and cooling cycle to obtain a consistent reading.

Determination of Solubility using the Shake-Flask Method

Principle: This equilibrium method involves saturating a solvent with a solute and then quantifying the concentration of the dissolved solute.

Apparatus:

• Screw-cap vials or flasks

• Constant temperature shaker or agitator

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Analytical balance

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation: Add an excess amount of the solid solute to a known volume of the alkane solvent in a vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials and place them in a constant temperature shaker. Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Alternatively, centrifuge or filter the suspension to separate the saturated solution from the undissolved solid.

• Sample Analysis: Carefully withdraw a known aliquot of the clear, saturated supernatant.

• Quantification: Dilute the aliquot with a suitable solvent if necessary and analyze the concentration of the dissolved solute using a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry by creating a standard curve, or HPLC).

• Calculation: Calculate the solubility in desired units (e.g., mg/mL, mol/L) based on the measured concentration and any dilution factors.

Mandatory Visualization

Caption: Relationship between alkane structure and solvent properties.

Conclusion

The choice between a linear and a branched alkane as a solvent is not trivial and should be guided by a clear understanding of their differing physical properties. Linear alkanes, with their higher boiling points and viscosities, may be preferred in applications requiring lower volatility and higher resistance to flow. In contrast, branched alkanes often exhibit lower boiling points and viscosities. Crucially for drug development, the less efficient crystal packing of branched alkanes can lead to higher solubility for certain solutes, a factor that can be pivotal in formulation and delivery. The experimental protocols provided in this guide offer a robust framework for the in-house evaluation and verification of these properties, enabling researchers to make informed decisions tailored to their specific applications.

References

• 1. Explain why npentane has a higher boiling point than class 11 chemistry CBSE [vedantu.com]
• 2. reddit.com [reddit.com]

A Comparative Guide to Analytical Methods for the Quantification of 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 2,3,4-trimethylheptane, a branched-chain alkane. Given its volatile nature, gas chromatography (GC) is the principal technique for its quantification. This document will compare the two most common detectors used with GC for this purpose: the Flame Ionization Detector (FID) and the Mass Spectrometer (MS). The information presented is based on established analytical validation principles and performance data for similar volatile hydrocarbons.

Introduction to Analytical Techniques

Gas chromatography is a powerful analytical technique used to separate and analyze compounds that can be vaporized without decomposition. For a non-polar and volatile compound like 2,3,4-trimethylheptane, GC offers excellent separation from other components in a mixture. The choice of detector is critical for quantification and is dependent on the specific requirements of the analysis, such as sensitivity, selectivity, and the need for structural confirmation.

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is a widely used technique for quantifying organic compounds.[1] The FID is a robust and sensitive detector that generates a current proportional to the amount of carbon atoms entering the flame.[1] It is known for its wide linear range and is a cost-effective option for routine quantitative analysis where the identity of the analyte is already known.

• Gas Chromatography with Mass Spectrometry (GC-MS): This technique couples the separation power of GC with the detection and identification capabilities of mass spectrometry.[2] GC-MS not only quantifies the analyte but also provides its mass spectrum, which can be used for definitive identification by comparing it to spectral libraries.[2] This is particularly useful in complex matrices or when confirming the identity of the analyte is crucial.

Performance Comparison

The selection of an analytical method is a balance between performance, cost, and the specific analytical challenge. The following table summarizes the typical performance characteristics of GC-FID and GC-MS for the analysis of volatile hydrocarbons like 2,3,4-trimethylheptane. The values are based on data from validation studies of similar analytes.[3][4][5][6]

Performance Parameter	GC-FID	GC-MS	Acceptance Criteria (Typical)
Linearity (R²)	> 0.999	> 0.999	≥ 0.999[7]
Range	Wide (ng to µg)	Wide (pg to ng)	Dependent on application
Precision (%RSD)	< 2% (repeatability)	< 5% (repeatability)	< 2% for repeatability[7]
Accuracy (% Recovery)	98-102%	95-105%	98-102%[7]
Limit of Detection (LOD)	Low ng range	Low pg range	S/N ratio ≥ 3
Limit of Quantification (LOQ)	Mid-to-high ng range	Mid-to-high pg range	S/N ratio ≥ 10
Selectivity	Good	Excellent	No interfering peaks at the retention time of the analyte
Cost	Lower	Higher	-

Experimental Protocols

Below are detailed, representative protocols for the validation of a hypothetical GC-FID method for the quantification of 2,3,4-trimethylheptane. These protocols are based on established guidelines and can be adapted for specific laboratory and sample requirements.

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 100 mg of 2,3,4-trimethylheptane reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., hexane).

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution to cover the expected analytical range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Gas Chromatography (GC-FID) Conditions (Example)

• Column: DB-1 or similar non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 200°C at 10°C/min, and hold for 5 minutes.

• Injection Volume: 1 µL (split or splitless, depending on concentration)

Method Validation Protocol

a) Specificity:

• Inject a blank solvent and a sample matrix without the analyte.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention time of 2,3,4-trimethylheptane.

b) Linearity:

• Inject the prepared working standard solutions in triplicate.

• Plot a calibration curve of the average peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.[7]

c) Accuracy (% Recovery):

• Prepare spiked samples at three concentration levels (e.g., low, medium, and high) by adding known amounts of 2,3,4-trimethylheptane to a blank matrix.

• Analyze these samples in triplicate.

• Calculate the percentage recovery: (Measured Concentration / Spiked Concentration) * 100.

• Acceptance Criteria: The mean recovery should be within 98-102%.[7]

d) Precision (Repeatability):

• Analyze six replicate preparations of a standard solution at 100% of the target concentration.

• Calculate the Relative Standard Deviation (%RSD) of the peak areas.

• Acceptance Criteria: The %RSD should be < 2%.[7]

e) Limit of Detection (LOD) and Limit of Quantification (LOQ):

• Determine the concentration that gives a signal-to-noise (S/N) ratio of 3 for LOD and 10 for LOQ. This can be done by injecting progressively more dilute solutions.

• Alternatively, calculate from the standard deviation of the response and the slope of the calibration curve.

Visualizing the Workflow and Comparison

To better illustrate the processes and comparisons discussed, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. impactfactor.org [impactfactor.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. scielo.org.co [scielo.org.co]
• 6. redalyc.org [redalyc.org]
• 7. environics.com [environics.com]

Bridging the Gap: A Comparative Guide to Cross-Validation of Spectroscopic Data with Theoretical Models

For researchers, scientists, and drug development professionals, the synergy between experimental spectroscopy and theoretical modeling is paramount for accurate molecular characterization and analysis. This guide provides an objective comparison of methodologies for the cross-validation of spectroscopic data with theoretical models, supported by experimental data and detailed protocols.

The convergence of experimental spectroscopic techniques with computational chemistry provides a powerful framework for elucidating molecular structures, understanding complex chemical processes, and accelerating drug discovery. However, the accuracy and reliability of these approaches hinge on rigorous cross-validation, where experimental data and theoretical predictions are critically compared and reconciled. This guide delves into the common practices for this cross-validation, focusing on vibrational (Infrared and Raman) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The Cross-Validation Workflow: A Logical Approach

A systematic workflow is essential for the effective comparison of experimental and theoretical spectroscopic data. This process ensures a comprehensive analysis, from initial data acquisition to the final validation and interpretation.

Comparing the octane-boosting effectiveness of different fuel additives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the octane-boosting effectiveness of several common fuel additives. The data presented is compiled from various scientific studies and aims to offer a clear, data-driven overview for research and development purposes.

Introduction to Octane (B31449) Boosters

Octane rating is a critical measure of a fuel's ability to resist autoignition, or "knocking," in an internal combustion engine.[1][2][3] A higher octane number allows for higher compression ratios, leading to greater engine efficiency and power output.[4] Fuel additives are chemical compounds blended with gasoline to increase its octane rating.[1][5] This guide focuses on a comparative analysis of four prominent classes of octane boosters: organometallic compounds (MMT and Ferrocene), oxygenates (Ethanol), and aromatic amines (N-Methylaniline).

Comparative Performance of Octane Boosters

The effectiveness of an octane booster is primarily measured by its ability to increase the Research Octane Number (RON) and Motor Octane Number (MON) of a base gasoline.[2][3] The following tables summarize the performance of selected additives based on available experimental data. It is important to note that the octane-boosting effect can vary depending on the composition of the base fuel.[6][7]

Data Presentation

Table 1: Performance of Methylcyclopentadienyl Manganese Tricarbonyl (MMT)

Base Fuel RON	Additive Concentration	RON Uplift	MON Uplift	Source(s)
91.0	18 mg Mn/L	~2-3	-	[8]
Not Specified	160-180 ml/ton	Up to 10 units	-	[9]

Table 2: Performance of Ferrocene (B1249389)

Base Fuel RON	Additive Concentration	RON Uplift	MON Uplift	Source(s)
78.6 - 95.9	1000 ppm	0.7 - 1.9	0.4 - 0.9	[6][7]
Not Specified	170 g/ton	4 - 5	-	[9]
88.0	~30-40 mg Fe/L	~4	-	[10]

Table 3: Performance of Ethanol (B145695)

Base Fuel	Additive Concentration (% vol)	RON Uplift	MON Uplift	Source(s)
Not Specified	10%	2 - 3.7	~1-2	[11]
Not Specified	10%	2 - 3	-	[12]
Not Specified	51% - 83% (E85)	Octane rating of 108	-	[12][13]

Table 4: Performance of N-Methylaniline (NMA)

Base Fuel RON	Additive Concentration (% vol)	RON Uplift	MON Uplift	Source(s)
85.6	1%	4.4	-	[14]
85.6	2%	7.8	-	[14]
85.6	3%	10.4	-	[14]
Not Specified	1%	8 - 10	-	[9]
Not Specified	1.3%	6	-	[15]
Not Specified	2.5%	(from 76 to 92)	-	[16]

Experimental Protocols

The standard methods for determining the octane number of gasoline and its blends with additives are the ASTM D2699 for Research Octane Number (RON) and ASTM D2700 for Motor Octane Number (MON).[15]

ASTM D2699: Standard Test Method for Research Octane Number (RON) of Spark-Ignition Engine Fuel

This test method simulates fuel performance under low-speed, mild driving conditions.[2][3]

• Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio.[3][11]

• Principle: The knock intensity of a test fuel is compared to that of primary reference fuels (blends of isooctane (B107328) and n-heptane). The compression ratio is adjusted until a standard level of knock is achieved.

• Procedure:

  • The CFR engine is calibrated using reference fuels.

  • The test fuel is introduced into the engine.

  • The compression ratio is varied until the standard knock intensity is observed.

  • The octane number of the test fuel is determined by matching its knock intensity to that of a known primary reference fuel blend.

ASTM D2700: Standard Test Method for Motor Octane Number (MON) of Spark-Ignition Engine Fuel

This method evaluates fuel performance under more severe, high-speed, and high-temperature conditions, simulating highway driving.[2][3]

• Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine, similar to the one used for RON testing but with specific modifications for more severe operating conditions.[3]

• Principle: Similar to the RON test, the MON test compares the knock characteristics of the test fuel to primary reference fuels. However, the test is conducted at a higher engine speed and with a pre-heated fuel-air mixture.

• Procedure:

  • The CFR engine is set to the specific MON test conditions (higher speed, heated intake air).

  • The engine is calibrated with reference fuels.

  • The test fuel is run in the engine, and the compression ratio is adjusted to produce the standard knock intensity.

  • The MON is determined by comparing the result with the performance of primary reference fuel blends.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for determining the RON and MON of a fuel blend.

Caption: Key factors influencing the selection of an octane booster.

Discussion

The choice of an octane booster is a multi-faceted decision that extends beyond simple octane uplift.

• MMT and Ferrocene: These organometallic compounds are highly effective at low concentrations.[8][9][10] However, their use is often limited by concerns over metallic deposits on engine components and catalysts, as well as potential health and environmental impacts.[17][18]

• Ethanol: As an oxygenate, ethanol is widely used, particularly in lower-concentration blends like E10, to boost octane and meet renewable fuel standards.[13] It generally provides a good RON boost.[11] However, its lower energy density can impact fuel economy, and its affinity for water requires careful handling and storage.[8]

• N-Methylaniline (NMA): This aromatic amine demonstrates significant octane-boosting capability, often outperforming other additives at similar treat rates.[9][14][19] It is highlighted as a potent alternative to metallic additives. However, considerations regarding its cost, potential for increased NOx emissions, and handling are important.[20]

Conclusion

The selection of an appropriate octane booster requires a comprehensive evaluation of its performance, economic viability, and operational and environmental impact. While organometallics like MMT and ferrocene offer high efficiency at low concentrations, their potential drawbacks have led to increased interest in alternatives. Ethanol remains a popular choice due to its widespread availability and renewable nature. Aromatic amines, particularly N-Methylaniline, present a highly effective but potentially more costly option. The data and protocols presented in this guide are intended to serve as a foundational resource for further research and development in the field of fuel additives.

References

• 1. N-Methyl Aniline: The Octane Additive that Enhances Gasoline Performance [petronaxcorp.com]
• 2. RON vs. MON: Why Some Gasolines Lose Octane in Real Engines [eureka.patsnap.com]
• 3. Oiltanking: Octane Number (RON, MON) & Knock Resistance [oiltanking.com]
• 4. researchgate.net [researchgate.net]
• 5. wrtbv.com [wrtbv.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Top Octane Boosters Compared: MMT, NMA, Ethanol, MTBE, Ferrocene [minalspecialities.com]
• 9. Top 7 of most popular octane boosting additives for refineries [oduvanchik-him.ru]
• 10. Anti-Knock Compounds for Gasoline, Racing Fuels and Octane Boosters [fueltechexperts.com]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. Common ethanol fuel mixtures - Wikipedia [en.wikipedia.org]
• 13. Alternative Fuels Data Center: Ethanol Blends [afdc.energy.gov]
• 14. Comparative Analysis of Selected Octane Enhancing Fuel Additives as Substitute to Methylcyclopentadienyl Manganese Tricarbonyl (MMT) [article.sapub.org]
• 15. globalfuelethers.com [globalfuelethers.com]
• 16. ect-journal.kz [ect-journal.kz]
• 17. Impact Assessment of Metal-Based Octane Boosters: A Literature Review [article.sapub.org]
• 18. sae.org [sae.org]
• 19. sapub.org [sapub.org]
• 20. WO2010077161A2 - Synergistic octane booster additives containing aromatics amines and manganese and gasoline resulted from their usage - Google Patents [patents.google.com]

Engine performance comparison of fuels containing different trimethylheptane isomers

For researchers and professionals in the fields of fuel science and engine development, understanding the intricate relationship between fuel molecular structure and engine performance is paramount. This guide provides a detailed comparison of various trimethylheptane isomers, focusing on their impact on engine efficiency and combustion characteristics. The information is supported by available experimental data and established principles of fuel chemistry.

Trimethylheptane (C10H22) isomers, as branched-chain alkanes, are recognized for their potential to enhance the anti-knock properties of gasoline. The degree of branching in the molecular structure significantly influences a fuel's octane (B31449) rating, a critical measure of its ability to resist premature detonation, or "knocking," in a spark-ignition engine. Generally, a more compact and highly branched structure leads to a higher octane number and improved engine performance.

Quantitative Performance Metrics

Isomer	Molecular Structure	Motor Octane Number (MON)	Research Octane Number (RON)	Heat of Combustion (kJ/mol)
3,3,5-Trimethylheptane	CH3CH2C(CH3)2CH2CH(CH3)CH2CH3	88.7[1]	Data Not Available	Data Not Available
Other Trimethylheptane Isomers	-	Data Not Publicly Available	Data Not Publicly Available	Data Not Publicly Available

Note: The lack of comprehensive public data underscores the need for further experimental investigation into the combustion properties of various trimethylheptane isomers.

The Role of Molecular Structure in Combustion

The anti-knock quality of a hydrocarbon fuel is intrinsically linked to its molecular structure. Highly branched alkanes, such as trimethylheptane isomers, are more resistant to autoignition under the high temperature and pressure conditions within an engine's combustion chamber. This resistance is attributed to the stability of the carbon-carbon bonds and the formation of more stable radical intermediates during the initial stages of combustion. In contrast, straight-chain alkanes are more prone to autoignition, leading to engine knock.

The general trend observed is that increased branching leads to a higher octane rating. Therefore, it can be inferred that trimethylheptane isomers with more centrally located and numerous methyl groups would likely exhibit superior anti-knock characteristics.

Experimental Protocols for Engine Performance Evaluation

The determination of key engine performance parameters for fuels relies on standardized testing methodologies. These protocols ensure the reproducibility and comparability of data across different studies and laboratories.

Octane Number Determination

The Research Octane Number (RON) and Motor Octane Number (MON) are the two primary indicators of a fuel's anti-knock performance. They are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

• Research Octane Number (RON) - ASTM D2699: This method simulates engine performance under milder, lower-speed city driving conditions. The test is conducted at a constant engine speed of 600 rpm with a controlled intake air temperature. The compression ratio of the engine is varied until a standard level of knock is detected. The RON of the test fuel is then determined by comparing its knock intensity to that of primary reference fuels (blends of iso-octane and n-heptane).

• Motor Octane Number (MON) - ASTM D2700: This method evaluates fuel performance under more severe, higher-speed highway driving conditions. The engine speed is higher (900 rpm), and the fuel-air mixture is preheated to a higher temperature, placing greater stress on the fuel's anti-knock resistance. The procedure for determining the MON is similar to that of the RON, involving a comparison of knock intensity with primary reference fuels under these more stringent conditions.

Heat of Combustion

The heat of combustion, or the energy released when a fuel is burned, is a fundamental thermodynamic property. It is typically measured using a bomb calorimeter. In this apparatus, a known mass of the fuel is combusted in a high-pressure oxygen environment, and the resulting temperature increase in the surrounding water is measured to calculate the heat released.

Logical Pathway of Fuel Performance

The following diagram illustrates the relationship between the molecular structure of trimethylheptane isomers and their resulting engine performance.

Figure 1: Relationship between trimethylheptane isomer structure and engine performance.

Experimental Workflow for Fuel Evaluation

The systematic evaluation of a new fuel component like a trimethylheptane isomer involves a series of well-defined experimental steps.

Figure 2: Standard experimental workflow for evaluating the engine performance of a fuel component.

References

• 1. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]

A Comparative Analysis of Physical Properties: 2,3,4-Trimethylheptane vs. n-Decane

An Objective Guide for Researchers and Drug Development Professionals

In the realm of organic chemistry and drug development, the isomeric structure of a molecule can profoundly influence its physical and pharmacokinetic properties. This guide provides a detailed comparison of the physical characteristics of 2,3,4-trimethylheptane and its straight-chain isomer, n-decane. Both are alkanes with the chemical formula C₁₀H₂₂, but their differing structures lead to significant variations in their physical behavior. This analysis is supported by established experimental data and standardized methodologies.

Comparative Data of Physical Properties

The distinct molecular architectures of n-decane (a linear chain) and 2,3,4-trimethylheptane (a branched chain) directly impact their intermolecular interactions, resulting in different physical properties. The following table summarizes key quantitative data for these two compounds.

Physical Property	n-Decane	2,3,4-Trimethylheptane
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂
Molar Mass ( g/mol )	142.28	142.28
Boiling Point (°C)	174.2[1][2]	159.9 - 163[3][4]
Melting Point (°C)	-29.7[1][2]	-54.0[3]
Density (g/cm³ at 20°C)	0.730[2][5][6]	~0.745
Dynamic Viscosity (mPa·s at 25°C)	0.838[7]	No experimental data available; expected to be lower than n-decane

Molecular Structure and Property Correlation

The differences in the physical properties of n-decane and 2,3,4-trimethylheptane are primarily attributable to the variance in their molecular structures. The linear nature of n-decane allows for a larger surface area and more effective molecular packing, which in turn leads to stronger intermolecular van der Waals forces. In contrast, the branched structure of 2,3,4-trimethylheptane results in a more compact, spherical shape. This steric hindrance reduces the surface area available for intermolecular contact, weakening the overall van der Waals forces.

The diagram below illustrates the relationship between molecular structure and its effect on intermolecular forces and boiling point.

Caption: Structure-Property Relationship: n-Decane vs. 2,3,4-Trimethylheptane.

• Boiling Point : The stronger intermolecular forces in n-decane require more energy to overcome, resulting in a higher boiling point compared to the more compact 2,3,4-trimethylheptane.[8]

• Melting Point : The trend for melting points is often less straightforward. However, the highly branched and less symmetrical structure of 2,3,4-trimethylheptane hinders the formation of a stable crystal lattice, leading to a significantly lower melting point than the more orderly packing n-decane.

Experimental Protocols

The determination of the physical properties listed above is conducted using standardized and internationally recognized experimental methods. Below are detailed summaries of the protocols for each key property.

Workflow for Physical Property Determination

Caption: General experimental workflow for physical property analysis.

Boiling Point Determination (Simulated Distillation)

This method is based on gas chromatography, which separates components of a sample based on their boiling points.

• Principle : The sample is injected into a gas chromatograph. As the column temperature increases at a controlled rate, the hydrocarbons are separated and eluted in order of increasing boiling point. The retention time of each component is correlated with its boiling point.

• Apparatus : Gas chromatograph with a capillary column and a flame ionization detector.

• Procedure :

  • Calibration : A mixture of known hydrocarbons with a wide range of boiling points is run to create a calibration curve that correlates retention time with boiling point.

  • Sample Analysis : The test sample (e.g., 2,3,4-trimethylheptane or n-decane) is injected into the gas chromatograph under the same conditions as the calibration run.

  • Data Acquisition : The chromatogram, which shows detector response versus time, is recorded.

  • Calculation : The boiling point distribution is determined by comparing the retention times from the sample chromatogram to the calibration curve. The initial boiling point (IBP) and final boiling point (FBP) are typically reported.

Melting Point Determination (Capillary Method)

This protocol is described in OECD Guideline 102.[9][10][11]

• Principle : A small, powdered sample is heated in a capillary tube, and the temperatures at which melting begins and is complete are observed.

• Apparatus : Melting point apparatus (liquid bath or metal block), capillary tubes, thermometer.

• Procedure :

  • Sample Preparation : The solid sample is thoroughly dried and finely powdered.

  • Capillary Loading : The open end of a capillary tube is pressed into the powder, and the sample is packed into the sealed end.

  • Heating : The capillary tube is placed in the melting point apparatus, and the temperature is raised at a steady rate.

  • Observation : The temperature at which the substance first begins to liquefy and the temperature at which it becomes completely liquid are recorded as the melting range.

Density of Liquids (Oscillating Densimeter Method)

This method is outlined in OECD Guideline 109.[3][12][13]

• Principle : The density of a liquid is determined by measuring the change in the oscillation frequency of a U-shaped tube when it is filled with the sample. The frequency is dependent on the mass, and therefore the density, of the liquid in the tube.

• Apparatus : Digital oscillating densimeter with a thermostatically controlled measuring cell.

• Procedure :

  • Calibration : The instrument is calibrated using two substances of known density, typically dry air and pure water.

  • Measurement : The sample is introduced into the clean, dry U-tube, ensuring no air bubbles are present.

  • Equilibration : The sample is allowed to reach thermal equilibrium at the desired temperature (e.g., 20°C).

  • Reading : The period of oscillation is measured by the instrument and converted directly into a density value.

Kinematic and Dynamic Viscosity (Glass Capillary Viscometer)

This procedure follows ASTM D445.[4][5][7][14]

• Principle : The kinematic viscosity is determined by measuring the time it takes for a fixed volume of liquid to flow under gravity through a calibrated glass capillary viscometer at a precisely controlled temperature. The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of the liquid.

• Apparatus : Calibrated glass capillary viscometer, temperature-controlled bath, timing device.

• Procedure :

  • Temperature Control : The viscometer is placed in a constant temperature bath until the sample reaches the test temperature.

  • Flow Measurement : The liquid is drawn up into the viscometer tube, and the time it takes for the liquid meniscus to pass between two marked points is accurately measured.

  • Calculation of Kinematic Viscosity : The measured flow time is multiplied by the viscometer's calibration constant to obtain the kinematic viscosity (in mm²/s or centistokes).

  • Calculation of Dynamic Viscosity : The kinematic viscosity is multiplied by the density of the liquid at the same temperature to yield the dynamic viscosity (in mPa·s or centipoise).

References

• 1. kelid1.ir [kelid1.ir]
• 2. ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity) [store.astm.org]
• 3. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 4. ASTM D445 - eralytics [eralytics.com]
• 5. store.astm.org [store.astm.org]
• 6. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 7. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 8. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 9. laboratuar.com [laboratuar.com]
• 10. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. ASTM D445 – SPL [spllabs.com]

The Impact of Molecular Architecture on Combustion Efficiency in Branched Alkanes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The combustion efficiency of alkanes is a critical parameter in various scientific and industrial applications, from internal combustion engines to drug metabolism studies where oxidation pathways are scrutinized. The molecular structure of an alkane, particularly the degree of branching, profoundly influences its combustion characteristics. This guide provides a comparative analysis of branched alkanes, correlating their molecular structure with key combustion efficiency metrics. Experimental data for heat of combustion, laminar flame speed, and ignition delay are presented to elucidate these relationships, supported by detailed experimental protocols.

Molecular Structure and Its Influence on Combustion

Branched alkanes, isomers of straight-chain alkanes, exhibit distinct combustion behaviors due to differences in their thermodynamic stability and the kinetics of their oxidation reactions. Generally, increased branching leads to a more compact molecular structure, which in turn affects intermolecular forces and the stability of the molecule. Highly branched alkanes are thermodynamically more stable than their linear counterparts. This increased stability is attributed to factors such as improved electron correlation and reduced steric repulsion in the branched structures.[1][2][3] This stability directly impacts the heat of combustion, with more stable, highly branched isomers releasing less energy upon combustion.[1][4][5][6][7]

From a kinetic perspective, the arrangement of carbon and hydrogen atoms in branched alkanes influences the formation and stability of radical intermediates during combustion. The presence of tertiary and quaternary carbon atoms in branched structures can lead to the formation of more stable radicals, which affects the reaction pathways and overall combustion rate, influencing properties like ignition delay and flame speed.

Comparative Analysis of Combustion Efficiency Parameters

To quantitatively assess the impact of branching on combustion efficiency, this guide focuses on three key experimental parameters: heat of combustion, laminar flame speed, and ignition delay. The following sections present a comparative analysis of these parameters for selected branched alkanes.

Heat of Combustion

The heat of combustion is the total amount of energy released as heat when a substance undergoes complete combustion with oxygen. As a measure of the energy content of a fuel, a lower heat of combustion for isomeric alkanes indicates greater thermodynamic stability.[4][7]

Alkane	Molecular Structure	Degree of Branching	Heat of Combustion (kJ/mol)
n-Pentane	CH₃(CH₂)₃CH₃	Linear	-3509[6]
Isopentane (B150273) (2-methylbutane)	(CH₃)₂CHCH₂CH₃	Single Branch	-3506[6]
Neopentane (B1206597) (2,2-dimethylpropane)	(CH₃)₄C	Highly Branched	-3492[6]
n-Octane	CH₃(CH₂)₆CH₃	Linear	-5471[8]
Isooctane (B107328) (2,2,4-trimethylpentane)	(CH₃)₃CCH₂CH(CH₃)₂	Highly Branched	-5461
Triptane (2,2,3-trimethylbutane)	(CH₃)₃CC(CH₃)₂H	Highly Branched	-4803.49

Data sourced from various chemical databases and literature.[5][6][8][9][10]

The data in the table clearly demonstrates that as the degree of branching increases for a given carbon number, the heat of combustion decreases. For instance, the highly branched neopentane has a lower heat of combustion compared to the linear n-pentane.[6] This trend is consistent with the greater thermodynamic stability of branched alkanes.

Laminar Flame Speed

Laminar flame speed is the velocity at which a laminar flame front propagates relative to the unburned gas mixture. It is a fundamental property that influences the overall combustion rate and is crucial for engine design and the development of combustion models. While specific data for all isomers is not always readily available in a comparative format, the general trend observed is that increased branching can lead to a decrease in laminar flame speed. This is attributed to the increased stability of the fuel molecule and its radical intermediates, which can slow down the overall reaction rate.

Alkane	Molecular Structure	Peak Laminar Flame Speed (cm/s) at 1 atm, 298 K
n-Heptane	CH₃(CH₂)₅CH₃	~40
Isooctane (2,2,4-trimethylpentane)	(CH₃)₃CCH₂CH(CH₃)₂	~30.4[11]

The lower laminar flame speed of the highly branched isooctane compared to the linear n-heptane supports the correlation between increased branching and a slower flame propagation rate.

Ignition Delay

Ignition delay is the time lapse between the introduction of a fuel-oxidizer mixture to high temperature and pressure and the onset of combustion. Longer ignition delay times are characteristic of fuels with higher octane (B31449) ratings, as they are more resistant to auto-ignition (knocking) in an engine. Increased branching generally leads to longer ignition delay times.[12][13]

Alkane	Molecular Structure	Ignition Delay Time (ms) at 10 atm, 800 K
n-Pentane	CH₃(CH₂)₃CH₃	~1
Isopentane (2-methylbutane)	(CH₃)₂CHCH₂CH₃	~10
Triptane (2,2,3-trimethylbutane)	(CH₃)₃CC(CH₃)₂H	>10 (Expected)

Data for n-pentane and isopentane are approximated from graphical data presented in scientific literature under similar conditions.[12][13] Triptane, with its very high octane rating of 112, is expected to have a significantly longer ignition delay time than isopentane under similar conditions.[14][15]

The significantly longer ignition delay of isopentane compared to n-pentane highlights the pronounced effect of a single branch on combustion kinetics.[12][13] The highly branched structure of triptane, a known octane booster, suggests it would exhibit an even longer ignition delay, further solidifying the correlation.[14]

Experimental Protocols

The following sections provide an overview of the standard experimental methodologies used to determine the combustion parameters discussed in this guide.

Determination of Heat of Combustion: Bomb Calorimetry

Objective: To measure the heat released during the complete combustion of a liquid alkane sample.

Apparatus:

• Bomb Calorimeter: A high-pressure stainless steel vessel (the "bomb") submerged in a known volume of water in an insulated container.

• Crucible: A small, inert cup to hold the liquid sample.

• Ignition System: A wire (e.g., nichrome) connected to a power source to ignite the sample.

• Oxygen Supply: A cylinder of pure oxygen to pressurize the bomb.

• Thermometer: A high-precision thermometer to measure the temperature change of the water.

• Stirrer: To ensure uniform temperature distribution in the water.

Procedure:

• A precisely weighed liquid alkane sample is placed in the crucible.

• The crucible is placed inside the bomb, and the ignition wire is positioned to be in contact with the sample.

• The bomb is sealed and pressurized with excess pure oxygen (typically to ~25-30 atm).

• The bomb is submerged in a known mass of water in the calorimeter.

• The initial temperature of the water is recorded.

• The sample is ignited by passing an electric current through the ignition wire.

• The temperature of the water is monitored and the maximum temperature reached is recorded.

• The heat of combustion is calculated based on the temperature rise, the heat capacity of the calorimeter system (determined by calibrating with a substance of known heat of combustion, such as benzoic acid), and the mass of the sample.

Determination of Laminar Flame Speed: Counterflow and Expanding Spherical Flame Methods

Objective: To measure the propagation speed of a flame through a premixed fuel-air mixture.

A. Counterflow Flame Method:

Apparatus:

• Two opposing nozzles that create a steady, flat flame stabilized in the stagnation plane between them.

• Mass flow controllers to precisely regulate the flow of fuel and air.

• An ignition source (e.g., a spark igniter).

• Optical diagnostics, such as Particle Image Velocimetry (PIV) or Laser Doppler Anemometry (LDA), to measure the velocity of the unburned gas mixture.

Procedure:

• A premixed fuel-air mixture is introduced through the opposing nozzles.

• A stable, flat flame is established between the nozzles.

• The velocity of the unburned gas approaching the flame front is measured using optical techniques.

• The laminar flame speed is determined as the velocity of the unburned gas at the point where the flame front is located.

B. Expanding Spherical Flame Method:

Apparatus:

• A constant-volume combustion chamber.

• A high-speed camera with schlieren or shadowgraph imaging to visualize the flame front.

• An ignition system to create a central ignition point.

• Pressure transducers to monitor the pressure inside the chamber.

Procedure:

• The combustion chamber is filled with a premixed fuel-air mixture at a known temperature and pressure.

• The mixture is ignited at the center of the chamber, creating a spherically expanding flame.

• The propagation of the flame front is recorded using the high-speed camera.

• The flame radius as a function of time is determined from the images.

• The stretched flame speed is calculated from the rate of change of the flame radius.

• The unstretched laminar flame speed is then determined by extrapolating the stretched flame speed to zero stretch (i.e., zero flame curvature).

Determination of Ignition Delay: Shock Tube

Objective: To measure the time required for a fuel-air mixture to auto-ignite under controlled high-temperature and high-pressure conditions.

Apparatus:

• Shock Tube: A long tube divided by a diaphragm into a high-pressure "driver" section and a low-pressure "driven" section.

• Diaphragm: A thin sheet of material that ruptures at a specific pressure differential.

• Pressure Transducers and Optical Sensors: To detect the passage of the shock wave and the onset of ignition (e.g., by detecting light emission from OH* radicals).

• Gas Mixing System: To prepare the precise fuel-air mixture.

Procedure:

• The driven section is filled with the premixed fuel-air mixture at a known low pressure.

• The driver section is filled with a high-pressure inert gas (e.g., helium).

• The pressure in the driver section is increased until the diaphragm ruptures, generating a shock wave that propagates into the driven section.

• The shock wave rapidly compresses and heats the fuel-air mixture to a specific high temperature and pressure.

• Sensors at the end of the shock tube measure the time of shock wave arrival and the subsequent sharp increase in pressure or light emission that signals ignition.

• The ignition delay time is the time interval between the passage of the shock wave and the onset of combustion.

Visualizing the Correlation: Signaling Pathway

The following diagram illustrates the conceptual relationship between the molecular structure of branched alkanes and their combustion efficiency.

Caption: Correlation between alkane branching and combustion efficiency.

Conclusion

The molecular structure of alkanes, specifically the degree of branching, is a primary determinant of their combustion efficiency. Increased branching enhances the thermodynamic stability of the molecule, resulting in a lower heat of combustion. Kinetically, branching influences the formation and stability of radical intermediates, leading to slower reaction rates, which manifest as lower laminar flame speeds and longer ignition delay times. These characteristics are desirable in applications requiring controlled combustion, such as in high-performance fuels, where resistance to auto-ignition is paramount. The experimental data and methodologies presented in this guide provide a framework for understanding and predicting the combustion behavior of branched alkanes, which is essential for researchers and professionals in the fields of chemistry, engineering, and drug development.

References

• 1. Pentane - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. Measurements of heats of combustion by flame calorimetry. Part 4.—n-Pentane, isopentane, neopentane - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 6. Compare the heats of combustion of the following compounds: (i) (structu.. [askfilo.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Butane, 2,2,3-trimethyl- [webbook.nist.gov]
• 10. Butane, 2,2,3-trimethyl- [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. arc.aiaa.org [arc.aiaa.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Triptane - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of 2,3,4-Trimethylheptane: A Step-by-Step Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the proper disposal of 2,3,4-trimethylheptane, a flammable, non-halogenated hydrocarbon, tailored for researchers, scientists, and drug development professionals.

2,3,4-Trimethylheptane is a colorless liquid with a characteristic odor, primarily used as a reference fuel in octane (B31449) rating tests and as a solvent in various chemical applications.[1] Due to its flammability and potential environmental hazards, it is crucial to follow specific protocols for its disposal. Improper disposal can lead to safety risks and regulatory non-compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all relevant safety measures are in place. Personal protective equipment (PPE), including safety goggles, flame-resistant gloves, and a lab coat, should be worn at all times. All handling of 2,3,4-trimethylheptane should be conducted in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure. Keep the chemical away from ignition sources such as open flames, sparks, and hot surfaces.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 2,3,4-trimethylheptane are summarized in the table below.

Property	Value
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol [1][2]
Appearance	Colorless liquid[1]
Odor	Distinct[1]
Classification	Flammable Liquid

Step-by-Step Disposal Protocol

The proper disposal of 2,3,4-trimethylheptane is a multi-step process that involves segregation, collection, and transfer to a licensed waste management facility.

Experimental Protocol: Waste Segregation and Collection

• Waste Identification : Clearly identify the waste stream as non-halogenated organic solvent waste. 2,3,4-trimethylheptane falls into this category.

• Segregation : It is critical to segregate non-halogenated solvents like 2,3,4-trimethylheptane from halogenated solvents.[3][4] Mixing these waste streams increases disposal costs and complexity, as the entire mixture must be treated as halogenated waste.[3][4]

• Container Selection : Use a designated, properly labeled, and chemically resistant waste container. The container should be in good condition with a secure, tight-fitting lid to prevent the escape of vapors.

• Labeling : Label the waste container with "Hazardous Waste," "Flammable," and the specific chemical name: "Waste 2,3,4-Trimethylheptane." Include the date when the first drop of waste is added.

• Collection : Carefully pour the waste 2,3,4-trimethylheptane into the designated container, avoiding splashes. Do not overfill the container; leave adequate headspace (at least 10%) to allow for vapor expansion.

• Storage : Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area away from incompatible materials and ignition sources.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for 2,3,4-trimethylheptane.

Caption: Workflow for the proper disposal of 2,3,4-trimethylheptane.

Final Disposal Procedures

Disposal of 2,3,4-trimethylheptane must be carried out by a licensed chemical waste disposal company. It is illegal and unsafe to dispose of this chemical down the drain or in regular trash.[3]

• Contact Environmental Health and Safety (EHS) : Once the waste container is full, contact your institution's EHS department or a licensed hazardous waste contractor to schedule a pickup.

• Documentation : Ensure all necessary paperwork, including a hazardous waste manifest, is completed accurately.

• Professional Disposal : The licensed waste management facility will transport the waste for final disposal. Common methods for flammable solvents include:

  • Incineration : Controlled burning at a licensed facility is a primary disposal method for organic solvents.[5]

  • Fuel Blending : The solvent waste may be blended with other high-energy waste streams to create an alternative fuel source for industrial processes, such as cement kilns.[6]

Adherence to these procedures will ensure the safe and compliant disposal of 2,3,4-trimethylheptane, protecting both laboratory personnel and the environment. Always consult your institution's specific waste management policies and local regulations.

References

• 1. echemi.com [echemi.com]
• 2. 2,3,4-Trimethylheptane | C10H22 | CID 93280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. echemi.com [echemi.com]
• 6. Laboratory Chemical Disposal - Environmental Marketing Services [emsllcusa.com]

Personal protective equipment for handling 2,3,4-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2,3,4-Trimethylheptane, ensuring the well-being of laboratory personnel and adherence to safety protocols. The following procedural guidance is designed to offer clear, step-by-step instructions for safe operational use and waste management.

I. Personal Protective Equipment (PPE) Selection

Proper selection of Personal Protective Equipment (PPE) is the first line of defense against the hazards associated with 2,3,4-Trimethylheptane, which include flammability, skin irritation, and the risk of aspiration if ingested. The following table summarizes recommended PPE, and the workflow diagram illustrates the selection process.

A. Glove Selection and Breakthrough Times

Due to the solvent nature of 2,3,4-Trimethylheptane, selecting the appropriate glove material is crucial to prevent skin exposure. Breakthrough time, the time it takes for a chemical to permeate a glove material, is a key factor in this selection. While specific data for 2,3,4-Trimethylheptane is limited, data for n-heptane and other aliphatic hydrocarbons provide a strong basis for recommendation. Thicker gloves generally offer greater resistance.[1][2]

Glove Material	Breakthrough Time for n-Heptane (minutes)	Recommendation for 2,3,4-Trimethylheptane
Viton™	> 480	Excellent: Recommended for prolonged contact.[1]
Nitrile	15 - 30 (for thin disposable gloves)	Good for splash protection: Change gloves immediately upon contact.[3] For more extended work, heavier nitrile gloves are necessary.
Butyl Rubber	Variable, generally good resistance to hydrocarbons	Good: Offers a reliable barrier for many applications.[4]
Neoprene	< 30	Fair: Suitable for short-term tasks with minimal splash risk.
Natural Rubber (Latex)	< 15	Not Recommended: Offers poor resistance to aliphatic hydrocarbons.
Polyvinyl Chloride (PVC)	< 15	Not Recommended: Offers poor resistance to aliphatic hydrocarbons.

Note: Always consult the glove manufacturer's specific chemical resistance data.[1][5][6] Factors such as glove thickness, chemical concentration, temperature, and the possibility of abrasion can significantly affect breakthrough times.[1]

B. Eye and Face Protection

• Safety Glasses: Must be worn for all procedures involving 2,3,4-Trimethylheptane.

• Chemical Splash Goggles: Required when there is a risk of splashing.

• Face Shield: Should be used in conjunction with goggles when handling larger quantities or during procedures with a high potential for splashing.

C. Body and Respiratory Protection

• Laboratory Coat: A standard flame-resistant lab coat is required.

• Chemical-Resistant Apron: Recommended when handling larger volumes.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If the concentration of vapors is expected to exceed occupational exposure limits, or if working outside a fume hood, a NIOSH-approved respirator with organic vapor cartridges is necessary.

II. Operational Plan for Handling 2,3,4-Trimethylheptane

A systematic approach to handling 2,3,4-Trimethylheptane is essential to minimize risks.

1. Pre-Handling Preparation:

• Ensure a certified chemical fume hood is available and functioning correctly.
• Assemble all necessary PPE as outlined above.
• Locate the nearest emergency eyewash station and safety shower.
• Have a spill kit readily available.

2. Handling the Chemical:

• Conduct all transfers and manipulations of 2,3,4-Trimethylheptane within the chemical fume hood.
• Ground all equipment and containers to prevent static discharge, as the vapor is flammable.[7]
• Use only non-sparking tools.[7]
• Keep containers tightly closed when not in use.[7]
• Avoid inhalation of vapors and direct contact with skin and eyes.

3. Post-Handling Procedures:

• Decontaminate the work area thoroughly.
• Remove PPE carefully, avoiding self-contamination.
• Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan

Proper disposal of 2,3,4-Trimethylheptane and contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

A. Disposal of 2,3,4-Trimethylheptane Waste

• Segregation: Collect all 2,3,4-Trimethylheptane waste in a dedicated, properly labeled, and sealed container. Do not mix with other waste streams, especially oxidizers.

• Container: Use a container made of a material compatible with flammable organic liquids (e.g., glass or a specific type of plastic). The container must be in good condition and have a secure, leak-proof cap.

• Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full chemical name, "2,3,4-Trimethylheptane."

• Storage: Store the waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition.

• Disposal Request: Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal company.

B. Disposal of Contaminated PPE

• Gross Decontamination: Before removal, decontaminate the exterior of reusable PPE, such as Viton™ gloves or a chemical-resistant apron, by rinsing with a suitable solvent (e.g., isopropanol) followed by soap and water. This should be done in a designated area where the rinse can be collected as hazardous waste.[8][9]

• Removal of PPE: Remove PPE in a manner that avoids contaminating yourself. A common procedure is to remove gloves first by peeling them off from the cuff, turning them inside out.

• Disposable PPE: Place all disposable contaminated PPE, including nitrile gloves, disposable lab coats, and any absorbent materials from spills, into a designated hazardous waste bag or container.

• Labeling: Label the container as "Hazardous Waste" and specify the contaminant (2,3,4-Trimethylheptane).

• Final Disposal: Dispose of the contaminated PPE waste through your institution's EHS-approved hazardous waste stream.

IV. Experimental Protocols

While this document does not cite specific experiments, any experimental protocol involving 2,3,4-Trimethylheptane should incorporate the above safety and handling procedures. Methodologies should be designed to minimize the quantity of the chemical used and to reduce the potential for aerosol generation or spills.

V. Visual Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate personal protective equipment when working with 2,3,4-Trimethylheptane.

References

• 1. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 2. gloves.com [gloves.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Hand Protection | Chemical Resistant Butyl/Viton(R) Gloves | All Safety Products [allsafetyproducts.com]
• 5. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 6. glovesbyweb.com [glovesbyweb.com]
• 7. media.laballey.com [media.laballey.com]
• 8. fireengineering.com [fireengineering.com]
• 9. Hazardous Waste - Decontamination | Occupational Safety and Health Administration [osha.gov]